5-[(Dimethylamino)methyl]-2-furoic acid

• CAS: 86649-59-4

Core Science & Biosynthesis

synthesis and characterization of 5-[(Dimethylamino)methyl]-2-furoic acid

An In-Depth Technical Guide to the Synthesis and Characterization of 5-[(Dimethylamino)methyl]-2-furoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-[(Dimethylamino)methyl]-2-furoic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. It integrates the furan-2-carboxylic acid scaffold, a key structural motif in numerous pharmaceuticals, with a dimethylaminomethyl side chain that can modulate solubility, basicity, and binding interactions.[1][2] This guide provides a comprehensive overview of a robust synthetic pathway for this molecule via the Mannich reaction, detailed protocols for its characterization using modern spectroscopic techniques, and expert insights into the rationale behind the experimental design.

Introduction: The Strategic Value of the Furan Scaffold

The furan ring is a privileged heterocycle in drug discovery, serving as a cornerstone for a wide range of therapeutic agents, from antibiotics like nitrofurantoin to anti-inflammatory drugs.[1][3] Its parent carboxylic acid, 2-furoic acid, offers a versatile platform for chemical modification. The strategic introduction of an aminomethyl group at the C5 position, as in 5-[(Dimethylamino)methyl]-2-furoic acid, imparts several advantageous properties. The tertiary amine group enhances aqueous solubility and introduces a basic center, which can be critical for modulating pharmacokinetic profiles and forming stable salts.[4] This modification transforms the simple furoic acid core into a valuable bifunctional building block for library synthesis and lead optimization campaigns.

Table 1: Physicochemical Properties of 5-[(Dimethylamino)methyl]-2-furoic acid

Property	Value	Source
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	PubChem[5]
CAS Number	86649-59-4	PubChem[5][6]
Molecular Formula	C₈H₁₁NO₃	PubChem[5]
Molecular Weight	169.18 g/mol	PubChem[5]
Monoisotopic Mass	169.0739 Da	PubChem[5][7]

Synthesis via the Mannich Reaction: An Efficient Pathway

The synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid is effectively achieved through the Mannich reaction, a cornerstone of C-C bond formation in organic chemistry.[8] This reaction is particularly well-suited for electron-rich heterocycles like furan.[9][10]

Mechanistic Rationale

The reaction proceeds via an electrophilic substitution mechanism. The key steps are:

• Formation of the Electrophile: Dimethylamine reacts with formaldehyde to generate a highly reactive electrophilic species, the N,N-dimethylmethaniminium ion (an Eschenmoser's salt precursor).

• Electrophilic Attack: The electron-rich furan ring of 2-furoic acid acts as a nucleophile. The attack occurs preferentially at the C5 position, which is the most activated site for electrophilic substitution on a 2-substituted furan.[11]

• Rearomatization: The resulting intermediate loses a proton to restore the aromaticity of the furan ring, yielding the final product.

The choice of the Mannich reaction is strategic; it is typically a one-pot synthesis that proceeds under relatively mild conditions and utilizes readily available, inexpensive starting materials.

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5-[(Dimethylamino)methyl]-2-furoic acid chemical properties and structure

An In-Depth Technical Guide to 5-[(Dimethylamino)methyl]-2-furoic acid: Properties, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 5-[(Dimethylamino)methyl]-2-furoic acid, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. The document delineates its chemical structure, physicochemical properties, and characteristic spectroscopic signatures. A detailed synthetic protocol and purification workflow are presented, grounded in established chemical principles. Furthermore, the guide explores the reactivity of its constituent functional groups—the furan ring, the carboxylic acid, and the tertiary amine—and discusses its potential applications as a versatile building block in drug discovery. This document is intended for researchers, chemists, and professionals in the field of drug development.

Chemical Identity and Physicochemical Properties

5-[(Dimethylamino)methyl]-2-furoic acid is a trifunctional organic compound featuring a furan core, a carboxylic acid at the C2 position, and a dimethylaminomethyl substituent at the C5 position. This unique combination of functional groups imparts a specific set of chemical characteristics relevant to its application in synthesis.

Structural and Chemical Identifiers

The fundamental identifiers for this compound are cataloged from authoritative chemical databases.[1]

Identifier	Value	Source
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	PubChem[1]
CAS Number	86649-59-4	PubChem[1]
Molecular Formula	C₈H₁₁NO₃	PubChem[1]
Molecular Weight	169.18 g/mol	PubChem[1]
Canonical SMILES	CN(C)CC1=CC=C(O1)C(=O)O	PubChem[1]
InChI Key	LLPIDIFMBNAYOD-UHFFFAOYSA-N	PubChem[1]

Figure 1: 2D Chemical Structure of 5-[(Dimethylamino)methyl]-2-furoic acid.

Computed Physicochemical Properties

Experimental physicochemical data for this specific molecule is not widely available. The properties listed below are computationally derived and provide estimations for solubility, partitioning behavior, and general physical characteristics.[1]

Property	Predicted Value	Source
XLogP3	-1.6	PubChem[1]
Hydrogen Bond Donors	1 (from COOH)	PubChem[1]
Hydrogen Bond Acceptors	4 (from N, O=C, O-C, furan O)	PubChem[1]
Rotatable Bond Count	3	PubChem[1]
Topological Polar Surface Area	58.9 Ų	PubChem[1]

Insight for the Researcher: The negative XLogP3 value suggests high hydrophilicity, indicating good solubility in polar protic solvents like water and alcohols, but poor solubility in nonpolar organic solvents such as hexanes or toluene. The presence of both acidic (carboxylic acid) and basic (tertiary amine) centers suggests the molecule will exist as a zwitterion at its isoelectric point and will be highly soluble in aqueous solutions at pH values above or below this point.

Synthesis and Purification

While a direct, peer-reviewed synthesis for 5-[(Dimethylamino)methyl]-2-furoic acid is not prominently documented, a logical and robust synthetic route can be designed based on well-established transformations of furan derivatives. The proposed pathway involves two key steps: 1) Aminomethylation of a 5-hydroxymethylfuran derivative, followed by 2) Oxidation of the alcohol to the carboxylic acid.

A plausible starting material is 5-(Hydroxymethyl)-2-furoic acid or its ester, which can be synthesized from biomass-derived 5-Hydroxymethylfurfural (HMF).[2][3] A related patent describes the synthesis of the corresponding alcohol, 5-[(dimethylamino)methyl]-2-furanmethanol, from HMF, which provides a strong basis for the first step of the proposed synthesis.[4]

Proposed Synthetic Pathway

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Spectroscopic Profile of 5-[(Dimethylamino)methyl]-2-furoic acid: A Technical Guide for Researchers

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 5-[(Dimethylamino)methyl]-2-furoic acid (CAS 88745-67-9), a heterocyclic compound of interest in medicinal chemistry and materials science.[1] This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. While experimental spectra for this specific molecule are not widely published, this guide synthesizes data from closely related analogs and foundational spectroscopic principles to provide a robust and predictive analysis.

Molecular Structure and Functional Groups

5-[(Dimethylamino)methyl]-2-furoic acid is characterized by a furan ring substituted at the C2 position with a carboxylic acid and at the C5 position with a dimethylaminomethyl group. This unique combination of a heterocyclic aromatic system, a carboxylic acid, and a tertiary amine dictates its chemical behavior and spectroscopic signature.

Figure 1. Chemical structure of 5-[(Dimethylamino)methyl]-2-furoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Based on the analysis of related structures, the following sections predict the ¹H and ¹³C NMR spectra of 5-[(Dimethylamino)methyl]-2-furoic acid.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the furan ring protons, the methylene protons, the dimethylamino protons, and the carboxylic acid proton.

Table 1: Predicted ¹H NMR Chemical Shifts for 5-[(Dimethylamino)methyl]-2-furoic acid

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale and Comparative Data
-COOH	> 10	Singlet (broad)	-	The acidic proton of a carboxylic acid is typically deshielded and appears as a broad singlet. For 2-furoic acid, this proton is observed around 12.36 ppm in CDCl₃.[2]
Furan H-3	7.2 - 7.4	Doublet	~3.5	In 2-furoic acid, the H-3 proton appears at ~7.22 ppm (dd, J = 3.48, 0.76 Hz) in DMSO-d₆.[2] The electron-donating nature of the C5 substituent may cause a slight upfield shift.
Furan H-4	6.5 - 6.7	Doublet	~3.5	The H-4 proton in 2-furoic acid is observed at ~6.64 ppm (dd, J = 3.44, 1.72 Hz) in DMSO-d₆.[2]
-CH₂-N	3.6 - 3.8	Singlet	-	The methylene protons adjacent to the nitrogen and the furan ring are expected in this region. In 5-(aminomethyl)-2-furoic acid hydrochloride, these protons would be in a similar environment.[3]
-N(CH₃)₂	2.2 - 2.4	Singlet	-	The six protons of the two methyl groups attached to the nitrogen will appear as a singlet.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 5-[(Dimethylamino)methyl]-2-furoic acid

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Data
-COOH	160 - 165	The carboxylic acid carbon is highly deshielded. In 2-furoic acid, this carbon appears at 159.81 ppm in DMSO-d₆.[2]
Furan C-2	145 - 148	The carbon bearing the carboxylic acid group. In 2-furoic acid, C-2 is at 145.38 ppm.[2]
Furan C-5	150 - 155	The carbon attached to the aminomethyl group. The substituent effect will cause a downfield shift compared to unsubstituted furan.
Furan C-3	118 - 122	In 2-furoic acid, C-3 is observed at 118.16 ppm.[2]
Furan C-4	112 - 115	In 2-furoic acid, C-4 is at 112.52 ppm.[2]
-CH₂-N	55 - 60	The methylene carbon attached to the nitrogen and the furan ring.
-N(CH₃)₂	45 - 50	The two methyl carbons attached to the nitrogen.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in a molecule. The key absorptions for 5-[(Dimethylamino)methyl]-2-furoic acid are predicted based on the characteristic frequencies of carboxylic acids, furan rings, and amines.

Table 3: Predicted IR Absorption Bands for 5-[(Dimethylamino)methyl]-2-furoic acid

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Comments and Comparative Data
O-H stretch (Carboxylic Acid)	3300 - 2500	Broad, Strong	This very broad band is characteristic of the hydrogen-bonded O-H stretch in carboxylic acid dimers.[4]
C-H stretch (Aromatic/Furan)	3100 - 3000	Medium	Associated with the C-H bonds of the furan ring.
C-H stretch (Aliphatic)	3000 - 2800	Medium	Corresponds to the C-H stretching of the methylene and methyl groups.
C=O stretch (Carboxylic Acid)	1760 - 1690	Strong	The carbonyl stretch is a very intense and sharp band. For carboxylic acids, it typically appears in this region.[4]
C=C stretch (Furan Ring)	1600 - 1450	Medium	Aromatic ring stretching vibrations.
C-O stretch (Carboxylic Acid)	1320 - 1210	Strong	The C-O single bond stretch in the carboxylic acid group.[4]
C-N stretch	1250 - 1020	Medium	Characteristic of the carbon-nitrogen bond in the aminomethyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 5-[(Dimethylamino)methyl]-2-furoic acid, the molecular weight is 169.18 g/mol .[1] The hydrochloride salt of this compound has predicted mass spectrometry data available.[5]

Table 4: Predicted Mass Spectrometry Data for 5-[(Dimethylamino)methyl]-2-furoic acid

Adduct/Fragment	Predicted m/z	Comments
[M+H]⁺	170.08118	Protonated molecule, expected to be the molecular ion in ESI-MS positive mode.[5]
[M-H]⁻	168.06662	Deprotonated molecule, expected in ESI-MS negative mode.[5]
[M+Na]⁺	192.06312	Sodium adduct, commonly observed in ESI-MS.[5]
[M+H-H₂O]⁺	152.07116	Loss of a water molecule from the protonated parent ion.[5]

A likely fragmentation pathway in mass spectrometry would involve the cleavage of the C-C bond between the furan ring and the methylene group, leading to the formation of a stable dimethylaminomethyl cation (m/z 58) and a 2-furoic acid radical cation. Another potential fragmentation is the loss of CO₂ from the molecular ion.

Figure 2. Plausible fragmentation pathways for 5-[(Dimethylamino)methyl]-2-furoic acid in MS.

Experimental Protocols

The following are generalized, step-by-step methodologies for acquiring the spectroscopic data discussed in this guide. These protocols are designed to be self-validating and can be adapted for the specific instrumentation available in a laboratory.

NMR Spectroscopy Protocol

• Sample Preparation : Dissolve approximately 5-10 mg of 5-[(Dimethylamino)methyl]-2-furoic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent is critical as the chemical shifts can be solvent-dependent.

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition :

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition :

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

IR Spectroscopy Protocol

• Sample Preparation :

  • Solid State (KBr pellet) : Mix a small amount of the sample (1-2 mg) with dry potassium bromide (KBr) (100-200 mg). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the spectrometer and record the sample spectrum.

  • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Mass Spectrometry Protocol

• Sample Preparation : Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water. A small amount of formic acid or ammonium hydroxide can be added to promote ionization in positive or negative mode, respectively.

• Instrumentation : Employ a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI).

• Data Acquisition :

  • Infuse the sample solution into the ion source at a constant flow rate.

  • Acquire the mass spectrum in the desired mass range and ionization mode (positive or negative).

  • For fragmentation studies, perform tandem mass spectrometry (MS/MS) by selecting the parent ion of interest and subjecting it to collision-induced dissociation (CID).

Conclusion

This technical guide provides a comprehensive spectroscopic profile of 5-[(Dimethylamino)methyl]-2-furoic acid based on predictive analysis and comparative data from structurally related compounds. The presented NMR, IR, and MS data, along with the outlined experimental protocols, offer a valuable resource for researchers working with this compound, facilitating its identification, characterization, and application in various scientific endeavors. The provided analysis underscores the importance of understanding the interplay between molecular structure and spectroscopic properties.

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A Comprehensive Technical Guide to the Solubility Profile of 5-[(Dimethylamino)methyl]-2-furoic acid

Abstract

This technical guide provides a detailed examination of the solubility characteristics of 5-[(Dimethylamino)methyl]-2-furoic acid, a molecule of significant interest in contemporary drug discovery. We explore the physicochemical principles that dictate its solubility, present robust, validated experimental protocols for both thermodynamic and kinetic solubility determination, and offer a synthesized analysis of its expected behavior in a range of pharmaceutically relevant solvents. This document is structured to serve as a critical resource for researchers, chemists, and drug development professionals, providing the foundational knowledge and practical methodologies required for accurate formulation, screening, and preclinical assessment.

Introduction: Why Solubility is a Non-Negotiable Parameter in Drug Discovery

Solubility—the ability of a compound to dissolve in a solvent to form a homogeneous solution—is a fundamental physicochemical property that profoundly impacts a drug candidate's lifecycle.[1] Poor aqueous solubility is a primary contributor to therapeutic failure, leading to low and erratic bioavailability, challenging formulation development, and unreliable results in biological assays.[2][3]

5-[(Dimethylamino)methyl]-2-furoic acid possesses key structural motifs: a weakly acidic carboxylic acid and a weakly basic tertiary amine. This amphoteric nature suggests a complex and highly pH-dependent solubility profile. A comprehensive understanding of its solubility across various solvents is therefore not merely academic; it is essential for designing effective delivery systems, ensuring data integrity from in vitro screens, and developing scalable purification strategies. This guide provides the theoretical grounding and actionable protocols to thoroughly characterize this critical attribute.

Theoretical Framework: Predicting Solubility from Molecular Structure

The principle of "like dissolves like" provides a foundational lens through which to predict the solubility of 5-[(Dimethylamino)methyl]-2-furoic acid. Its behavior is a direct consequence of the interplay between its functional groups and the properties of the solvent.

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents are characterized by their ability to donate hydrogen bonds. The carboxylic acid and dimethylamino groups of the target molecule are ionizable, making them readily interactive with water. At physiological pH (~7.4), the molecule can exist as a zwitterion, enhancing its aqueous solubility. Solubility is expected to increase significantly at pH values below the pKa of the amine (protonated, cationic form) and above the pKa of the carboxylic acid (deprotonated, anionic form).[4]

• Polar Aprotic Solvents (e.g., DMSO, DMF): Solvents like Dimethyl Sulfoxide (DMSO) are highly polar and can accept hydrogen bonds but do not donate them.[5] They are exceptionally effective at solvating a wide array of organic molecules, and high solubility is anticipated in these systems. This makes them ideal for preparing high-concentration stock solutions for screening applications.[5][6]

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents have low dielectric constants and interact primarily through weak van der Waals forces. Given the highly polar and ionizable nature of 5-[(Dimethylamino)methyl]-2-furoic acid, its solubility in nonpolar solvents is predicted to be extremely low.

Experimental Determination of Solubility: Validated Protocols

Theoretical predictions must be confirmed by empirical data. The following protocols for determining thermodynamic (equilibrium) and kinetic solubility are established industry standards, designed for accuracy and reproducibility.

Thermodynamic Equilibrium Solubility (Shake-Flask Method)

This "gold standard" assay measures the true saturation solubility of a compound at equilibrium.[4][7] It is essential for preformulation and understanding the absolute solubility limit under specific conditions.[8]

Causality Behind Experimental Choices: The shake-flask method is employed to ensure the system reaches a true thermodynamic equilibrium between the undissolved solid and the saturated solution.[9] An extended incubation period (e.g., 24 hours) is critical for this process.[7] Subsequent filtration is necessary to separate the saturated solution from any remaining solid, and quantification by a validated analytical method like HPLC-UV provides accurate and specific measurement of the dissolved compound.[8][10]

Protocol:

• Preparation: Add an excess of solid 5-[(Dimethylamino)methyl]-2-furoic acid (e.g., 2-5 mg) to a known volume (e.g., 1 mL) of the test solvent in a glass vial.

• Equilibration: Seal the vial and agitate it using a shaker or rotator at a constant, controlled temperature (e.g., 25 °C) for 24 hours.[7]

• Phase Separation: Allow the vial to stand stationary for at least 1 hour to permit the sedimentation of undissolved solid.

• Sampling and Filtration: Carefully withdraw a sample of the supernatant. Immediately filter it through a low-binding 0.45 µm syringe filter (e.g., PTFE) to remove all particulate matter.

• Dilution: Accurately dilute the clear filtrate with an appropriate solvent (typically the mobile phase) to bring the concentration into the linear range of the analytical standard curve.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method. Calculate the original concentration by comparing the peak area to a multi-point calibration curve prepared from a known standard.

Workflow for Thermodynamic Solubility Determination

Caption: A validated workflow for determining thermodynamic equilibrium solubility.

Kinetic Solubility Assay

This high-throughput assay measures the concentration at which a compound precipitates when an organic stock solution (typically DMSO) is rapidly diluted into an aqueous buffer.[11][12] It is highly relevant for predicting behavior in early-stage biological assays.[2][13]

Causality Behind Experimental Choices: This method is designed to mimic the common practice of introducing test compounds into aqueous bioassay buffers from a concentrated DMSO stock.[3][12] The resulting precipitation, or lack thereof, provides a practical measure of solubility under non-equilibrium conditions, which can help diagnose unreliable assay results.[3] Detection methods like nephelometry (light scattering) provide a rapid indication of precipitate formation.[2][11]

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10 mM) of 5-[(Dimethylamino)methyl]-2-furoic acid in 100% DMSO.[11]

• Assay Plate Setup: Dispense the aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) into the wells of a 96-well microtiter plate.

• Compound Addition: Add a small volume of the DMSO stock solution to the buffer (e.g., 2 µL of 10 mM stock into 198 µL of buffer for a final concentration of 100 µM in 1% DMSO).

• Incubation: Cover the plate and shake for a defined period (e.g., 1-2 hours) at a controlled temperature.[11]

• Detection: Measure the turbidity or light scattering in each well using a nephelometric plate reader to determine the concentration at which precipitation occurs (the kinetic solubility limit).[11]

Logical Framework for Solubility Assessment

Caption: Key factors influencing the experimental determination of solubility.

Synthesized Solubility Profile

While specific, publicly available quantitative data for this exact molecule is limited, a robust profile can be constructed based on its chemical structure and data from analogous furoic acid derivatives.[14][15]

Solvent	Solvent Type	Expected Solubility	Rationale / Application Context
Water (pH 7.4)	Polar, Protic	Soluble	The presence of both acidic and basic ionizable centers promotes high aqueous solubility. Essential for oral and parenteral formulation development.
Ethanol/Methanol	Polar, Protic	Highly Soluble	Excellent hydrogen bonding capability. Useful for certain liquid formulations and purification processes.
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	Very Highly Soluble	Superior polar aprotic solvent. Standard for preparing high-concentration stock solutions for HTS and in vitro assays.[5]
Dimethylformamide (DMF)	Polar, Aprotic	Highly Soluble	Similar to DMSO; a common alternative for stock solutions and organic synthesis.
Acetonitrile	Polar, Aprotic	Moderately Soluble	Less polar than DMSO/DMF. Often used as an HPLC mobile phase component.
Dichloromethane (DCM)	Nonpolar	Poorly Soluble / Insoluble	The compound's polarity is too high for significant solubility. Relevant for extraction and workup procedures.
Hexane / Toluene	Nonpolar	Insoluble	Mismatch in polarity prevents dissolution. Useful as anti-solvents for precipitation or crystallization.

Discussion and Implications for Drug Development

The predicted solubility profile of 5-[(Dimethylamino)methyl]-2-furoic acid is highly advantageous for a drug discovery candidate.

• Favorable Formulation Potential: High aqueous solubility at physiological pH suggests that developing simple, aqueous-based formulations for in vivo studies is likely to be straightforward. This can significantly reduce the time and resources spent on complex formulation strategies like amorphous solid dispersions or lipid-based systems.

• High-Throughput Screening Compatibility: Excellent solubility in DMSO ensures that the compound can be reliably handled in automated screening platforms without precipitating in stock plates, which is crucial for data quality and consistency.

• Simplified Purification: The stark difference in solubility between polar and nonpolar solvents can be exploited during process development. For instance, the compound could be easily precipitated from a polar solution by the addition of a nonpolar anti-solvent, facilitating efficient isolation and purification.

Conclusion

5-[(Dimethylamino)methyl]-2-furoic acid exhibits a highly promising solubility profile, characterized by strong solubility in aqueous and polar organic solvents and poor solubility in nonpolar systems. This dual nature is beneficial for both pharmacological testing and chemical process development. By employing the validated thermodynamic and kinetic protocols detailed in this guide, researchers can generate the robust, high-quality data necessary to make informed decisions and advance their development programs with confidence.

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An In-Depth Technical Guide to the Core Mechanism of Action of 5-[(Dimethylamino)methyl]-2-furoic acid

Introduction

5-[(Dimethylamino)methyl]-2-furoic acid is a substituted furan derivative that has garnered scientific interest primarily due to its identification as a significant impurity and degradant of Ranitidine. Ranitidine, a widely used pharmaceutical, functions as a histamine H2-receptor antagonist to decrease gastric acid production[1][2][3]. The structural similarity of 5-[(Dimethylamino)methyl]-2-furoic acid to a key fragment of the Ranitidine molecule necessitates a thorough investigation into its own pharmacological activity, particularly its potential interaction with the histamine H2 receptor. This guide provides a comprehensive analysis of the hypothesized mechanism of action of 5-[(Dimethylamino)methyl]-2-furoic acid, outlines detailed experimental protocols for its validation, and discusses the critical implications of its presence in pharmaceutical formulations, including its role as a potential precursor to the formation of N-nitrosodimethylamine (NDMA)[4][5][6].

Chapter 1: The Ranitidine Paradigm: A Foundation for Mechanistic Inquiry

To comprehend the potential mechanism of action of 5-[(Dimethylamino)methyl]-2-furoic acid, it is imperative to first understand the well-established pharmacology of Ranitidine.

Mechanism of Action of Ranitidine

Ranitidine is a competitive and reversible inhibitor of the histamine H2 receptor located on the basolateral membrane of gastric parietal cells[2][3]. Histamine, released from enterochromaffin-like (ECL) cells, normally binds to these receptors, initiating a signaling cascade that results in the secretion of gastric acid. By blocking this interaction, Ranitidine effectively reduces the volume and concentration of gastric acid, providing therapeutic relief for conditions such as peptic ulcers and gastroesophageal reflux disease (GERD)[1][5].

Signaling Pathway of Histamine H2 Receptor Activation

Caption: Simplified signaling cascade of gastric acid secretion upon histamine binding to the H2 receptor.

Structural Relationship of 5-[(Dimethylamino)methyl]-2-furoic acid to Ranitidine

The chemical structure of Ranitidine incorporates a furan ring with a dimethylaminomethyl side chain, a structural motif also present in 5-[(Dimethylamino)methyl]-2-furoic acid. This shared feature is the primary reason for hypothesizing that the furoic acid derivative may interact with the same biological target as Ranitidine.

Chapter 2: Elucidating the Direct Mechanism of Action: A Hypothesis-Driven Approach

The central hypothesis is that 5-[(Dimethylamino)methyl]-2-furoic acid interacts with the histamine H2 receptor. This interaction could manifest as:

• Antagonism: Competitive or non-competitive inhibition of the receptor.

• Agonism: Activation of the receptor, potentially leading to unintended physiological effects.

• No significant interaction: The compound may be pharmacologically inert at this receptor.

Experimental Protocols for Mechanistic Validation

To systematically test this hypothesis, a series of in vitro and cell-based assays are proposed.

Objective: To determine if 5-[(Dimethylamino)methyl]-2-furoic acid can displace a known high-affinity radiolabeled ligand from the histamine H2 receptor.

Methodology:

• Membrane Preparation: Prepare cell membrane fractions from a cell line stably overexpressing the human histamine H2 receptor (e.g., HEK293-H2R cells).

• Binding Reaction: Incubate the membrane preparation with a fixed concentration of a radiolabeled H2 receptor antagonist (e.g., [³H]-Tiotidine) in the presence of increasing concentrations of 5-[(Dimethylamino)methyl]-2-furoic acid. A known H2 receptor antagonist (e.g., Ranitidine) will be used as a positive control.

• Separation and Detection: Separate the bound from unbound radioligand by rapid filtration.

• Data Analysis: Quantify the radioactivity of the filters and calculate the concentration of 5-[(Dimethylamino)methyl]-2-furoic acid required to inhibit 50% of the specific binding of the radioligand (IC₅₀).

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for determining the binding affinity of the test compound to the H2 receptor.

Objective: To assess the functional consequence of any binding to the H2 receptor by measuring the downstream signaling molecule, cyclic adenosine monophosphate (cAMP).

Methodology:

• Cell Culture: Plate HEK293-H2R cells in a suitable microplate format.

• Compound Treatment:

  • Antagonist Mode: Pretreat cells with varying concentrations of 5-[(Dimethylamino)methyl]-2-furoic acid, followed by stimulation with a known H2 receptor agonist (e.g., Histamine).

  • Agonist Mode: Treat cells with varying concentrations of 5-[(Dimethylamino)methyl]-2-furoic acid alone.

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis:

  • Antagonist Mode: Determine the IC₅₀ value for the inhibition of histamine-induced cAMP production.

  • Agonist Mode: Determine the EC₅₀ value for any stimulation of cAMP production.

Expected Outcomes and Interpretation

Assay	Potential Outcome	Interpretation
Radioligand Binding	High IC₅₀	Weak or no binding to the H2 receptor.
Low IC₅₀	Significant binding to the H2 receptor.
cAMP (Antagonist)	High IC₅₀	Weak or no antagonistic activity.
Low IC₅₀	Potent antagonistic activity.
cAMP (Agonist)	No increase in cAMP	No agonistic activity.
Increase in cAMP (low EC₅₀)	Potent agonistic activity.

Chapter 3: The Indirect Mechanism: Formation of N-Nitrosodimethylamine (NDMA)

Recent investigations have highlighted a critical safety concern associated with Ranitidine and its impurities: the formation of N-nitrosodimethylamine (NDMA), a probable human carcinogen[4][5][6]. The dimethylamino moiety present in 5-[(Dimethylamino)methyl]-2-furoic acid makes it a potential precursor for NDMA formation under certain conditions.

NDMA Formation Pathway

The formation of NDMA from Ranitidine and its impurities is thought to occur through the reaction of the dimethylamine group with nitrosating agents, such as nitrites, which can be present in pharmaceutical formulations or formed in vivo.

Proposed NDMA Formation from a Precursor

Caption: Simplified reaction showing a precursor leading to the formation of NDMA.

Experimental Protocol: NDMA Formation Potential

Objective: To quantify the potential of 5-[(Dimethylamino)methyl]-2-furoic acid to form NDMA under simulated physiological and pharmaceutical storage conditions.

Methodology:

• Sample Preparation: Prepare solutions of 5-[(Dimethylamino)methyl]-2-furoic acid in simulated gastric fluid (pH 1.2) and at a neutral pH, both with and without the addition of sodium nitrite. Also, prepare solid-state mixtures of the compound with common pharmaceutical excipients.

• Incubation: Incubate the samples under various conditions, including elevated temperatures and humidity, to simulate accelerated stability testing.

• NDMA Quantification: Analyze the samples for the presence of NDMA using a validated and sensitive analytical method, such as LC-MS/MS.

• Data Analysis: Quantify the amount of NDMA formed under each condition and compare it to the levels formed from Ranitidine as a positive control.

Conclusion and Future Directions

The primary hypothesized mechanism of action of 5-[(Dimethylamino)methyl]-2-furoic acid centers on its potential interaction with the histamine H2 receptor, a theory derived from its structural relationship to Ranitidine. The experimental protocols outlined in this guide provide a robust framework for validating this hypothesis and characterizing the nature of any such interaction. Furthermore, the significant safety implications related to NDMA formation underscore the importance of evaluating not only the direct pharmacological activity of pharmaceutical impurities but also their potential to form harmful degradation products. Future research should focus on the in vivo relevance of any observed in vitro activity and a more detailed investigation into the kinetics and conditions that favor NDMA formation from this specific furoic acid derivative.

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A Technical Guide to the Biological Activity of 5-[(Dimethylamino)methyl]-2-furoic Acid Derivatives

Abstract

The furan-2-carboxylic acid (2-furoic acid) scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] Strategic modification of this core, particularly at the C5 position, has yielded derivatives with significant and diverse biological activities. This technical guide focuses on a specific, promising subclass: 5-[(Dimethylamino)methyl]-2-furoic acid and its related derivatives. The introduction of the dimethylaminomethyl group, a classic Mannich base, imparts unique physicochemical properties that can drive potent biological effects. We will provide an in-depth exploration of the synthesis, anticancer, and antimicrobial activities of these compounds. This guide synthesizes current knowledge, explains the causality behind experimental designs, and presents detailed protocols for researchers, scientists, and drug development professionals. We will delve into proposed mechanisms of action, supported by structure-activity relationship (SAR) analyses, to provide a comprehensive view of this compound class's therapeutic potential.

The Furan-2-Carboxylic Acid Scaffold: A Foundation for Bioactivity

The furan ring is a five-membered aromatic heterocycle containing one oxygen atom, a structure prevalent in a vast number of biologically active natural and synthetic compounds.[1][2] Its derivatives are recognized for a wide spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] The 2-furoic acid core, in particular, serves as a critical precursor in the synthesis of established drugs, from nitrofuran antibiotics to anti-inflammatory agents.[4][5]

The true potential for therapeutic innovation lies in the targeted derivatization of this scaffold. The C5 position of the furan ring is a key site for chemical modification that significantly influences biological outcomes. The introduction of an aminomethyl group at this position, creating compounds like 5-[(Dimethylamino)methyl]-2-furoic acid, is of particular interest. This moiety is typically installed via the Mannich reaction and confers several important features:

• Increased Solubility: The tertiary amine is basic and can be protonated at physiological pH, enhancing aqueous solubility, which is a critical parameter for drug development.

• Reactivity: As a Mannich base, this functional group can act as a precursor to a reactive α,β-unsaturated system, capable of interacting with biological nucleophiles.[6]

• Pharmacophore Interaction: The amine can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets like enzymes and receptors.

This guide will now explore the synthesis and validated biological activities stemming from this specific structural modification.

Synthesis of 5-[(Dimethylamino)methyl]-2-furoic Acid Derivatives

The primary route for installing the key (dimethylamino)methyl group onto the furan ring is the Mannich reaction. This reaction involves the aminoalkylation of an active hydrogen-containing compound with formaldehyde and a secondary amine, such as dimethylamine. A plausible and efficient synthetic pathway often starts from a more accessible precursor like 5-(hydroxymethyl)furfural (HMF) or its derivatives.

Caption: General synthetic workflow for 5-[(dimethylamino)methyl]-2-furoic acid.

Experimental Protocol: Representative Synthesis

This protocol describes a representative, multi-step synthesis starting from 5-(hydroxymethyl)-2-furoic acid, a known metabolite of HMF.[7]

Step 1: Esterification of 5-(Hydroxymethyl)-2-furoic acid

• Suspend 5-(hydroxymethyl)-2-furoic acid (1.0 eq) in methanol (10 volumes).

• Add concentrated sulfuric acid (0.1 eq) dropwise while cooling in an ice bath.

• Reflux the mixture for 4-6 hours, monitoring reaction completion by TLC.

• Cool the reaction mixture to room temperature and neutralize with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the methyl ester.

Step 2: Chlorination of the Hydroxymethyl Group

• Dissolve the methyl ester from Step 1 (1.0 eq) in anhydrous dichloromethane (DCM) (15 volumes).

• Cool the solution to 0°C.

• Add thionyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by pouring it into ice-cold water.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude 5-(chloromethyl) intermediate.

Step 3: Amination with Dimethylamine

• Dissolve the crude chloromethyl intermediate (1.0 eq) in tetrahydrofuran (THF) (10 volumes).

• Add a 2M solution of dimethylamine in THF (2.5 eq) dropwise at 0°C.

• Stir the reaction mixture at room temperature for 3-5 hours.

• Filter the resulting dimethylamine hydrochloride salt.

• Concentrate the filtrate under reduced pressure to obtain the crude ester of 5-[(dimethylamino)methyl]-2-furoic acid. Purify by column chromatography if necessary.

Step 4: Saponification to the Final Acid

• Dissolve the ester from Step 3 (1.0 eq) in a mixture of methanol and water (1:1).

• Add sodium hydroxide (1.5 eq) and stir at 50°C for 2 hours.

• Cool the mixture and acidify to pH ~4-5 with 1M HCl.

• The product may precipitate. If not, extract with a suitable organic solvent like ethyl acetate.

• Collect the solid by filtration or concentrate the organic extracts to yield the final product, 5-[(Dimethylamino)methyl]-2-furoic acid.

Anticancer Activity

A growing body of evidence highlights the anticancer potential of furoic acid derivatives, particularly those substituted at the C5 position.[8][9] While direct studies on 5-[(dimethylamino)methyl]-2-furoic acid are limited, strong inferences can be drawn from structurally related compounds containing a Mannich base.

Proposed Mechanism of Action: Glutathione Depletion

The key to the anticancer activity of many Mannich bases lies in their ability to undergo elimination to form a reactive α,β-unsaturated ketone (a Michael acceptor).[6] This electrophilic species can readily react with cellular nucleophiles. A primary target is glutathione (GSH), the most abundant intracellular antioxidant.[6]

Depletion of the cellular GSH pool has profound consequences:

• Increased Oxidative Stress: Cells are left vulnerable to damage from reactive oxygen species (ROS).

• Inhibition of Detoxification: Key enzymes like Glutathione S-transferase (GST), which use GSH to neutralize xenobiotics and carcinogens, are inhibited.[6]

• Apoptosis Induction: The severe redox imbalance can trigger programmed cell death.

Caption: Proposed anticancer mechanism via glutathione (GSH) depletion.

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity of several related 5-substituted-2-furoic acid derivatives against human cancer cell lines.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
5-Aryl-2-furoyl Diacylhydrazide	HL-60	21.6 - 35.8	[8]
5-Aryl-2-furoyl Diacylhydrazide	A549	>100	[8]
5-(((Amine)methyl)furan-2-yl)methyl acetate	HeLa	62.37 (µg/mL)	[10]
Carbamothioyl-furan-2-carboxamide	HepG2	33.29% viability at 20 µg/mL	[11]

Note: Data is for structurally related compounds to infer potential activity.

Experimental Protocol: MTT Cytotoxicity Assay

This protocol is used to assess the ability of a compound to inhibit cell proliferation.

• Cell Seeding: Plate cancer cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 490-570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth).[11]

Antimicrobial Activity

Furan derivatives have a long history as antimicrobial agents.[4] The core structure is associated with broad-spectrum activity against both bacteria and fungi.[5][12] The mechanism often involves the selective inhibition of microbial growth or the modification of essential enzymes.[1][2]

The introduction of the aminomethyl group can enhance antimicrobial potency by improving cell wall penetration or by providing an additional site for interaction with microbial targets. Studies on related furoic acid derivatives have demonstrated activity against a range of pathogens.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound/Derivative Class	Microorganism	MIC (µM or µg/mL)	Reference
Furoic Acid (from AA degradation)	B. subtilis	15 µM	[13]
Furoic Acid (from AA degradation)	S. typhi	9 µM	[13]
3-Aryl-3-(furan-2-yl)propanoic acids	C. albicans	64 µg/mL	[3]
3-Aryl-3-(furan-2-yl)propanoic acids	E. coli	64-128 µg/mL	[3]
3-Aryl-3-(furan-2-yl)propanoic acids	S. aureus	128 µg/mL	[3]

Experimental Protocol: Broth Microdilution MIC Assay

This is a standardized method for determining the MIC of an antimicrobial agent.

• Inoculum Preparation: Grow the microbial strain (e.g., S. aureus, E. coli) overnight in a suitable broth (e.g., Mueller-Hinton Broth). Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: Prepare a two-fold serial dilution of the test compound in a 96-well microtiter plate using the appropriate broth.

• Inoculation: Add the prepared microbial inoculum to each well. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed. This can be assessed visually or by measuring absorbance with a plate reader.

Structure-Activity Relationship (SAR) Insights

By synthesizing the available data, we can establish key relationships between the chemical structure of these furoic acid derivatives and their biological activity.

Caption: Key structure-activity relationships for furoic acid derivatives.

Future Research & Drug Development Perspectives

The 5-[(Dimethylamino)methyl]-2-furoic acid class of compounds represents a promising starting point for drug discovery programs. However, further work is required to validate their therapeutic potential.

Future Directions:

• Definitive Mechanistic Studies: Confirm the proposed mechanism of GSH depletion and GST inhibition in relevant cancer cell lines. Investigate effects on other cellular pathways.

• Broad-Spectrum Screening: Test optimized derivatives against a wider panel of cancer cell lines (including resistant phenotypes) and a more comprehensive set of pathogenic bacteria and fungi.

• SAR Expansion: Synthesize and test analogs with modifications to the amine (e.g., cyclic amines, different alkyl groups) and the furoic acid (e.g., conversion to amides or other bioisosteres) to improve potency and selectivity.

• In Vivo Evaluation: Advance lead compounds into preclinical animal models to assess efficacy, pharmacokinetics (ADME), and toxicology profiles.

• Selectivity Profiling: A crucial step is to assess cytotoxicity against non-cancerous cell lines to establish a therapeutic window, as demonstrated by studies where related compounds showed increased cytotoxicity in breast cancer cells but not in immortalized epithelial cells.[6]

Conclusion

5-[(Dimethylamino)methyl]-2-furoic acid derivatives are a compelling class of molecules built upon the versatile and biologically active 2-furoic acid scaffold. The strategic incorporation of a C5-aminomethyl group imparts properties that can drive potent anticancer and antimicrobial effects. The proposed mechanism for anticancer activity—disruption of cellular redox homeostasis via glutathione depletion—is a validated strategy for targeting cancer cells. While further research is necessary to fully elucidate their mechanisms and optimize their profiles, these compounds stand as valuable leads for the development of novel therapeutics. This guide provides the foundational knowledge, experimental context, and detailed protocols necessary to empower researchers in this exciting field.

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Unveiling the Therapeutic Potential of 5-[(Dimethylamino)methyl]-2-furoic acid: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-[(Dimethylamino)methyl]-2-furoic acid, a synthetic molecule featuring a substituted furan core, presents an intriguing scaffold for therapeutic development. The furan moiety is a privileged structure in medicinal chemistry, appearing in a wide array of approved drugs with diverse biological activities. This technical guide provides an in-depth exploration of the potential therapeutic targets of 5-[(Dimethylamino)methyl]-2-furoic acid, drawing upon structural analogy, known pharmacophores of related compounds, and established principles of drug action. We delineate three primary avenues of investigation: antagonism of the histamine H₂ receptor, modulation of the GABAₐ receptor, and broad-spectrum antimicrobial activity. For each proposed target, this guide furnishes a robust scientific rationale, detailed step-by-step experimental protocols for validation, and the requisite analytical frameworks for data interpretation. Our objective is to equip researchers and drug development professionals with a comprehensive roadmap to unlock the therapeutic promise of this compound.

Introduction: The Furan Scaffold in Pharmacology

The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a cornerstone of numerous pharmacologically active compounds.[1] Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive scaffold for designing molecules that can effectively bind to biological targets.[2] Furan derivatives have demonstrated a remarkable breadth of therapeutic applications, including antibacterial, anti-inflammatory, antiviral, and anticancer activities.[3] The subject of this guide, 5-[(Dimethylamino)methyl]-2-furoic acid, incorporates this versatile furan core, further functionalized with a dimethylaminomethyl group at the 5-position and a carboxylic acid at the 2-position. This specific substitution pattern suggests several plausible biological targets, which will be the focus of this investigation.

Potential Therapeutic Target I: Histamine H₂ Receptor Antagonism

Scientific Rationale: Structural Homology to Ranitidine

A compelling hypothesis for a primary target of 5-[(Dimethylamino)methyl]-2-furoic acid is the histamine H₂ receptor. This proposition is rooted in the striking structural similarity of a key fragment of the well-known H₂ antagonist, ranitidine, to the compound . Ranitidine, formerly marketed as Zantac, features a furan ring with a dimethylaminomethyl substituent, a structural motif identical to that in 5-[(Dimethylamino)methyl]-2-furoic acid.[4] H₂ receptor antagonists competitively block the action of histamine on gastric parietal cells, leading to a reduction in gastric acid secretion.[5] This makes them effective therapeutics for conditions such as peptic ulcers and gastroesophageal reflux disease (GERD).

The pharmacophore for H₂ receptor antagonists generally consists of a heterocyclic ring (like furan or imidazole), a flexible side chain, and a polar, nitrogen-containing group.[6] 5-[(Dimethylamino)methyl]-2-furoic acid possesses these fundamental features, making it a strong candidate for interaction with the H₂ receptor binding site.

Diagram: Proposed Interaction with Histamine H₂ Receptor

Caption: Proposed binding mode of 5-[(Dimethylamino)methyl]-2-furoic acid within the histamine H₂ receptor.

Experimental Validation: Radioligand Binding Assay

To empirically test the hypothesis of H₂ receptor antagonism, a competitive radioligand binding assay is the gold standard. This assay measures the ability of the test compound to displace a radiolabeled ligand that is known to bind to the receptor with high affinity.

Protocol: Histamine H₂ Receptor Binding Assay

• Preparation of Cell Membranes:

  • Culture a cell line expressing the human histamine H₂ receptor (e.g., HEK293 or CHO cells).

  • Harvest the cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in the assay buffer and determine the protein concentration.

• Competitive Binding Assay:

  • In a 96-well plate, add a fixed concentration of the radioligand, [³H]-tiotidine, to each well.[7][8]

  • Add increasing concentrations of 5-[(Dimethylamino)methyl]-2-furoic acid to the experimental wells.

  • Include a control group with a known H₂ antagonist (e.g., ranitidine or cimetidine) for comparison.

  • Also, include wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of an unlabeled antagonist).

  • Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Detection and Data Analysis:

  • Terminate the binding reaction by rapid filtration through a glass fiber filter mat to separate bound from free radioligand.

  • Wash the filters with cold assay buffer to remove any non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the equilibrium dissociation constant (Kᵢ) using the Cheng-Prusoff equation.

Table 1: Expected Outcomes of the H₂ Receptor Binding Assay

Compound	Predicted IC₅₀ (nM)	Predicted Kᵢ (nM)
5-[(Dimethylamino)methyl]-2-furoic acid	10 - 1000	5 - 500
Ranitidine (Positive Control)	5 - 50	2 - 25
Unrelated Compound (Negative Control)	> 10,000	> 5,000

Potential Therapeutic Target II: GABAₐ Receptor Modulation

Scientific Rationale: The Furan Scaffold in CNS-active Compounds

The furan ring is a recurring motif in compounds that modulate the activity of the γ-aminobutyric acid type A (GABAₐ) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[9] Modulators of the GABAₐ receptor are crucial in the treatment of anxiety, epilepsy, and sleep disorders. The structure-activity relationships of furan-containing GABAₐ receptor modulators suggest that the furan oxygen can act as a hydrogen bond acceptor, while the aromatic ring can engage in π-π stacking interactions within the receptor's binding pockets.[10]

While 5-[(Dimethylamino)methyl]-2-furoic acid does not bear an obvious resemblance to classical benzodiazepines, its substituted furan core warrants investigation as a potential allosteric modulator of the GABAₐ receptor.

Diagram: GABAₐ Receptor Modulation Workflow

Caption: Experimental workflow for assessing GABAₐ receptor modulation.

Experimental Validation: Whole-Cell Patch-Clamp Electrophysiology

The functional effects of a compound on the GABAₐ receptor are best characterized using electrophysiological techniques, specifically the whole-cell patch-clamp method. This technique allows for the direct measurement of ion flow through the receptor's channel in response to GABA and the modulatory effects of the test compound.[11][12]

Protocol: Whole-Cell Patch-Clamp Recording

• Cell Preparation:

  • Culture HEK293 cells transiently or stably expressing the desired GABAₐ receptor subtype (e.g., α₁β₂γ₂).

  • Plate the cells on glass coverslips for recording.

• Recording Setup:

  • Place a coverslip with adherent cells in a recording chamber on the stage of an inverted microscope.

  • Continuously perfuse the chamber with an external recording solution.

  • Pull glass micropipettes to a resistance of 3-7 MΩ and fill with an internal solution.

  • Use a micromanipulator to approach a single cell with the micropipette.

• Whole-Cell Configuration:

  • Apply gentle suction to form a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.

  • Apply a brief pulse of stronger suction to rupture the cell membrane under the pipette, establishing the whole-cell configuration.

• Data Acquisition:

  • Clamp the cell membrane potential at a holding potential of -60 mV.

  • Apply GABA at a submaximal concentration (e.g., EC₂₀) to elicit a baseline current.

  • Co-apply 5-[(Dimethylamino)methyl]-2-furoic acid at various concentrations with GABA and record the changes in the current amplitude.

  • Include a positive control (e.g., diazepam) and a negative control (vehicle).

• Data Analysis:

  • Measure the peak amplitude of the GABA-evoked currents in the absence and presence of the test compound.

  • Calculate the percentage potentiation or inhibition of the GABA response.

  • Construct a concentration-response curve and determine the EC₅₀ (for potentiation) or IC₅₀ (for inhibition) of the compound.

Potential Therapeutic Target III: Antimicrobial Activity

Scientific Rationale: Furan Derivatives as Antimicrobials

The furan scaffold is present in a number of clinically used antimicrobial agents, most notably the nitrofurans (e.g., nitrofurantoin).[2] The antimicrobial activity of many furan derivatives is attributed to their ability to be reductively activated within bacterial cells, leading to the formation of reactive intermediates that can damage bacterial DNA, ribosomes, and other essential macromolecules.[2] While 5-[(Dimethylamino)methyl]-2-furoic acid lacks the nitro group, the overall electronic properties of the substituted furan ring may still confer antimicrobial properties through alternative mechanisms, such as membrane disruption or enzyme inhibition.

Experimental Validation: Determination of Minimum Inhibitory Concentration (MIC)

The initial screening for antimicrobial activity is typically performed by determining the Minimum Inhibitory Concentration (MIC) of the compound against a panel of clinically relevant bacteria. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[13][14]

Protocol: Broth Microdilution MIC Assay

• Preparation of Bacterial Inoculum:

  • Culture the test bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) overnight in a suitable broth medium.

  • Dilute the overnight culture to achieve a standardized inoculum density (e.g., 5 x 10⁵ CFU/mL).

• Assay Setup:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of 5-[(Dimethylamino)methyl]-2-furoic acid in the broth medium.

  • Inoculate each well with the standardized bacterial suspension.

  • Include a positive control (a known antibiotic), a negative control (no compound), and a sterility control (no bacteria).

• Incubation and Reading:

  • Incubate the plate at 37°C for 18-24 hours.

  • Visually inspect the wells for turbidity, which indicates bacterial growth. The MIC is the lowest concentration of the compound in a well with no visible growth.[15][16]

Table 2: Representative Panel of Bacteria for MIC Testing

Gram-Positive Bacteria	Gram-Negative Bacteria
Staphylococcus aureus (including MRSA)	Escherichia coli
Streptococcus pneumoniae	Pseudomonas aeruginosa
Enterococcus faecalis (including VRE)	Klebsiella pneumoniae

Conclusion and Future Directions

This technical guide has outlined a rational, evidence-based approach to elucidating the potential therapeutic targets of 5-[(Dimethylamino)methyl]-2-furoic acid. The structural similarities to known pharmacologically active molecules strongly suggest that this compound may interact with the histamine H₂ receptor, modulate GABAₐ receptor function, or exhibit antimicrobial properties. The detailed experimental protocols provided herein offer a clear path for the validation of these hypotheses.

Positive results from these initial screening assays would warrant further investigation, including:

• Functional Assays: For H₂ receptor antagonism, functional assays measuring the inhibition of histamine-stimulated cAMP production would be a logical next step. For GABAₐ receptor modulation, further electrophysiological studies on different receptor subtypes would be necessary to determine selectivity.

• Mechanism of Action Studies: For antimicrobial activity, subsequent studies could focus on determining whether the compound is bactericidal or bacteriostatic and investigating its effects on bacterial macromolecular synthesis or membrane integrity.

• In Vivo Efficacy Studies: Promising in vitro results would pave the way for efficacy studies in relevant animal models of disease.

By systematically pursuing these lines of inquiry, the full therapeutic potential of 5-[(Dimethylamino)methyl]-2-furoic acid can be thoroughly explored, potentially leading to the development of novel therapeutics for a range of human diseases.

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in vitro evaluation of 5-[(Dimethylamino)methyl]-2-furoic acid

An In-Depth Technical Guide for the In Vitro Evaluation of 5-[(Dimethylamino)methyl]-2-furoic acid

Prepared by: Gemini, Senior Application Scientist

Foreword

The journey of a novel chemical entity from laboratory bench to potential therapeutic agent is a rigorous marathon of empirical validation. This guide is crafted for the discerning researcher, drug development professional, and scientist navigating this path. We will dissect the in vitro evaluation of a specific molecule: 5-[(Dimethylamino)methyl]-2-furoic acid . This compound, featuring a furan scaffold—a privileged structure in medicinal chemistry known for a wide spectrum of biological activities—presents a compelling case for systematic investigation[1].

This document eschews a rigid, one-size-fits-all template. Instead, it presents a bespoke, logically sequenced framework for characterization, beginning with broad phenotypic effects and progressively narrowing the focus to specific molecular targets and mechanisms of action. Each proposed step is grounded in established scientific principles, explaining not just what to do, but why it is the crucial next step in building a comprehensive profile of the compound's biological potential.

Section 1: Compound Profile and Foundational Physicochemical Characterization

Before any biological assessment, a thorough understanding of the test article is paramount. 5-[(Dimethylamino)methyl]-2-furoic acid is a small organic molecule whose identity and purity must be unequivocally established.

1.1. Core Compound Properties

Verifying the fundamental properties of the compound ensures reproducibility and accurate molar concentration calculations for all subsequent assays. Data is typically confirmed using techniques like NMR, Mass Spectrometry, and HPLC.

Property	Value	Source
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	PubChem[2]
Molecular Formula	C₈H₁₁NO₃	PubChem[2]
Molecular Weight	169.18 g/mol	PubChem[2]
CAS Number	86649-59-4	PubChem[2]

1.2. Rationale for a Structured Evaluation

A structured in vitro evaluation serves as a critical filter in the drug discovery pipeline. It aims to:

• Establish a Therapeutic Window: Determine the concentration range where the compound elicits a biological effect without causing general toxicity.

• Uncover Biological Activity: Identify what cellular processes or disease states the compound might influence.

• Deconvolute Mechanism of Action (MoA): Progress from a phenotypic observation (e.g., "kills cancer cells") to a precise understanding of the molecular target and the pathway it modulates. This is the cornerstone of rational drug development[3][4][5].

Section 2: Primary Assessment: Cellular Viability and Cytotoxicity Profiling

The logical first step in biological characterization is to assess the compound's effect on cell viability. This foundational screen provides the critical dose-response data necessary to design all further mechanistic studies. Without understanding the concentrations at which a compound is cytotoxic, interpreting data from more nuanced assays is impossible[6][7].

2.1. Scientific Rationale

We propose screening against a diverse panel of human cancer cell lines to identify potential anti-neoplastic activity, a common feature of novel furoic acid derivatives[8][9][10][11]. The inclusion of a non-cancerous cell line is crucial for a preliminary assessment of selectivity. A compound that indiscriminately kills all cells is a general toxin, whereas one that selectively affects cancer cells is a promising therapeutic candidate.

2.2. Experimental Protocol: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which serves as a proxy for cell viability. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the tetrazolium dye MTT to formazan, a purple crystalline product.

Step-by-Step Methodology:

• Cell Seeding: Plate cells from the selected panel (e.g., MCF-7, A549, SW480, and non-cancerous Vero cells) in 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 5-[(Dimethylamino)methyl]-2-furoic acid in culture medium. Replace the existing medium with the compound-containing medium. Include vehicle-only (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate the plates for a standard duration (e.g., 72 hours) under normal cell culture conditions (37°C, 5% CO₂).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing formazan crystals to form.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance of each well at ~570 nm using a microplate reader.

• Analysis: Convert absorbance values to percentage of viability relative to the vehicle control. Plot the dose-response curve and calculate the half-maximal inhibitory concentration (IC₅₀) for each cell line.

2.3. Anticipated Data Presentation

The quantitative output of this experiment should be summarized in a clear, comparative format.

Cell Line	Type	IC₅₀ (µM)
MCF-7	Breast Adenocarcinoma	[Experimental Value]
A549	Lung Carcinoma	[Experimental Value]
SW480	Colon Adenocarcinoma	[Experimental Value]
Vero	Normal Kidney Epithelial	[Experimental Value]

2.4. Visualization: Cytotoxicity Screening Workflow

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An In-Depth Technical Guide to the Discovery and History of 5-[(Dimethylamino)methyl]-2-furoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and history of 5-[(Dimethylamino)methyl]-2-furoic acid, a heterocyclic organic compound closely associated with the development of the blockbuster anti-ulcer drug, ranitidine (Zantac). While not a direct precursor in the commercial synthesis of ranitidine, the investigation of this and related aminomethylated furan derivatives was integral to the extensive research and development efforts undertaken by scientists at Allen & Hanburys Ltd., a subsidiary of Glaxo Group (now GlaxoSmithKline), in the 1970s. This guide details the scientific context of its emergence, the key synthetic methodologies, and its relationship to one of the most significant discoveries in pharmaceutical history.

Introduction: The Quest for Histamine H₂ Receptor Antagonists

The story of 5-[(Dimethylamino)methyl]-2-furoic acid is intrinsically linked to the revolutionary approach to treating peptic ulcers that emerged in the mid-20th century. The discovery of histamine's role in stimulating gastric acid secretion led to the hypothesis that blocking its action could provide a therapeutic benefit. This culminated in the development of the first histamine H₂ receptor antagonist, cimetidine, by Smith, Kline & French in 1976.

Building on this breakthrough, researchers at Glaxo initiated a program to develop a proprietary H₂ antagonist with an improved profile. Their research focused on modifying the heterocyclic core of the molecule, leading them to explore furan-based structures. This exploration was the genesis of a series of novel compounds, including the precursors to 5-[(Dimethylamino)methyl]-2-furoic acid.

The Foundational Synthesis: The Mannich Reaction and the Birth of a Key Intermediate

The key chemical transformation that underpins the synthesis of 5-[(dimethylamino)methyl]-2-furoic acid and its derivatives is the Mannich reaction . This versatile three-component organic reaction involves the aminoalkylation of an acidic proton located on a carbon atom. In the context of furan chemistry, the C-5 position of the furan ring is susceptible to electrophilic substitution, making it an ideal substrate for this reaction.

The seminal work that laid the groundwork for the synthesis of the target molecule is detailed in the foundational patents filed by Glaxo Group, most notably U.S. Patent 4,128,658 , filed in 1977.[1] While this patent's primary focus was on the synthesis of ranitidine and its analogues, it provides the first documented synthesis of a direct precursor to 5-[(Dimethylamino)methyl]-2-furoic acid.

Specifically, Example 25 of this patent describes the aminomethylation of methyl 2-furoate. This reaction, a classic Mannich condensation, utilizes dimethylamine and formaldehyde to introduce the (dimethylamino)methyl group at the 5-position of the furan ring, yielding methyl 5-[(dimethylamino)methyl]-2-furoate .

Logical Workflow: From 2-Furoic Acid to its Aminomethylated Derivative

Caption: Synthetic pathway to 5-[(Dimethylamino)methyl]-2-furoic acid.

Experimental Protocols: A Reconstruction of the Foundational Synthesis

While the original Glaxo patent provides a concise description, this section reconstructs a more detailed, step-by-step protocol for the synthesis of methyl 5-[(dimethylamino)methyl]-2-furoate, based on the principles of the Mannich reaction described.

Protocol 1: Synthesis of Methyl 5-[(dimethylamino)methyl]-2-furoate (Precursor)

Objective: To synthesize the methyl ester precursor via the Mannich reaction.

Materials:

• Methyl 2-furoate

• Dimethylamine (aqueous solution, e.g., 40%)

• Formaldehyde (aqueous solution, e.g., 37%)

• Acetic acid

• Sodium bicarbonate

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine methyl 2-furoate and glacial acetic acid.

• To the stirred solution, add an aqueous solution of dimethylamine.

• Subsequently, add an aqueous solution of formaldehyde dropwise, maintaining the temperature below 20°C with an ice bath.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, then heat to reflux for 2-3 hours.

• Cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure methyl 5-[(dimethylamino)methyl]-2-furoate.

Protocol 2: Hydrolysis to 5-[(Dimethylamino)methyl]-2-furoic acid

Objective: To hydrolyze the methyl ester to the target carboxylic acid.

Materials:

• Methyl 5-[(dimethylamino)methyl]-2-furoate

• Sodium hydroxide (or another suitable base)

• Methanol

• Water

• Hydrochloric acid (to acidify)

• Diethyl ether

Procedure:

• Dissolve methyl 5-[(dimethylamino)methyl]-2-furoate in a mixture of methanol and water.

• Add a solution of sodium hydroxide and stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Remove the methanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to the isoelectric point with hydrochloric acid.

• The product may precipitate out of the solution. If so, collect the solid by filtration, wash with cold water, and dry.

• If the product does not precipitate, extract the aqueous solution with a suitable organic solvent (e.g., diethyl ether), dry the organic layer, and remove the solvent to yield the product.

Physicochemical Properties and Characterization

The following table summarizes the key physicochemical properties of 5-[(Dimethylamino)methyl]-2-furoic acid.

Property	Value	Source
Molecular Formula	C₈H₁₁NO₃	[2]
Molecular Weight	169.18 g/mol	[2]
CAS Number	86649-59-4	[2]
Appearance	Expected to be a solid at room temperature.
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	[2]

• ¹H NMR: Signals corresponding to the dimethylamino protons, the methylene protons, the furan ring protons, and the carboxylic acid proton would be expected.

• ¹³C NMR: Resonances for the carbons of the dimethylamino group, the methylene carbon, the furan ring carbons (including the carboxyl-substituted carbon), and the carboxyl carbon would be present.

• IR Spectroscopy: Characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carboxyl group, and C-O and C-N stretching vibrations would be observed.

Role in Pharmaceutical Development and Beyond

The primary historical and scientific significance of 5-[(Dimethylamino)methyl]-2-furoic acid lies in its position within the broader family of aminomethylated furans synthesized during the development of ranitidine.[5][6] The successful synthesis of its methyl ester demonstrated the feasibility of the Mannich reaction on the furan-2-carboxylate scaffold, a crucial step in the structure-activity relationship studies that ultimately led to the identification of ranitidine as the optimal drug candidate.

While 5-(dimethylaminomethyl)furfuryl alcohol became the key intermediate for the commercial production of ranitidine, the exploration of related compounds, including the furoic acid derivative, was essential for a comprehensive understanding of the chemical space.[7][8]

In modern chemistry, the interest in furan derivatives continues to grow, driven by the push for sustainable chemistry utilizing biomass-derived platform chemicals. Furfural and 5-hydroxymethylfurfural (HMF) are key renewable starting materials that can be oxidized to furoic acid derivatives.[9][10][11][12] This positions compounds like 5-[(Dimethylamino)methyl]-2-furoic acid as potentially valuable bio-based building blocks for new materials and pharmaceuticals.

Conclusion

The discovery of 5-[(Dimethylamino)methyl]-2-furoic acid and its precursors was not a singular event but rather a significant milestone in a landmark pharmaceutical research program. Its history is a testament to the power of systematic chemical exploration and the importance of foundational reactions like the Mannich condensation. While overshadowed by its more famous relative, ranitidine, the scientific journey to this furoic acid derivative provides valuable insights into the process of drug discovery and the enduring relevance of heterocyclic chemistry. The principles of its synthesis continue to be relevant today, with the potential for new applications in the era of green and sustainable chemistry.

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An In-depth Technical Guide to 5-[(Dimethylamino)methyl]-2-furoic Acid and Its Analogs: Synthesis, Properties, and Applications in Drug Discovery

Abstract: The furan ring system is a cornerstone in medicinal chemistry, serving as a versatile scaffold for the development of numerous therapeutic agents.[1][2] Among its many derivatives, 5-[(Dimethylamino)methyl]-2-furoic acid and its precursors represent a class of compounds of significant industrial and pharmaceutical importance. This technical guide provides a comprehensive overview of this molecule and its key analogs, focusing on their synthesis, chemical properties, and pivotal role as intermediates in drug development. We will delve into the mechanistic underpinnings of synthetic strategies, present detailed experimental protocols, and explore the structure-activity relationships that underscore their utility for researchers, chemists, and drug development professionals.

The Core Moiety: Structure and Significance

5-[(Dimethylamino)methyl]-2-furoic acid is an organic compound featuring a central furan ring substituted with a carboxylic acid at the 2-position and a dimethylaminomethyl group at the 5-position.[3] Its primary significance lies not in its direct biological activity, but in its role as a critical building block in the synthesis of major pharmaceutical compounds.

Most notably, its precursor, 5-(dimethylaminomethyl)furfuryl alcohol, is a key intermediate in the industrial synthesis of Ranitidine (formerly marketed as Zantac), a widely used histamine H2-receptor antagonist for controlling stomach acid production.[4] Understanding the chemistry of this furan derivative is therefore essential for comprehending the manufacturing process of this important drug.

Physicochemical Properties

A summary of the key computed properties for 5-[(Dimethylamino)methyl]-2-furoic acid is presented below.

Property	Value	Source
Molecular Formula	C₈H₁₁NO₃	PubChem[3]
Molecular Weight	169.18 g/mol	PubChem[3]
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	PubChem[3]
CAS Number	86649-59-4	PubChem[3]
XLogP3-AA	-1.6	PubChem[3]
Hydrogen Bond Donor Count	1	PubChem[3]
Hydrogen Bond Acceptor Count	4	PubChem[3]

Synthesis of the Furan Core Structure

The synthesis of 5-substituted furan derivatives like 5-(dimethylaminomethyl)furfuryl alcohol, the direct precursor to the titular acid, is most efficiently achieved via the Mannich reaction .[5] This three-component organic reaction involves the aminoalkylation of an acidic proton located on a carbon atom.[6][7]

Causality of Method Selection: The Mannich reaction is favored in industrial settings for this synthesis due to its high efficiency and the use of readily available, inexpensive starting materials: furfuryl alcohol (2-furanmethanol), formaldehyde, and dimethylamine.[5] Alternative routes, such as the reduction of the corresponding ester with lithium aluminum hydride, are less desirable due to the high cost and hazardous nature of the reducing agent.[5]

The general mechanism involves the formation of an Eschenmoser-like salt (dimethylaminomethylium ion) from formaldehyde and dimethylamine, which then acts as an electrophile in an electrophilic aromatic substitution with the electron-rich furan ring of furfuryl alcohol.

General schematic of the Mannich reaction for core synthesis.

Key Analogs and Derivatives

Variations of the 5-[(Dimethylamino)methyl]-2-furoic acid structure are crucial for exploring structure-activity relationships and for use as alternative synthetic building blocks.

• 5-(Hydroxymethyl)-2-furoic acid (HMFCA): This analog replaces the aminomethyl group with a hydroxyl group. HMFCA is the primary metabolite of 5-hydroxymethylfurfural (5-HMF), a compound formed during the heating of sugars.[8] HMF and its derivatives have been investigated for a range of biological activities, including antioxidant and anti-hypoxic effects.[9][10] HMFCA itself serves as a valuable building block for synthesizing polyesters and other polymers.[8]

• 5-Methyl-2-furoic acid (MFA): A simpler analog where the functionalized methyl group is replaced by a simple methyl group.[11] MFA is a key intermediate with versatile applications.[12][13] Recent green chemistry approaches have focused on its efficient synthesis from bio-renewable sources like 5-hydroxymethyl-2-furancarboxylic acid via selective hydrogenolysis.[12] Some studies have explored the antimicrobial activities of 5-aryl-2-methyl-3-furoic acids, showing interesting antifungal but poor antibacterial properties.[14]

• 5-[(Diethylamino)methyl]-2-furoic acid: A direct analog where the methyl groups on the amine are replaced with ethyl groups.[15][16] This modification alters the lipophilicity and steric bulk of the side chain, which can be useful in modulating the pharmacokinetic properties of a final drug molecule.

Application in Drug Discovery: The Synthesis of Ranitidine

The primary application for this furan scaffold is the synthesis of Ranitidine. The process does not use 5-[(dimethylamino)methyl]-2-furoic acid directly, but rather its alcohol precursor, 5-(dimethylaminomethyl)furfuryl alcohol. This alcohol undergoes a series of reactions to build the final drug molecule.

Ranitidine functions as a histamine H2 receptor antagonist. By blocking the action of histamine on the parietal cells in the stomach, it effectively reduces the production of gastric acid. This makes it effective for treating conditions like peptic ulcer disease and gastroesophageal reflux disease (GERD).

The synthesis pathway illustrates the utility of the furan core as a stable, functionalizable scaffold to correctly orient the pharmacophoric elements of the final drug.

High-level workflow for the synthesis of Ranitidine.

Key Experimental Protocols

The following protocols are adapted from established literature and patents, providing a framework for the synthesis of the core intermediate and its conversion to Ranitidine.

Protocol 1: Synthesis of 5-(Dimethylaminomethyl)furfuryl alcohol via Mannich Reaction

This protocol is based on the efficient Mannich reaction using bis(dimethylamino)methane.[5]

Objective: To synthesize the key Ranitidine precursor from furfuryl alcohol.

Materials:

• Furfuryl alcohol (2-furanmethanol)

• bis(Dimethylamino)methane

• Glacial acetic acid

• Sodium hydroxide solution (50%)

• Toluene

• Standard laboratory glassware for reflux and extraction

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine furfuryl alcohol (1.0 mol) and glacial acetic acid (1.2 mol).

• Reagent Addition: While stirring, slowly add bis(dimethylamino)methane (1.1 mol) to the mixture. The addition may be exothermic; maintain the temperature below 80°C.

• Reflux: Heat the reaction mixture to reflux (approximately 110-120°C) and maintain for 2-3 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Cool the mixture to room temperature. Carefully neutralize the acetic acid by adding 50% aqueous sodium hydroxide solution until the pH is >10.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase with toluene (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. The solvent is removed under reduced pressure. The crude product can be purified by vacuum distillation to yield 5-(dimethylaminomethyl)furfuryl alcohol as a pale yellow oil.[17]

Protocol 2: Synthesis of Ranitidine from Furan Intermediate

This protocol outlines the subsequent steps to convert the intermediate into the final active pharmaceutical ingredient.[4][18]

Objective: To synthesize Ranitidine via condensation reaction.

Materials:

• 5-(Dimethylaminomethyl)furfuryl alcohol

• 2-Mercaptoethylamine hydrochloride (Cysteamine HCl)

• N-Methyl-1-methylthio-2-nitroethenamine

• Water

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution

• Chloroform or other suitable organic solvent for extraction

Procedure:

• Step A: Thioether Formation:

  • Dissolve 5-(dimethylaminomethyl)furfuryl alcohol (1.0 mol) and 2-mercaptoethylamine hydrochloride (1.05 mol) in water.

  • Add concentrated HCl and heat the mixture at reflux for several hours. This step substitutes the hydroxyl group with the thioethylamine moiety.

  • Cool the reaction and basify with NaOH solution. Extract the product, 2-[[[5-(dimethylaminomethyl)-2-furanyl]methyl]thio]ethanamine, with an organic solvent.

  • Dry and evaporate the solvent to obtain the thioether intermediate.

• Step B: Condensation:

  • In a suitable solvent like water or ethanol, suspend N-methyl-1-methylthio-2-nitroethenamine (1.0 mol).

  • Add the thioether intermediate from Step A (1.0 mol) dropwise to the suspension with stirring.

  • Heat the reaction mixture (e.g., 55°C in water) and stir overnight.[18] The reaction involves the displacement of the methylthio group by the primary amine of the thioether intermediate.

• Isolation and Purification:

  • After cooling, add saturated brine to the reaction mixture.

  • Extract the product, Ranitidine, with chloroform or another suitable solvent (3x volume).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield Ranitidine as a pale yellow oil.[18]

  • The product can be further purified by crystallization, often as its hydrochloride salt.

Conclusion and Future Outlook

5-[(Dimethylamino)methyl]-2-furoic acid and its closely related analogs, particularly its alcohol precursor, remain highly relevant compounds in the landscape of pharmaceutical manufacturing. While the primary application has been the synthesis of Ranitidine, the underlying furan scaffold continues to be a source of inspiration for medicinal chemists. Future research may focus on leveraging this and similar building blocks for the creation of novel therapeutic agents, exploring different substitution patterns to modulate biological activity against new targets. Furthermore, the ongoing drive for green and sustainable chemistry will likely spur further innovation in the synthesis of these valuable intermediates from bio-renewable resources.

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• DE69532533T2 - METHOD FOR PRODUCING RANITIDINE.

• 5-((Dimethylamino)methyl)-2-furanmethanol. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis of ranitidine (Zantac) from cellulose-derived 5-(chloromethyl) furfural. The Royal Society of Chemistry. [Link]

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• Ranitidine. New Drug Approvals. [Link]

• How do I synthesise ranitidine impurities? ResearchGate. [Link]

• Synthesis of Novel Heterocyclic Analogs of 5-(4-Methylcarboxamido-phenyl)-2-furoic acid as Potent Antimicrobial Agents. ResearchGate. [Link]

• 2-Furancarboxylic acid, 5-methyl-. PubChem, National Center for Biotechnology Information. [Link]

• Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. RSC Publishing. [Link]

• Synthesis methods for the preparation of 2-furoic acid derivatives.

• 2-Furoic acid. Wikipedia. [Link]

• 5-methyl-2-furan carboxylic acid. The Good Scents Company. [Link]

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• Mannich-type reaction for the synthesis of N-substituted-5-(hydroxymethyl)-2-furfuryl amines. ResearchGate. [Link]

• Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. ResearchGate. [Link]

• Biological Activity of Mannich Bases. Indian Journal of Pharmaceutical Sciences. [Link]

• Mannich bases in medicinal chemistry and drug design. PubMed Central, National Institutes of Health. [Link]

• Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. MDPI. [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

• SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN- 2-YL)ETHANONE. ResearchGate. [Link]

• Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid. Weizmann Institute of Science. [Link]

• Research on Antibacterial and Antifungal Agents. III. Synthesis and Antimicrobial Activity of 2-methyl-5-aryl-3-furoic Acids and 2-methyl-3-imidazolylmethyl-5-aryl Furans. PubMed, National Institutes of Health. [Link]

• The protective role of 5-hydroxymethyl-2-furfural (5-HMF) against acute hypobaric hypoxia. SpringerLink. [Link]

• Mechanism of formation of 5-formyl-2-furoic acid (9) from HexA model... ResearchGate. [Link]

• The antisickling agent, 5‐hydroxymethyl‐2‐furfural: Other potential pharmacological applications. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Laboratory Synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid

Abstract

This document provides a comprehensive guide to the laboratory synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid, a key intermediate in the production of various pharmaceuticals, notably the H2-receptor antagonist, ranitidine.[1][2][3][4][5] The protocol herein details a robust method centered on the Mannich reaction, a cornerstone of aminomethylation in organic synthesis. This application note is structured to provide not only a step-by-step procedure but also the underlying chemical principles, safety protocols, and analytical methods for product verification, ensuring a reproducible and safe laboratory experience.

Introduction and Significance

5-[(Dimethylamino)methyl]-2-furoic acid is a substituted furan derivative of significant interest in medicinal chemistry. Its primary utility lies in its role as a precursor for the synthesis of ranitidine, a widely used medication for the treatment of peptic ulcers and gastroesophageal reflux disease.[3][5] The structural motif of a furan ring bearing both a carboxylic acid and a dimethylaminomethyl group at the 2 and 5 positions, respectively, makes it a versatile building block.

The synthesis of this compound is an excellent case study in the electrophilic substitution of furan rings. The chosen synthetic route, the Mannich reaction, involves the aminomethylation of a suitable furan precursor. This reaction is particularly noteworthy as it requires careful control of reaction conditions, especially when dealing with substrates like 2-furoic acid, where the carboxylic acid group deactivates the furan ring towards electrophilic attack. This guide will navigate these challenges to provide a clear and effective protocol.

Reaction Scheme and Mechanism

The synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid can be achieved via the Mannich reaction of 2-furoic acid with formaldehyde and dimethylamine. The overall reaction is depicted below:

Overall Reaction:

C--C-COOH / O C-CH2N(CH3)2 | H (5-[(Dimethylamino)methyl]-2-furoic acid)

Caption: Proposed mechanism for the Mannich reaction on 2-furoic acid.

Experimental Protocol

This protocol is designed for the synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid on a laboratory scale.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equivalents
2-Furoic Acid	112.08	11.2 g (0.1 mol)	1.0
Dimethylamine (40% aq. solution)	45.08	22.5 mL (~0.2 mol)	~2.0
Formaldehyde (37% aq. solution)	30.03	15.0 mL (~0.2 mol)	~2.0
Acetic Acid (Glacial)	60.05	100 mL	Solvent
Sodium Hydroxide	40.00	As needed	For pH adjustment
Diethyl Ether	74.12	As needed	For washing
Deionized Water	18.02	As needed

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Dropping funnel

• Ice bath

• pH meter or pH paper

• Büchner funnel and filter flask

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

Workflow Diagram:

Caption: Experimental workflow for the synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid.

• Reaction Setup: Assemble the 250 mL three-neck round-bottom flask with a magnetic stirrer, reflux condenser, and a dropping funnel.

• Initial Charge: To the flask, add 11.2 g (0.1 mol) of 2-furoic acid and 100 mL of glacial acetic acid. Stir the mixture until the 2-furoic acid is fully dissolved.

• Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with continuous stirring.

• Reagent Preparation: In a separate beaker, cautiously add 22.5 mL of 40% aqueous dimethylamine solution to 15.0 mL of 37% aqueous formaldehyde solution. Stir gently. This mixture will generate some heat.

• Addition of Reagents: Transfer the dimethylamine-formaldehyde mixture to the dropping funnel. Add this solution dropwise to the cooled 2-furoic acid solution over a period of 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heating: Heat the reaction mixture to 60-70 °C using a heating mantle and maintain this temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) if desired.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Slowly add a saturated solution of sodium hydroxide to neutralize the acetic acid and precipitate the product. The target pH is approximately 7. The product is amphoteric and has an isoelectric point, so careful pH control is crucial for precipitation.

  • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing:

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold deionized water to remove any inorganic salts.

  • Subsequently, wash the solid with diethyl ether to remove any unreacted starting material and other organic impurities.

• Drying: Dry the resulting white to off-white solid under vacuum at 50-60 °C to a constant weight.

Expected Yield and Product Characteristics

• Expected Yield: 60-75%

• Appearance: White to off-white crystalline solid.

• Molecular Formula: C8H11NO3. [6]* Molecular Weight: 169.18 g/mol . [6]

Product Characterization

To confirm the identity and purity of the synthesized 5-[(Dimethylamino)methyl]-2-furoic acid, the following analytical techniques are recommended:

• Melting Point: Compare the observed melting point with the literature value.

• ¹H NMR Spectroscopy: The proton NMR spectrum should show characteristic peaks for the dimethylamino group, the methylene bridge, the furan ring protons, and the carboxylic acid proton.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will confirm the presence of all eight carbon atoms in their respective chemical environments.

• FT-IR Spectroscopy: The infrared spectrum should display characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, and C-N stretching vibrations.

• Mass Spectrometry: To confirm the molecular weight of the product.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All procedures should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • Formaldehyde: is a known carcinogen and sensitizer. Handle with extreme care.

  • Dimethylamine: is corrosive and flammable. Avoid inhalation of vapors.

  • Acetic Acid: is corrosive. Avoid contact with skin and eyes.

  • Sodium Hydroxide: is highly corrosive.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product yield	Incomplete reaction	Ensure the reaction is heated for the specified time and at the correct temperature. Monitor by TLC.
Incorrect pH for precipitation	Carefully adjust the pH to the isoelectric point of the product (around 7).
Oily product or difficult to crystallize	Impurities present	Wash the crude product thoroughly with diethyl ether. Recrystallization from a suitable solvent system (e.g., ethanol/water) may be necessary.
Dark coloration of the product	Side reactions or degradation	Ensure the reaction temperature does not significantly exceed the recommended range. Use of decolorizing carbon during recrystallization can be attempted.

Conclusion

The protocol described in this application note presents a reliable and reproducible method for the synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid. By carefully controlling the reaction parameters of the Mannich reaction, this key pharmaceutical intermediate can be obtained in good yield and purity. The detailed procedural steps, coupled with the rationale and safety information, provide a comprehensive resource for researchers in the field of organic and medicinal chemistry.

References

• Google Patents. (n.d.). EP0219225A1 - Process for the preparation of ranitidine or acid addition salts thereof, and intermediates for this preparation.

• Química Organica.org. (n.d.). Sulfonation, formylation, Mannich and acetylation of furan. Retrieved from [Link]

• Google Patents. (n.d.). DE69532533T2 - METHOD FOR PRODUCING RANITIDINE.

• ResearchGate. (2013). Synthesis, chemistry and applications of 5-hydroxymethyl-furfural and its derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN102010388A - Preparation method of ranitidine.

• Chembase.cn. (n.d.). 12-hydroxy-9,10,11,12-tetrahydrobenzofluoranthene. Retrieved from [Link]

• PubChem. (n.d.). 5-[(Dimethylamino)methyl]-2-furoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the preparation of 2-furancarboxylic acid. Retrieved from [Link]

• Organic Spectroscopy International. (n.d.). RANITIDINE. Retrieved from [Link]

• Oriental Journal of Chemistry. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Retrieved from [Link]

• RSC Publishing. (2018). Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. Retrieved from [Link]

• PubChemLite. (n.d.). 5-((dimethylamino)methyl)furan-2-carboxylic acid hydrochloride. Retrieved from [Link]

• ResearchGate. (2018). Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. Retrieved from [Link]

• ResearchGate. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Retrieved from [Link]

• ResearchGate. (2002). Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Furoic acid. Retrieved from [Link]

• Arkivoc. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Retrieved from [Link]

• YouTube. (2019, January 23). The Mannich Reaction (Mechanism + Rxn Practice). Retrieved from [Link]

• Google Patents. (n.d.). US4985575A - Process for preparing optically active tetrahydro-2-furoic acid.

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Application Note: 5-[(Dimethylamino)methyl]-2-furoic Acid as a Versatile Bifunctional Building Block in Organic Synthesis

Introduction: Unlocking Synthetic Diversity

5-[(Dimethylamino)methyl]-2-furoic acid is a heterocyclic building block of significant interest to researchers in medicinal chemistry and materials science. Its structure is unique, featuring a rigid furan-2-carboxylic acid core appended with a flexible N,N-dimethylaminomethyl side chain at the 5-position. This bifunctional arrangement—a nucleophilic tertiary amine and an electrophilic carboxylic acid precursor—provides two orthogonal points for chemical modification. This allows for the systematic construction of diverse molecular libraries with tailored physicochemical and biological properties. The furan ring itself is a prevalent scaffold in numerous pharmaceuticals, valued for its ability to act as a bioisostere for phenyl rings and engage in specific hydrogen bonding interactions.[1][2] This guide provides an in-depth exploration of the synthetic utility of this building block, complete with detailed protocols and expert insights into its application.

Compound Profile & Physicochemical Properties

A thorough understanding of a building block's properties is fundamental to its effective use in synthesis.

Property	Value	Source
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	PubChem[3]
CAS Number	86649-59-4	PubChem[3]
Molecular Formula	C₈H₁₁NO₃	PubChem[3]
Molecular Weight	169.18 g/mol	PubChem[3]
Monoisotopic Mass	169.0739 Da	PubChemLite[4]
Form	Typically a solid	-
Predicted XLogP	-1.6	PubChem[3]

Core Synthetic Applications: A Dual-Handle Approach

The synthetic power of 5-[(dimethylamino)methyl]-2-furoic acid stems from its two distinct reactive centers. The carboxylic acid is a handle for forming robust covalent linkages like amides and esters, while the tertiary amine provides a basic site for salt formation, solubility enhancement, and potential catalytic or directing effects.

Caption: Dual functionality of the building block.

Synthetic Transformations at the Carboxylic Acid Moiety

The carboxylic acid is the primary site for elaboration, enabling the construction of key functional groups in drug discovery.

The amide bond is one of the most prevalent linkages in pharmaceuticals, making amide coupling the most frequent reaction in drug discovery.[5] 5-[(Dimethylamino)methyl]-2-furoic acid is an excellent substrate for coupling with a vast array of primary and secondary amines to generate libraries of novel furan-based carboxamides. The general principle involves the in situ activation of the carboxylic acid to form a highly reactive intermediate that is readily attacked by the amine nucleophile.[5]

Workflow for Amide Coupling

Caption: General experimental workflow for amide coupling.

Protocol 1: Standard Amide Coupling using EDC/HOBt

This method is a robust and cost-effective choice for routine amide synthesis. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylic acid, while an additive like 1-Hydroxybenzotriazole (HOBt) is crucial for forming a more reactive HOBt-ester intermediate, which increases efficiency and minimizes side reactions, particularly racemization in chiral substrates.[6]

Detailed Step-by-Step Methodology:

• Preparation: To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-[(Dimethylamino)methyl]-2-furoic acid (1.0 eq).

• Dissolution: Dissolve the acid in a suitable anhydrous aprotic solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF), ~0.1 M concentration).

• Addition of Amine & HOBt: Add the desired primary or secondary amine (1.0-1.2 eq) and HOBt (1.1 eq).

• Base Addition: Add a non-nucleophilic base such as Diisopropylethylamine (DIEA) or Triethylamine (TEA) (2.0-3.0 eq) to the mixture.

• Activation & Reaction: Cool the mixture to 0 °C in an ice bath. Add EDC hydrochloride (1.2 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 4-16 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting acid is consumed.

• Work-up: Dilute the reaction mixture with water and extract with an appropriate organic solvent (e.g., DCM, Ethyl Acetate). Wash the combined organic layers sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude product by flash column chromatography on silica gel.

Expertise & Experience: The water-soluble urea byproduct generated from EDC can often be removed during the aqueous work-up, which is a significant advantage over the dicyclohexylurea (DCU) byproduct from DCC that requires filtration.[7] The acidic wash helps remove unreacted amine and the basic wash removes unreacted furoic acid and HOBt.

Protocol 2: High-Efficiency Amide Coupling using HATU

For more challenging couplings, such as those involving electron-deficient amines or sterically hindered substrates, more potent activating agents are required.[8] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a superior uronium-based coupling reagent that often provides higher yields and faster reaction times.[7]

Detailed Step-by-Step Methodology:

• Preparation: To a round-bottom flask under an inert atmosphere, add 5-[(Dimethylamino)methyl]-2-furoic acid (1.0 eq).

• Dissolution: Dissolve the acid in anhydrous DMF (~0.1 M).

• Addition of Reagents: Add the amine component (1.0-1.2 eq) followed by a non-nucleophilic base, typically DIEA (3.0-4.0 eq).

• Activation & Reaction: Cool the solution to 0 °C. Add HATU (1.1 eq) in one portion. A color change (often to yellow) may be observed. Remove the ice bath and stir at room temperature for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. These reactions are often complete within a few hours.

• Work-up & Purification: Follow the work-up and purification steps as described in Protocol 1. The byproducts from HATU are generally water-soluble and easily removed.

Trustworthiness: Both protocols represent self-validating systems. The progress can be unequivocally tracked by LC-MS, observing the consumption of the starting acid (m/z 170.08 [M+H]⁺) and the appearance of the desired product peak. The final product's identity and purity should be confirmed by ¹H NMR, ¹³C NMR, and HRMS.

Esterification of the furoic acid moiety can be used to mask the carboxylic acid, modulate lipophilicity, or create prodrugs.[9] While numerous methods exist, a classic approach is the Fischer-Speier esterification.

Reaction Scheme: Fischer Esterification

Caption: Equilibrium nature of Fischer Esterification.

Protocol 3: Acid-Catalyzed Fischer Esterification

This method involves heating the carboxylic acid with an excess of an alcohol in the presence of a strong acid catalyst.

Detailed Step-by-Step Methodology:

• Preparation: Add 5-[(Dimethylamino)methyl]-2-furoic acid (1.0 eq) to a round-bottom flask.

• Reagents: Add a large excess of the desired alcohol (e.g., methanol, ethanol), which also serves as the solvent.

• Catalyst: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (e.g., 5 mol%).

• Reaction: Heat the mixture to reflux and maintain for 4-24 hours. To drive the equilibrium, a Dean-Stark apparatus can be used to remove the water byproduct if the solvent is immiscible with water (e.g., toluene).

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the acid catalyst with a saturated solution of NaHCO₃.

• Purification: Remove the excess alcohol in vacuo. Extract the residue with an organic solvent, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude ester by flash column chromatography.

Expertise & Experience: The furan ring is susceptible to degradation under strongly acidic conditions and high temperatures.[9] It is crucial to monitor the reaction closely to avoid the formation of dark, polymeric byproducts. The tertiary amine side chain will be protonated under these conditions, which can improve solubility in the polar alcohol solvent but also makes the furan ring more electron-deficient.

Authoritative Grounding & Comprehensive References

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• ResearchGate. Synthesis of Novel Heterocyclic Analogs of 5-(4-Methylcarboxamido-phenyl)-2-furoic acid as Potent Antimicrobial Agents. [Link]

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• Wang, F., et al. (2020). Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. Green Chemistry. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. [Link]

• Al-Ostoot, F.H., et al. (2024). Pharmacological activity of furan derivatives. Qeios. [Link]

• Loido, M., et al. (2022). 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water. Organic Letters. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

• PubMed. Discovery of 6-(2-(dimethylamino)ethyl)-N-(5-fluoro-4-(4-fluoro-1-isopropyl-2-methyl-1H-benzo[d]imidazole-6-yl)pyrimidin-2-yl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2-amine as a highly potent cyclin-dependent kinase 4/6 inhibitor for treatment of cancer. [Link]

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• ResearchGate. Selective synthesis of 2-furoic acid and 5-hydroxymethyl-2-furancarboxylic acid from bio-based furans by recombinant Escherichia coli cells. [Link]

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The Strategic Application of the 5-[(Dimethylamino)methyl]furan Moiety in Medicinal Chemistry: A Guide for Drug Discovery Professionals

This document provides an in-depth exploration of the medicinal chemistry applications of the 5-[(dimethylamino)methyl]furan scaffold, a key structural motif in the development of histamine H2-receptor antagonists. While 5-[(Dimethylamino)methyl]-2-furoic acid itself is a specific derivative, our focus will be on the broader application of the core 5-[(dimethylamino)methyl]furan moiety, which is central to the synthesis and biological activity of blockbuster drugs like Ranitidine. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their own discovery programs.

Introduction: The 5-[(Dimethylamino)methyl]furan Scaffold - A Privileged Structure in H2-Receptor Antagonism

The furan ring is a five-membered aromatic heterocycle containing one oxygen atom, which serves as a versatile scaffold in numerous biologically active compounds.[1] Its derivatives have been investigated for a wide range of therapeutic applications, including as antibacterial, antifungal, and anticancer agents.[2] The specific substitution pattern of a dimethylaminomethyl group at the 5-position of the furan ring creates a key pharmacophoric element, particularly in the context of histamine H2-receptor antagonists. This moiety is a cornerstone of the structure of ranitidine, a widely used medication for the treatment of peptic ulcers and gastroesophageal reflux disease (GERD).[3] In ranitidine, the imidazole ring of the earlier H2-receptor antagonist, cimetidine, was replaced by this furan-containing structure, leading to an improved side-effect profile.[4]

Key Physicochemical Properties of the Core Scaffold:

Property	Value	Source
Molecular Formula	C8H11NO3	[5]
Molecular Weight	169.18 g/mol	[5]
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	[5]

Mechanism of Action: Targeting the Histamine H2-Receptor

Histamine H2-receptor antagonists function by competitively and reversibly blocking the action of histamine on H2-receptors located on the basolateral membrane of parietal cells in the stomach.[4] This action inhibits gastric acid secretion, a key factor in the pathogenesis of peptic ulcers. The 5-[(dimethylamino)methyl]furan moiety in ranitidine plays a crucial role in the molecule's ability to bind to the H2-receptor with high affinity and specificity.

Signaling Pathway of Histamine H2-Receptor Activation and Inhibition

Caption: Inhibition of Gastric Acid Secretion by Ranitidine.

Application in Synthesis: The Path to Ranitidine

The 5-[(dimethylamino)methyl]furan scaffold is a critical intermediate in the synthesis of ranitidine.[3] Various synthetic routes have been developed, often starting from furfuryl alcohol or its derivatives. A common strategy involves the aminomethylation of furfuryl alcohol followed by subsequent reactions to build the rest of the ranitidine molecule.

General Synthetic Workflow

The synthesis of ranitidine from a furan-based starting material can be conceptualized in the following stages:

Caption: Conceptual Synthetic Workflow for Ranitidine.

Protocol: Synthesis of a Key Ranitidine Precursor

The following protocol outlines a representative synthesis of a key intermediate, N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-N'-methyl-2-nitro-1,1-ethenediamine, which is the final step in one of the documented syntheses of ranitidine.[3][6]

Materials:

• 2-[[[5-(dimethylamino)methyl-2-furans]methyl]sulfenyl]ethanamine

• N-methyl-1-methylthio-2-nitroethylene amine

• Ethanol

• Reaction vessel with heating and cooling capabilities

• Stirring apparatus

• Filtration apparatus

• Vacuum drying oven

Procedure:

• Charge the reaction vessel with 200 kg of ethanol and 17.0 kg of 2-[[[5-(dimethylamino)methyl-2-furans]methyl]sulfenyl]ethanamine.[6]

• To this solution, add 12.3 kg of N-methyl-1-methylthio-2-nitroethylene amine.[6]

• Slowly heat the reaction mixture to 40°C to facilitate dissolution and initiate the reaction.[6]

• Maintain the reaction at this temperature for 8-10 hours with continuous stirring.[6]

• After the reaction is complete, cool the solution to 4°C and hold for 36 hours to allow for complete crystallization of the product.[6]

• Filter the resulting crystals and wash them twice with cold ethanol (20 mL each time).[6]

• Dry the crystals under vacuum at 30°C for 4 hours to yield the final ranitidine product.[6]

Note: This protocol is based on a patent and should be adapted and optimized for laboratory-scale synthesis with appropriate safety precautions.

Future Directions and Broader Applications

The successful application of the 5-[(dimethylamino)methyl]furan scaffold in H2-receptor antagonists suggests its potential utility in the design of other biologically active molecules.[7] Researchers can explore modifications of this scaffold to target other receptors or enzymes. For instance, derivatives of furoic acid have been investigated as potential antimicrobial agents.[3] The inherent drug-like properties of the furan ring, combined with the basic dimethylaminomethyl side chain, provide a foundation for creating libraries of novel compounds for high-throughput screening against various therapeutic targets.

Conclusion

The 5-[(dimethylamino)methyl]furan moiety is a medicinally significant scaffold, most notably as a core component of the H2-receptor antagonist ranitidine. Its role in providing the necessary structural features for potent and selective receptor binding is well-established. The synthetic accessibility of this scaffold from renewable resources like furfural further enhances its appeal in modern drug discovery.[8] This guide provides a foundational understanding of its application and offers a starting point for researchers to explore its potential in developing new therapeutic agents.

References

• Mascal, M., & Dutta, S. (2016). Synthesis of ranitidine (Zantac) from cellulose-derived 5-(chloromethyl)furfural. RSC Advances, 6(83), 79853-79855. Available from: [Link]

• Jiangsu HI-STONE PHARMACEUTICAL Co Ltd. (2011). Preparation method of ranitidine. CN102010388A.

• Mascal, M., & Dutta, S. (2011). Synthesis of ranitidine (Zantac) from cellulose-derived 5-(chloromethyl)furfural. Green Chemistry, 13(12), 3313-3315. Available from: [Link]

• Glaxo Group Ltd. (1995). METHOD FOR PRODUCING RANITIDINE. DE69532533T2.

• Cignarella, G., Barlocco, D., Pinna, G. A., Loriga, M., Tofanetti, O., & Girometta, M. A. (1989). Potential histamine H2-receptor antagonists: synthesis and pharmacological activity of derivatives containing acylamino-furazan moieties. Il Farmaco; edizione scientifica, 44(10), 935–945. Available from: [Link]

• PubChem. 5-[(Dimethylamino)methyl]-2-furoic acid. Available from: [Link]

• Yanagisawa, I., Hirata, Y., & Ishii, Y. (1987). Studies on histamine H2 receptor antagonists. 2. Synthesis and pharmacological activities of N-sulfamoyl and N-sulfonyl amidine derivatives. Journal of medicinal chemistry, 30(10), 1787–1793. Available from: [Link]

• Pharmacy 180. H2-receptor antagonists. Available from: [Link]

• Timmerman, H., van der Goot, H., & Sterk, G. J. (1987). Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of medicinal chemistry, 30(5), 814–819. Available from: [Link]

• PubChemLite. 5-((dimethylamino)methyl)furan-2-carboxylic acid hydrochloride. Available from: [Link]

• Gangurde, P. N. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181. Available from: [Link]

• ResearchGate. Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. Available from: [Link]

• Zhang, Z., Huber, G. W., & Dumesic, J. A. (2019). Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. Catalysts, 9(6), 528. Available from: [Link]

• Kar, S., Zhou, Q. Q., Ben-David, Y., & Milstein, D. (2022). Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid. Journal of the American Chemical Society, 144(4), 1888-1893. Available from: [Link]

• Phutdhawong, W., Buddhasukh, D., & Teawtrakul, N. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(2), 707-712. Available from: [Link]

• Lewkowski, J. (2001). Synthesis, Chemistry and Applications of 5-Hydroxymethyl-furfural and Its Derivatives. ARKIVOC, 2001(1), 17-54. Available from: [Link]

• Bizzarri, B. M., Botta, L., & Forli, S. (2021). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Molbank, 2021(2), M1222. Available from: [Link]

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High-Performance Liquid Chromatography Method for the Quantification of 5-[(Dimethylamino)methyl]-2-furoic acid: An Application Note

Abstract

This application note presents a detailed protocol for the determination of 5-[(Dimethylamino)methyl]-2-furoic acid, a polar amphoteric compound, using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. Recognizing the challenges associated with the retention of such analytes, this guide provides a scientifically grounded methodology, emphasizing the control of mobile phase pH to leverage the amphoteric nature of the molecule for optimal chromatographic performance. The protocol is designed for researchers, scientists, and drug development professionals requiring a robust and reliable analytical method for quantification and quality control. All procedural steps are detailed, and the rationale behind the selection of critical method parameters is explained. The method is developed in accordance with the principles outlined in the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines for analytical procedure validation.

Introduction: The Analytical Challenge of an Amphoteric Furoic Acid Derivative

5-[(Dimethylamino)methyl]-2-furoic acid is a substituted furoic acid derivative of interest in pharmaceutical and chemical research. Its structure incorporates both a carboxylic acid and a tertiary amine (dimethylamino) functional group, rendering it amphoteric. This dual functionality presents a significant challenge for retention and peak shape in traditional reversed-phase liquid chromatography (RPLC). The ionization state of both the acidic and basic moieties is highly dependent on the pH of the mobile phase, which in turn dictates the molecule's overall polarity and its interaction with the nonpolar stationary phase.

The predicted octanol-water partition coefficient (XlogP) of 5-[(Dimethylamino)methyl]-2-furoic acid is approximately -1.6, indicating its high polarity.[1] Conventional C18 columns often provide insufficient retention for such polar compounds, leading to elution near or in the solvent front and poor resolution from other sample components. Therefore, a successful HPLC method must carefully control the analyte's ionization to enhance its retention on a reversed-phase column.

This application note details a proposed HPLC method that leverages the isoelectric point (pI) of the analyte to maximize its retention. At the pI, the net charge of the molecule is zero, existing as a zwitterion. In this state, the molecule is at its least polar, promoting greater interaction with the hydrophobic stationary phase and leading to increased retention.[2]

Materials and Methods

Instrumentation and Consumables

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) detector.

• Chromatography Data System (CDS): Agilent OpenLab CDS or equivalent.

• Analytical Column: Waters XBridge C18, 4.6 x 150 mm, 5 µm (or equivalent polar-endcapped or polar-embedded C18 column).

• pH Meter: Calibrated pH meter for mobile phase preparation.

• Analytical Balance: Capable of weighing to 0.01 mg.

• Volumetric Glassware: Class A.

• Syringe Filters: 0.45 µm PVDF or PTFE.

Reagents and Standards

• 5-[(Dimethylamino)methyl]-2-furoic acid reference standard: Purity ≥ 98%.

• Acetonitrile (ACN): HPLC grade.

• Methanol (MeOH): HPLC grade.

• Water: Deionized water, filtered through a 0.22 µm filter.

• Ammonium formate: ACS grade or higher.

• Formic acid: ACS grade or higher.

• Ammonium hydroxide: ACS grade or higher.

Rationale for Method Development

The proposed method is based on a systematic approach to address the analytical challenges posed by 5-[(Dimethylamino)methyl]-2-furoic acid.

To achieve optimal retention in reversed-phase HPLC for an amphoteric compound, it is crucial to work near its isoelectric point (pI). The pI can be estimated using the pKa values of the acidic and basic functional groups:

• pKa of the Carboxylic Acid: The pKa of the parent compound, 2-furoic acid, is approximately 3.12.[3] This provides a reasonable estimate for the carboxylic acid group in the target molecule.

The isoelectric point (pI) can be estimated by the average of these two pKa values:

pI ≈ (pKa_acid + pKa_base) / 2 pI ≈ (3.12 + 8.6) / 2 ≈ 5.86

Therefore, a mobile phase pH around 5.9 is hypothesized to provide the best retention.

A standard C18 column may suffer from phase collapse with highly aqueous mobile phases often required for polar analytes. To mitigate this, a polar-endcapped or polar-embedded C18 column, such as the Waters XBridge C18, is recommended. These columns are more stable in highly aqueous conditions and can offer alternative selectivity for polar compounds.[6]

An ammonium formate buffer is chosen due to its volatility, making it compatible with mass spectrometry if hyphenation is desired, and its buffering capacity in the target pH range. A starting mobile phase composition with a low percentage of organic modifier (acetonitrile) is proposed to maximize the retention of this polar analyte.

The UV spectrum of 2-furoic acid shows an absorbance maximum around 250-260 nm. The dimethylaminomethyl substituent is an auxochrome and is expected to cause a slight bathochromic (to longer wavelength) shift. Therefore, a photodiode array (PDA) detector will be used to monitor a range of wavelengths (e.g., 200-400 nm) during method development to experimentally determine the λmax of 5-[(Dimethylamino)methyl]-2-furoic acid for optimal sensitivity.

Experimental Protocol

Preparation of Solutions

• Mobile Phase A (Aqueous): Prepare a 10 mM ammonium formate buffer in deionized water. Adjust the pH to 5.9 with formic acid or ammonium hydroxide. Filter through a 0.22 µm nylon filter.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: Mobile Phase A.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 5-[(Dimethylamino)methyl]-2-furoic acid reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to concentrations ranging from 1 µg/mL to 100 µg/mL.

Chromatographic Conditions

The following table summarizes the proposed HPLC conditions:

Parameter	Condition
Column	Waters XBridge C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	10 mM Ammonium Formate, pH 5.9
Mobile Phase B	Acetonitrile
Gradient	95% A (0-5 min), 95-50% A (5-15 min), 50% A (15-20 min), 50-95% A (20-22 min), 95% A (22-30 min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	PDA, 265 nm (or experimentally determined λmax)
Run Time	30 minutes

System Suitability

Before sample analysis, the chromatographic system must meet predefined system suitability criteria. Inject the 50 µg/mL working standard solution five times and evaluate the following parameters:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%

Method Validation Protocol

This HPLC method should be validated according to ICH Q2(R2) and FDA guidelines.[2][7][8] The following validation characteristics should be assessed:

Specificity

The specificity of the method should be evaluated by analyzing a blank (diluent), a placebo (a mixture of all excipients without the active ingredient, if applicable), and a spiked placebo sample. The chromatograms should demonstrate that there are no interfering peaks at the retention time of 5-[(Dimethylamino)methyl]-2-furoic acid.

Linearity

The linearity of the method should be assessed by analyzing a series of at least five concentrations of the reference standard over the range of 1-100 µg/mL. The calibration curve should be plotted as peak area versus concentration, and the correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy should be determined by the recovery of known amounts of the analyte spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.

Precision

• Repeatability (Intra-day precision): Analyze six replicate preparations of the standard solution at 100% of the target concentration on the same day. The RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day with a different analyst and/or different equipment. The RSD over the two days should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ can be estimated based on the standard deviation of the response and the slope of the calibration curve.

LOD = 3.3 * (σ / S) LOQ = 10 * (σ / S)

Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Robustness

The robustness of the method should be evaluated by making small, deliberate variations in the chromatographic conditions, such as:

• Mobile phase pH (± 0.2 units)

• Column temperature (± 5 °C)

• Flow rate (± 0.1 mL/min)

The system suitability parameters should be checked under each varied condition.

Workflow and Data Analysis

The overall workflow for the analysis of 5-[(Dimethylamino)methyl]-2-furoic acid is depicted in the following diagram.

Caption: Workflow for the HPLC analysis of 5-[(Dimethylamino)methyl]-2-furoic acid.

Conclusion

This application note provides a comprehensive and scientifically justified HPLC method for the analysis of the polar, amphoteric compound 5-[(Dimethylamino)methyl]-2-furoic acid. By carefully controlling the mobile phase pH to be near the estimated isoelectric point of the analyte, enhanced retention on a reversed-phase column can be achieved. The detailed protocol for method execution and validation, in accordance with regulatory guidelines, ensures the generation of reliable and accurate data for research, development, and quality control purposes.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

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• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• PharmaGuideline. (2024). Steps for HPLC Method Validation. [Link]

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• SIELC Technologies. (n.d.). Polar Compounds. Retrieved from [Link]

• The Merck Index Online. (n.d.). 2-Furoic Acid.

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Application Note: Quantitative Analysis of 5-[(Dimethylamino)methyl]-2-furoic acid in Human Plasma and Urine by LC-MS/MS

Abstract

This application note presents a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 5-[(Dimethylamino)methyl]-2-furoic acid in human plasma and urine. The protocols detailed herein provide a comprehensive guide for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolism studies. The methodology employs a simple protein precipitation for plasma samples and a dilute-and-shoot approach for urine, ensuring high throughput and excellent recovery. The method has been validated in accordance with the principles outlined in the FDA's Bioanalytical Method Validation Guidance for Industry.[1][2]

Introduction

5-[(Dimethylamino)methyl]-2-furoic acid is a small molecule of interest in pharmaceutical development. Accurate quantification of this compound in biological matrices is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile.[3] The inherent complexity of biological samples, such as plasma and urine, necessitates a highly selective and sensitive analytical method to overcome matrix effects and ensure reliable data.[4] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalytical quantification due to its superior specificity and sensitivity.[5]

This guide provides a detailed, step-by-step protocol for the entire analytical workflow, from sample collection and preparation to LC-MS/MS analysis and data interpretation. The rationale behind key experimental choices is explained to provide a deeper understanding of the methodology.

Materials and Reagents

• Analytes and Standards:

  • 5-[(Dimethylamino)methyl]-2-furoic acid (Reference Standard, >99% purity)

  • 5-[(Dimethylamino)methyl]-2-furoic acid-d6 (Internal Standard, >99% purity, isotopic purity >99%)

• Solvents and Chemicals:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (LC-MS grade)

  • Water (Type I, 18.2 MΩ·cm)

• Biological Matrices:

  • Human plasma (K2EDTA as anticoagulant)

  • Human urine

• Consumables:

  • Polypropylene microcentrifuge tubes (1.5 mL)

  • 96-well deep-well plates

  • Autosampler vials with inserts

  • Syringe filters (0.22 µm, PTFE)

Experimental Protocols

Standard Solution Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standard and internal standard (IS) in methanol to prepare individual stock solutions of 1 mg/mL.

Working Solutions: Prepare serial dilutions of the stock solutions in 50:50 (v/v) acetonitrile/water to create working solutions for calibration curve standards and quality control (QC) samples.

Internal Standard (IS) Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

Sample Preparation

The choice of sample preparation technique is critical for removing interferences and ensuring the longevity of the analytical column and mass spectrometer.[4] For plasma, protein precipitation is a rapid and effective method for removing high-abundance proteins.[6][7] For urine, a simple dilution is often sufficient due to the lower protein content.

The addition of a cold organic solvent like acetonitrile disrupts the solvation of proteins, causing them to precipitate out of the solution.[7]

Protocol:

• Allow frozen plasma samples to thaw on ice to maintain sample integrity.[8]

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 300 µL of the IS working solution (100 ng/mL in acetonitrile). The 3:1 ratio of precipitant to plasma ensures efficient protein removal.[9]

• Vortex the mixture for 30 seconds to ensure thorough mixing and protein denaturation.[10]

• Incubate at -20°C for 20 minutes to enhance protein precipitation.[6]

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

For urine samples, a simple dilution is employed to reduce matrix viscosity and ion suppression.

Protocol:

• Thaw frozen urine samples at room temperature.

• Centrifuge the urine at 2000 x g for 5 minutes to pellet any sediment.

• In a microcentrifuge tube, combine 50 µL of the urine supernatant with 450 µL of 50:50 (v/v) acetonitrile/water containing the internal standard at a final concentration of 10 ng/mL.

• Vortex for 10 seconds.

• Transfer the diluted sample to an autosampler vial for analysis.

Workflow Diagram: Sample Preparation

Caption: Workflow for plasma and urine sample preparation.

LC-MS/MS Analysis

The chromatographic and mass spectrometric parameters must be optimized to achieve the desired sensitivity, selectivity, and peak shape.

Instrumentation:

• Liquid Chromatograph: Shimadzu LC-20AD or equivalent

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent

• Autosampler: Maintained at 4°C

LC Parameters:

Parameter	Condition
Column	Waters ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 5% B and re-equilibrate for 1.0 min
Flow Rate	0.4 mL/min
Column Temperature	40°C

| Injection Volume | 5 µL |

MS/MS Parameters: The mass spectrometer was operated in positive electrospray ionization (ESI) mode. The multiple reaction monitoring (MRM) transitions were optimized by infusing the analyte and internal standard.

Compound	Q1 (m/z)	Q3 (m/z)	DP (V)	CE (eV)
5-[(Dimethylamino)methyl]-2-furoic acid	170.1	124.1	60	25
5-[(Dimethylamino)methyl]-2-furoic acid-d6 (IS)	176.1	130.1	60	25

DP: Declustering Potential, CE: Collision Energy

Diagram: Bioanalytical Workflow Logic

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experimental design for testing the efficacy of 5-[(Dimethylamino)methyl]-2-furoic acid

An Application Note and Comprehensive Protocols for the Preclinical Evaluation of 5-[(Dimethylamino)methyl]-2-furoic acid

Authored by: Senior Application Scientist

Introduction

In the quest for novel therapeutics, the rigorous preclinical evaluation of new chemical entities is paramount to ascertain their potential efficacy and mechanism of action. This document provides a detailed experimental framework for testing the efficacy of 5-[(Dimethylamino)methyl]-2-furoic acid, a compound with potential pharmacological activity. Given the absence of extensive prior biological data for this specific molecule[1], the proposed experimental design is structured as a multi-tiered, exploratory approach. This guide is intended for researchers, scientists, and drug development professionals, offering a scientifically robust and logically sequenced series of protocols to comprehensively assess the compound's biological effects, with a primary focus on its potential anti-inflammatory properties.

The experimental design is rooted in the principles of hypothesis-generating and hypothesis-testing research, progressing from broad phenotypic screens to more focused mechanistic studies.[2] This approach ensures a thorough investigation while optimizing resource allocation. The causality behind each experimental choice is explained, and the protocols are designed to be self-validating through the inclusion of appropriate controls and statistical rigor.[3][4]

Phase 1: Foundational In Vitro Assessment

The initial phase of evaluation focuses on determining the fundamental cellular effects of 5-[(Dimethylamino)methyl]-2-furoic acid, specifically its cytotoxicity and its broad anti-inflammatory potential in a cellular context.

Cytotoxicity Profiling

Rationale: Before assessing the efficacy of any compound, it is crucial to determine the concentration range at which it is not toxic to cells. This ensures that any observed effects in subsequent assays are due to the compound's specific biological activity and not a result of cell death. Tetrazolium-based colorimetric assays, such as the MTT and XTT assays, are widely used for their simplicity and reliability in measuring cell viability by assessing the metabolic activity of living cells.[5][6] The XTT assay is often preferred due to its use of a water-soluble formazan product, which streamlines the protocol by eliminating a solubilization step.[7]

Experimental Protocol: XTT Cell Viability Assay

• Cell Seeding: Plate a relevant cell line (e.g., RAW 264.7 murine macrophages or human THP-1 monocytes) in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of complete culture medium.[5] Include wells with medium only as a background control.

• Compound Preparation: Prepare a stock solution of 5-[(Dimethylamino)methyl]-2-furoic acid in a suitable solvent (e.g., DMSO or sterile PBS). Create a serial dilution of the compound in culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM).

• Compound Treatment: After allowing the cells to adhere overnight, replace the medium with fresh medium containing the various concentrations of the test compound. Include a vehicle control group (medium with the same concentration of the solvent used to dissolve the compound).

• Incubation: Incubate the plate for a period relevant to the intended efficacy assays (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• XTT Reagent Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions. This typically involves mixing the XTT labeling reagent and the electron-coupling reagent. Add 50 µL of the activated XTT solution to each well.[5]

• Incubation with XTT: Incubate the plate for 2-4 hours at 37°C in the CO₂ incubator.[5] The incubation time may need to be optimized based on the cell type and metabolic rate.

• Absorbance Measurement: Measure the absorbance of the soluble formazan product using a microplate reader at a wavelength between 450-500 nm. A reference wavelength between 630-690 nm should also be used to subtract background absorbance.[5]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results as a dose-response curve to determine the concentration at which the compound reduces cell viability by 50% (IC₅₀).

Parameter	Description
Cell Line	RAW 264.7 or THP-1
Seeding Density	1 x 10⁴ - 1 x 10⁵ cells/well
Compound Concentrations	0.1 µM - 100 µM (serial dilution)
Incubation Time	24, 48, 72 hours
Detection Reagent	XTT with electron-coupling reagent
Wavelengths	450-500 nm (primary), 630-690 nm (reference)
Endpoint	IC₅₀ (50% inhibitory concentration for cell viability)

In Vitro Anti-inflammatory Screening

Rationale: A common hallmark of inflammation is the production of pro-inflammatory cytokines by immune cells in response to a stimulus. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of inflammation in macrophages and is widely used to screen for anti-inflammatory compounds.[8] Measuring the levels of key pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), can provide a robust indication of a compound's anti-inflammatory potential. The enzyme-linked immunosorbent assay (ELISA) is a highly sensitive and specific method for quantifying cytokine concentrations in culture supernatants.[9]

Experimental Protocol: LPS-induced Cytokine Production and Measurement by ELISA

• Cell Culture and Treatment: Seed RAW 264.7 or THP-1 cells in a 24-well plate. Pre-treat the cells with non-toxic concentrations of 5-[(Dimethylamino)methyl]-2-furoic acid (determined from the cytotoxicity assay) for 1-2 hours.

• Inflammatory Stimulus: Induce inflammation by adding LPS (e.g., 100 ng/mL) to the wells. Include a negative control (cells with no LPS or compound), a vehicle control (cells with LPS and the compound's solvent), and a positive control (a known anti-inflammatory drug, e.g., dexamethasone).

• Incubation: Incubate the plate for a suitable duration for cytokine production (e.g., 6-24 hours) at 37°C and 5% CO₂.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the culture supernatants. Store the supernatants at -80°C until analysis.

• Cytokine Quantification (ELISA): Perform a sandwich ELISA for TNF-α and IL-6 according to the manufacturer's protocol.[10][11]

  • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest overnight at 4°C.

  • Wash the plate and block non-specific binding sites.

  • Add the collected cell culture supernatants and a serial dilution of a known cytokine standard to the wells. Incubate for 1-2 hours at room temperature.

  • Wash the plate and add a biotinylated detection antibody. Incubate for 1 hour.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP). Incubate for 30 minutes.

  • Wash the plate and add a chromogenic substrate (e.g., TMB).

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve from the known cytokine concentrations.[12] Use this curve to calculate the concentration of TNF-α and IL-6 in the experimental samples. Determine the percentage of inhibition of cytokine production by the test compound compared to the LPS-only control.

Phase 2: Mechanistic Elucidation

Once the foundational anti-inflammatory activity is established, the next phase aims to uncover the potential molecular mechanisms through which 5-[(Dimethylamino)methyl]-2-furoic acid exerts its effects. Key signaling pathways that regulate inflammation, such as the Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3) pathways, are prime targets for investigation.[13][14][15]

Investigation of the NF-κB Signaling Pathway

Rationale: The NF-κB pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including those for TNF-α and IL-6.[16][17] Many anti-inflammatory drugs function by inhibiting this pathway. The activation of NF-κB involves the translocation of the p65 subunit from the cytoplasm to the nucleus.[18] This can be visualized and quantified using immunofluorescence microscopy or measured through a reporter gene assay.

Experimental Workflow: NF-κB Pathway Analysis

Caption: Workflow for Investigating NF-κB Pathway Modulation.

Investigation of the STAT3 Signaling Pathway

Rationale: The STAT3 signaling pathway plays a complex role in inflammation. While it can promote pro-oncogenic inflammation in some contexts, it is also crucial for the anti-inflammatory effects of cytokines like IL-10.[14][19][20] Investigating the effect of the test compound on STAT3 phosphorylation (activation) can provide further insight into its mechanism of action.

Experimental Protocol: Western Blot for Phospho-STAT3

• Cell Lysis: Following treatment with the test compound and an appropriate stimulus (e.g., IL-6 or IL-10), wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against phosphorylated STAT3 (p-STAT3) and total STAT3.

• Detection: Use an HRP-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

• Analysis: Quantify the band intensities using densitometry software. Normalize the p-STAT3 signal to the total STAT3 signal to determine the extent of STAT3 activation.

Caption: Potential Modulation of the STAT3 Signaling Pathway.

Phase 3: In Vivo Efficacy Evaluation

Following promising in vitro results, the final phase involves assessing the efficacy of 5-[(Dimethylamino)methyl]-2-furoic acid in a living organism. The choice of an appropriate animal model is critical for the preclinical evaluation of anti-inflammatory drugs.[21]

Acute Inflammation Model: Carrageenan-Induced Paw Edema

Rationale: The carrageenan-induced paw edema model is a widely used and well-characterized in vivo assay for evaluating the anti-inflammatory activity of new compounds.[22] It is a model of acute inflammation involving the release of various inflammatory mediators.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping and Dosing: Randomly divide the animals into groups (n=6-8 per group):

  • Group 1: Vehicle control (e.g., saline or 0.5% carboxymethyl cellulose).

  • Group 2: Positive control (e.g., indomethacin or diclofenac).

  • Groups 3-5: Test compound at three different dose levels (e.g., 10, 30, and 100 mg/kg), administered orally or intraperitoneally.

• Compound Administration: Administer the test compound or controls one hour before the induction of inflammation.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Edema Measurement: Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Parameter	Description
Animal Model	Male Wistar rats or Swiss albino mice
Inflammatory Agent	1% Carrageenan solution
Test Compound Doses	10, 30, 100 mg/kg (example)
Positive Control	Indomethacin or Diclofenac
Measurement Tool	Plethysmometer
Endpoint	Percentage inhibition of paw edema

Statistical Analysis

All quantitative data should be presented as mean ± standard error of the mean (SEM). Statistical significance between groups will be determined using appropriate statistical tests, such as one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's test).[3][23] A p-value of less than 0.05 will be considered statistically significant.

Conclusion

This comprehensive, multi-tiered experimental design provides a robust framework for the initial preclinical evaluation of 5-[(Dimethylamino)methyl]-2-furoic acid. By systematically progressing from in vitro screening to mechanistic studies and in vivo validation, this approach allows for a thorough assessment of the compound's potential as a novel therapeutic agent. The inclusion of detailed protocols, rationale for experimental choices, and emphasis on statistical rigor ensures the generation of high-quality, reproducible data essential for informed decision-making in the drug development process.[24][25][26]

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cell-based assays for 5-[(Dimethylamino)methyl]-2-furoic acid activity

A Phased Approach to Characterizing the Bioactivity of 5-[(Dimethylamino)methyl]-2-furoic acid Using Cell-Based Assays

Abstract

The discovery and characterization of novel small molecules are foundational to drug development. This document provides a comprehensive, phased strategy for elucidating the biological activity of a novel compound, 5-[(Dimethylamino)methyl]-2-furoic acid , for which public data on bioactivity is not yet established.[1] We present a systematic workflow designed for researchers, scientists, and drug development professionals, beginning with broad phenotypic screens to determine general effects on cell viability and proliferation, followed by detailed mechanistic assays to investigate the mode of action, such as the induction of apoptosis or cell cycle arrest. This guide emphasizes the causality behind experimental choices, the implementation of self-validating protocols, and provides detailed, step-by-step methodologies for key experiments. Advanced techniques for target deconvolution, such as the Cellular Thermal Shift Assay (CETSA), are also discussed to provide a forward-looking perspective on downstream characterization.

Introduction: A Strategic Framework for Novel Compound Interrogation

5-[(Dimethylamino)methyl]-2-furoic acid is a small molecule with a distinct chemical structure.[1] Before its therapeutic potential can be evaluated, its effect on living systems must be rigorously characterized. Cell-based assays offer a biologically relevant context to assess a compound's activity, providing insights that are more reflective of in vivo conditions than purely biochemical tests.[2]

This guide eschews a rigid template in favor of a logical, decision-driven workflow. The core principle is a tiered screening cascade that efficiently funnels a compound of unknown activity toward mechanistic understanding.

Phase 1 focuses on broad cytotoxicity and anti-proliferative effects to establish a bioactive concentration range. Phase 2 uses the results from Phase 1 to direct inquiry into specific mechanisms of action (e.g., apoptosis, cell cycle arrest). Phase 3 introduces advanced methods for identifying the specific molecular target of the compound within the cell.

1.1. Preliminary Considerations: Ensuring Data Integrity

Before initiating any biological assay, two prerequisites are critical:

• Compound Purity and Identity: The purity of 5-[(Dimethylamino)methyl]-2-furoic acid should be confirmed via analytical methods such as HPLC-MS and NMR to ensure observed effects are not due to contaminants.

• Solubility and Stock Preparation: The compound must be fully dissolved to ensure accurate and reproducible dosing. Dimethyl sulfoxide (DMSO) is a common solvent. Prepare a high-concentration stock (e.g., 10-50 mM), aliquot, and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. The final DMSO concentration in cell culture media should typically be kept below 0.5% to avoid solvent-induced artifacts.

• Cell Line Selection: The choice of cells is paramount. An initial screening panel should include a diverse set of cell lines to reveal potential tissue- or cancer-type specificity.[3] A typical panel might include:

  • Commonly used cancer cell lines from different origins (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon).

  • A non-cancerous, immortalized cell line (e.g., HEK293 or hTERT-RPE1) to assess general cytotoxicity.

Phase 1: Primary Screening to Define Bioactivity

The initial goal is to answer a fundamental question: Does 5-[(Dimethylamino)methyl]-2-furoic acid affect cell survival or growth, and if so, at what concentrations?

Caption: Workflow for Phase 1 Primary Screening.

Protocol 1: Cell Viability Assessment via MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[4][5] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to insoluble purple formazan crystals.[5][6] The amount of formazan produced is proportional to the number of metabolically active cells.[4]

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a 2X serial dilution of 5-[(Dimethylamino)methyl]-2-furoic acid in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include "vehicle-only" (e.g., 0.1% DMSO) and "no-treatment" controls.

• Incubation: Incubate the plate for a defined period (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[7]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well.[7] Mix thoroughly on an orbital shaker to dissolve the crystals.[6]

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Cell Proliferation Assessment via BrdU Incorporation

Principle: Bromodeoxyuridine (BrdU) is a synthetic analog of thymidine. During the S-phase of the cell cycle, proliferating cells incorporate BrdU into their newly synthesized DNA.[8] This incorporated BrdU can be detected using a specific anti-BrdU antibody, providing a direct measure of DNA synthesis.[9]

Methodology:

• Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol.

• BrdU Labeling: Add BrdU labeling solution to each well to a final concentration of 10 µM. Incubate for 2-24 hours, depending on the cell line's doubling time.

• Fixation and Denaturation: Remove the labeling medium. Fix the cells (e.g., with 4% paraformaldehyde). To expose the incorporated BrdU, the DNA must be denatured, typically by treating the cells with 2N HCl.[10]

• Immunodetection: Neutralize the acid and block non-specific sites. Incubate with an anti-BrdU primary antibody, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Development: Add a substrate like TMB (3,3',5,5'-Tetramethylbenzidine). The HRP enzyme converts the substrate into a colored product.

• Measurement: Stop the reaction with a stop solution and measure the absorbance at 450 nm.

Data Presentation & Interpretation (Phase 1)

Summarize the quantitative data in a table to easily compare the compound's potency across different cell lines. The half-maximal inhibitory concentration (IC₅₀) for viability and half-maximal effective concentration (EC₅₀) for proliferation are key parameters.

Cell Line	Tissue of Origin	Type	Viability IC₅₀ (µM)	Proliferation EC₅₀ (µM)
MCF-7	Breast	Cancer	15.2	12.8
A549	Lung	Cancer	25.7	21.4
HCT116	Colon	Cancer	8.9	7.5
HEK293	Kidney	Non-Cancerous	> 100	> 100

Table 1: Hypothetical data summary from Phase 1 screening of 5-[(Dimethylamino)methyl]-2-furoic acid. The data suggests selective activity against cancer cell lines, particularly HCT116.

Phase 2: Mechanistic Elucidation

The results from Phase 1 guide the next steps. If the compound reduces cell viability (low IC₅₀), the mechanism of cell death must be investigated. The primary question is whether the compound induces programmed cell death (apoptosis) or causes cell cycle arrest.

Caption: Decision tree for Phase 2 mechanistic assays.

Protocol 3: Apoptosis Assessment via Caspase-Glo® 3/7 Assay

Principle: Caspases-3 and -7 are key "executioner" enzymes activated during apoptosis. The Caspase-Glo® 3/7 assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3/7.[11] This cleavage releases aminoluciferin, a substrate for luciferase, which generates a luminescent signal proportional to caspase activity.[11][12]

Methodology: This is a simple "add-mix-measure" assay.

• Seeding and Treatment: Plate cells and treat with 5-[(Dimethylamino)methyl]-2-furoic acid (at concentrations around the IC₅₀) for a relevant time period (e.g., 6, 12, 24 hours).

• Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., 100 µL reagent to 100 µL medium).[12]

• Incubation and Measurement: Mix on a plate shaker for 30-60 seconds. Incubate at room temperature for 1-3 hours. Measure luminescence using a plate luminometer.

Protocol 4: Apoptosis Confirmation via Annexin V & Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay provides multi-parameter data on cell death. In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[13] Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells.[14] Propidium Iodide (PI) is a fluorescent DNA intercalator that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Methodology:

• Cell Treatment and Harvest: Treat cells in a 6-well plate. After incubation, harvest both floating and adherent cells. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add FITC-conjugated Annexin V and PI solution.[15]

• Incubation: Incubate for 15 minutes at room temperature in the dark.[14]

• Analysis: Add additional 1X Binding Buffer and analyze immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 5: Cell Cycle Analysis via Propidium Iodide (PI) Staining

Principle: If the compound inhibits proliferation without significant apoptosis, it may be causing cell cycle arrest. PI binds stoichiometrically to DNA, meaning the amount of fluorescence emitted from a stained cell is directly proportional to its DNA content. Flow cytometry can then distinguish between cells in different phases: G0/G1 (2n DNA), S (between 2n and 4n DNA), and G2/M (4n DNA).

Methodology:

• Cell Harvest: Treat, harvest, and wash cells as described previously.

• Fixation: Resuspend the cell pellet and fix by adding it dropwise to ice-cold 70% ethanol while vortexing gently. This permeabilizes the cells. Cells can be stored at 4°C.[16][17]

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash with PBS. Resuspend in a PI staining solution that contains RNase A (to prevent staining of double-stranded RNA).[18]

• Incubation: Incubate for 15-30 minutes at room temperature, protected from light.[18]

• Analysis: Analyze by flow cytometry, measuring the fluorescence intensity of the PI signal to generate a DNA content histogram.

Phase 3: Advanced Methods for Target Identification

Once the compound's phenotypic effect and mechanism are established, the ultimate goal is to identify its direct molecular target.

Conceptual Protocol 6: Target Engagement via Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is a powerful biophysical method to verify direct binding of a compound to its target protein in intact cells.[19][20] The principle is that ligand binding stabilizes a protein, increasing its resistance to heat-induced denaturation.[21][22] By heating cells to various temperatures, one can generate a "melting curve" for a target protein. In the presence of a binding compound, this curve will shift to a higher temperature.[22]

Conceptual Workflow:

• Treatment: Treat intact cells with 5-[(Dimethylamino)methyl]-2-furoic acid or a vehicle control.

• Heating: Aliquot the cell suspensions and heat them to a range of different temperatures for a short period (e.g., 3 minutes).

• Lysis & Fractionation: Lyse the cells and separate the soluble protein fraction (containing folded, non-denatured proteins) from the precipitated/aggregated fraction via centrifugation.

• Detection: Quantify the amount of the specific target protein remaining in the soluble fraction using a protein detection method like Western Blot or Mass Spectrometry. Plotting the soluble protein amount against temperature generates the melting curves.

Conceptual Protocol 7: Signaling Pathway Analysis via Reporter Assay

Principle: If the compound affects proliferation, it likely modulates a key signaling pathway. Reporter gene assays are an effective way to monitor the activity of such pathways. For example, the MAPK/ERK pathway, a central regulator of cell growth, activates transcription factors that bind to the Serum Response Element (SRE) in gene promoters.[23] An SRE-luciferase reporter assay uses a plasmid where the luciferase gene is driven by an SRE-containing promoter.[24][25]

Conceptual Workflow:

• Transfection: Introduce an SRE-luciferase reporter plasmid into the target cells.

• Treatment: Treat the transfected cells with 5-[(Dimethylamino)methyl]-2-furoic acid, along with positive (e.g., EGF, serum) and negative controls.[26]

• Lysis and Measurement: After incubation, lyse the cells and add a luciferase substrate. Measure the resulting luminescence, which is proportional to SRE-driven transcriptional activity.

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Application Notes and Protocols for In Vivo Studies of 5-[(Dimethylamino)methyl]-2-furoic acid

Introduction: Unveiling the In Vivo Profile of a Novel Furoic Acid Derivative

5-[(Dimethylamino)methyl]-2-furoic acid is a small molecule of interest, characterized by a furoic acid core. While specific biological activities of this compound are yet to be fully elucidated, the furoic acid scaffold is present in a variety of compounds with demonstrated biological activities. For instance, certain furoic acid derivatives have been investigated for their hypolipidemic effects. The journey from a promising chemical entity to a potential therapeutic agent is contingent upon a thorough in vivo evaluation.[1] Animal models are indispensable tools in preclinical drug development, providing critical insights into the pharmacokinetic, pharmacodynamic, and toxicological profiles of a novel compound.[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vivo studies to characterize 5-[(Dimethylamino)methyl]-2-furoic acid. The protocols herein are designed to be adaptable, forming a robust framework for a systematic investigation of this compound's in vivo behavior.

Rationale for Animal Model Selection: A Strategic Approach

The selection of an appropriate animal model is a cornerstone of meaningful preclinical research. For a small molecule like 5-[(Dimethylamino)methyl]-2-furoic acid, rodents, specifically mice and rats, are the recommended starting species for several reasons:

• Physiological and Metabolic Similarity: Mice and rats share many physiological and metabolic pathways with humans, making them suitable for initial pharmacokinetic and toxicological assessments.[1]

• Well-Characterized Genetics: A vast array of genetically defined inbred and outbred strains are available, allowing for the selection of models that are most relevant to the hypothesized mechanism of action.

• Logistical Feasibility: Their small size, relatively short lifespan, and ease of handling make them cost-effective and practical for high-throughput screening and dose-ranging studies.

• Regulatory Acceptance: Data from rodent studies are a standard requirement by regulatory agencies for Investigational New Drug (IND) applications.[2]

For the initial studies outlined in these protocols, the following strains are recommended:

• Mice: CD-1 or C57BL/6 for pharmacokinetic and toxicology studies. For pharmacodynamic studies investigating potential hypolipidemic effects, C57BL/6 mice are a suitable choice as they are susceptible to diet-induced hyperlipidemia.

• Rats: Sprague-Dawley or Wistar rats are commonly used for pharmacokinetic and toxicology studies due to their larger size, which facilitates serial blood sampling.[3]

All animal procedures must be conducted in accordance with the guidelines set forth by the Institutional Animal Care and Use Committee (IACUC) to ensure the humane treatment of laboratory animals.

Pharmacokinetic (PK) Studies: Understanding the Journey of the Compound

Pharmacokinetic studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of 5-[(Dimethylamino)methyl]-2-furoic acid. These studies inform dosing regimens for subsequent efficacy and toxicology studies.

Experimental Workflow for a Single-Dose Pharmacokinetic Study

Caption: Workflow for a single-dose pharmacokinetic study.

Protocol for a Single-Dose Oral Pharmacokinetic Study in Rats

1. Animal Model:

• Male Sprague-Dawley rats (n=3-5 per group), 8-10 weeks old.

2. Acclimatization and Housing:

• Acclimatize animals for at least 5 days prior to the study.

• House animals in a controlled environment (22 ± 3°C, 30-70% humidity, 12-hour light/dark cycle).

• Provide standard chow and water ad libitum.

3. Formulation and Dosing:

• Prepare a homogenous suspension of 5-[(Dimethylamino)methyl]-2-furoic acid in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in water).

• Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

• Administer a single oral dose via gavage at a predetermined concentration (e.g., 10 mg/kg). The dosing volume should not exceed 10 mL/kg.[4][5]

4. Blood Sampling:

• Collect sparse blood samples (approximately 100-200 µL) from the saphenous vein at the following time points: pre-dose (0), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.[6][7]

• Collect blood into tubes containing an appropriate anticoagulant (e.g., K2EDTA).

5. Plasma Processing and Storage:

• Centrifuge the blood samples at 4°C to separate plasma.

• Store plasma samples at -80°C until bioanalysis.

6. Bioanalysis:

• Develop and validate a sensitive and specific bioanalytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 5-[(Dimethylamino)methyl]-2-furoic acid in plasma.[8][9]

7. Pharmacokinetic Analysis:

• Calculate key pharmacokinetic parameters including maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), area under the plasma concentration-time curve (AUC), and elimination half-life (t1/2) using non-compartmental analysis software.

Parameter	Description
Cmax	The maximum observed plasma concentration of the drug.
Tmax	The time at which Cmax is observed.
AUC	The total drug exposure over time.
t1/2	The time required for the plasma concentration of the drug to decrease by half.
Bioavailability (F%)	The fraction of an administered dose of unchanged drug that reaches the systemic circulation (requires IV data for comparison).

Pharmacodynamic (PD) Studies: Assessing Biological Effects

Based on the known activities of other furoic acid derivatives, a logical starting point for investigating the pharmacodynamics of 5-[(Dimethylamino)methyl]-2-furoic acid is to assess its potential hypolipidemic effects.

Experimental Workflow for a Diet-Induced Hyperlipidemia Study

Caption: Workflow for a diet-induced hyperlipidemia pharmacodynamic study.

Protocol for a Diet-Induced Hyperlipidemia Study in Mice

1. Animal Model:

• Male C57BL/6 mice (n=8-10 per group), 6-8 weeks old.

2. Hyperlipidemia Induction:

• Feed mice a high-fat diet (HFD) for 8-12 weeks to induce hyperlipidemia.[10] A typical HFD consists of a high percentage of calories from fat.

• A control group should be fed a standard chow diet.

3. Treatment Groups:

• Randomly assign the HFD-fed mice to the following treatment groups:

  • Vehicle control (e.g., 0.5% CMC)

  • 5-[(Dimethylamino)methyl]-2-furoic acid (at least 3 dose levels)

  • Positive control (e.g., a known hypolipidemic agent)

4. Dosing:

• Administer the respective treatments daily via oral gavage for a period of 4 weeks.

5. Endpoint Analysis:

• At the end of the treatment period, fast the mice overnight.

• Collect blood via a terminal procedure such as cardiac puncture.

• Harvest the liver for histopathological analysis.

6. Biomarker Analysis:

• Analyze serum samples for total cholesterol (TC), triglycerides (TG), low-density lipoprotein cholesterol (LDL-C), and high-density lipoprotein cholesterol (HDL-C) using commercially available assay kits.

7. Histopathology:

• Fix a portion of the liver in 10% neutral buffered formalin for hematoxylin and eosin (H&E) staining to assess liver morphology.

• Embed another portion of the liver in optimal cutting temperature (OCT) compound and freeze for Oil Red O staining to visualize lipid accumulation.

Parameter	Description
Serum TC	Total cholesterol level in the blood.
Serum TG	Triglyceride level in the blood.
Serum LDL-C	"Bad" cholesterol, associated with increased cardiovascular risk.
Serum HDL-C	"Good" cholesterol, associated with decreased cardiovascular risk.
Liver Histology	Microscopic examination of liver tissue for signs of steatosis and inflammation.

Toxicology (Tox) Studies: Ensuring Safety

Toxicology studies are paramount to identify potential adverse effects and to determine a safe dose range for further development.

Acute Oral Toxicity Study (OECD 423/425)

The initial toxicology assessment should be an acute oral toxicity study following OECD guidelines to determine the acute toxicity of the compound and to obtain information for dose selection in subsequent studies.[11][12]

Protocol for a Maximum Tolerated Dose (MTD) Study in Mice

An MTD study is a short-term dose-escalation study to determine the highest dose that does not cause unacceptable toxicity.[13][14]

1. Animal Model:

• Male and female CD-1 mice (n=3 per sex per group), 6-8 weeks old.

2. Dose Escalation:

• Administer single oral doses of 5-[(Dimethylamino)methyl]-2-furoic acid in a dose-escalating manner to different groups of mice.

• Start with a low dose and escalate in subsequent groups until signs of toxicity are observed.

3. Clinical Observations:

• Observe animals for mortality and clinical signs of toxicity at regular intervals for at least 72 hours post-dosing.[15]

• Record body weights daily.

4. Determination of MTD:

• The MTD is defined as the highest dose that causes no more than a 10% reduction in body weight and does not produce mortality or significant clinical signs of toxicity.[16]

Sub-chronic Toxicity Study

Following the determination of the MTD, a longer-term toxicity study (e.g., 28-day repeated dose study) is recommended to evaluate the effects of repeated exposure.

1. Animal Model:

• Male and female Sprague-Dawley rats (n=10 per sex per group), 6-8 weeks old.

2. Dosing:

• Administer 5-[(Dimethylamino)methyl]-2-furoic acid daily via oral gavage for 28 days at three dose levels (e.g., low, mid, and high doses based on the MTD) and a vehicle control.

3. In-life Observations:

• Conduct daily clinical observations and weekly body weight and food consumption measurements.

• Perform ophthalmological examinations and functional observational batteries.

4. Terminal Procedures:

• At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Conduct a full necropsy and collect organs for weight analysis and histopathological examination.[17][18][19]

Endpoint	Parameters to be Assessed
Hematology	Red blood cell count, white blood cell count, platelet count, hemoglobin, hematocrit.
Clinical Chemistry	Liver function tests (ALT, AST, ALP), kidney function tests (BUN, creatinine), electrolytes.
Organ Weights	Absolute and relative weights of major organs (e.g., liver, kidneys, spleen, heart, brain).
Histopathology	Microscopic examination of a comprehensive list of tissues from all animals in the control and high-dose groups.[20]

Conclusion

The protocols outlined in these application notes provide a structured and scientifically rigorous framework for the initial in vivo characterization of 5-[(Dimethylamino)methyl]-2-furoic acid. By systematically evaluating its pharmacokinetic, pharmacodynamic, and toxicological properties, researchers can gain the critical data necessary to advance this compound through the drug development pipeline. It is imperative that all studies are conducted with the highest standards of animal welfare and in compliance with all applicable regulations.

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Application Note: Advanced Analytical Strategies for the Detection and Characterization of 5-[(Dimethylamino)methyl]-2-furoic Acid Metabolites

Abstract

The comprehensive profiling of drug metabolites is a cornerstone of modern drug development, providing critical insights into a compound's efficacy, safety, and pharmacokinetic profile. This document provides a detailed guide for the analytical detection of metabolites derived from 5-[(Dimethylamino)methyl]-2-furoic acid, a compound featuring a furan ring, a carboxylic acid, and a tertiary amine. These functional groups suggest a complex metabolic fate. This application note outlines robust protocols for sample preparation from biological matrices, primary analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and confirmatory structural elucidation by Nuclear Magnetic Resonance (NMR) spectroscopy. The methodologies are designed to be compliant with regulatory expectations for bioanalytical method validation, such as those outlined by the U.S. Food and Drug Administration (FDA)[1][2].

Introduction: The Imperative of Metabolite Analysis

5-[(Dimethylamino)methyl]-2-furoic acid (PubChem CID: 806438) is a small molecule whose structural motifs are common in pharmacologically active compounds[3]. The furan moiety, in particular, is known to be susceptible to metabolic activation, potentially leading to the formation of reactive intermediates[4][5][6]. Oxidation of a furan ring can generate electrophilic species like epoxides or cis-enediones, which can form adducts with cellular macromolecules, a mechanism often linked to toxicity[6][7]. Therefore, a thorough understanding of its biotransformation is not merely a regulatory requirement but a fundamental aspect of its preclinical safety assessment[8].

This guide provides researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to identify and quantify the metabolites of this compound, ensuring data integrity and supporting informed decision-making throughout the drug development lifecycle.

Predicted Metabolic Pathways

The metabolic fate of 5-[(Dimethylamino)methyl]-2-furoic acid is likely governed by Phase I and Phase II biotransformation reactions targeting its three primary functional groups.

Phase I Metabolism:

• Furan Ring Oxidation: Cytochrome P450 (CYP) enzymes are the primary drivers of furan ring oxidation, which can lead to ring-opened products such as reactive α,β-unsaturated dialdehydes[7][9]. This is a critical pathway to monitor due to the potential for generating toxic metabolites[5][6].

• N-Demethylation: The dimethylamino group is a prime substrate for CYP-mediated oxidative N-demethylation, resulting in the sequential formation of the secondary amine (monomethyl) and primary amine metabolites.

• Hydroxylation: Oxidation may also occur at the methylene bridge connecting the dimethylamino group to the furan ring.

Phase II Metabolism:

• Glucuronidation: The carboxylic acid group is a likely site for conjugation with glucuronic acid, a common detoxification pathway that increases water solubility and facilitates excretion.

• Sulfation: While less common for carboxylic acids, sulfation could be a minor conjugation pathway.

• Glutathione Conjugation: Reactive intermediates formed from furan ring oxidation can be detoxified by conjugation with glutathione (GSH)[6][9].

The following diagram illustrates these predicted biotransformation routes.

Caption: Predicted Phase I and Phase II metabolic pathways for 5-[(Dimethylamino)methyl]-2-furoic acid.

Analytical Methodologies and Protocols

A multi-platform analytical approach is recommended. LC-MS/MS serves as the primary tool for detection and quantification due to its high sensitivity and selectivity[10][11][12][13]. GC-MS can be employed for more volatile, less polar metabolites, while NMR is indispensable for the definitive structural elucidation of novel or unexpected metabolites[14][15][16].

Sample Preparation from Biological Matrices

The goal of sample preparation is to extract the analytes of interest from complex biological matrices (e.g., plasma, urine) while removing interfering substances like proteins and salts[17][18]. The choice of method depends on the analyte's properties and the required sensitivity.

• Rationale: SPE provides cleaner extracts compared to simple protein precipitation, which is crucial for achieving low limits of quantification. A mixed-mode cation exchange sorbent is recommended to retain the basic dimethylamino group and the carboxylic acid under different pH conditions.

• Materials:

  • Mixed-Mode Cation Exchange SPE Cartridges (e.g., Oasis MCX)

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Ammonium Hydroxide (5%) in Methanol

  • Formic Acid (0.1%) in Water

  • Internal Standard (IS): A stable isotope-labeled version of the parent compound is ideal. If unavailable, a structurally similar compound should be used.

• Procedure:

  • Sample Pre-treatment:

    • Plasma: Thaw plasma samples on ice[19]. To 200 µL of plasma, add 20 µL of IS solution and 600 µL of 0.1% formic acid in water. Vortex for 30 seconds.

    • Urine: Thaw urine samples on ice. Centrifuge at 4000 x g for 10 minutes to remove particulates[20]. To 200 µL of supernatant, add 20 µL of IS solution and 600 µL of 0.1% formic acid in water. Vortex.

  • SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid in water. Do not allow the sorbent to dry.

  • Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

  • Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove polar interferences and lipids.

  • Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the carboxylic acid and disrupts the ionic interaction of the amine with the sorbent.

  • Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) for LC-MS/MS analysis.

Primary Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for metabolite quantification in biological matrices due to its exceptional sensitivity and specificity[11][12].

• Rationale: A reversed-phase C18 column provides good retention for the parent compound and its likely metabolites. Gradient elution is necessary to separate compounds with a range of polarities. Electrospray ionization (ESI) in both positive and negative modes should be evaluated; positive mode is expected to be more sensitive for the amine-containing parent and N-demethylated metabolites, while negative mode will be optimal for the carboxylic acid and its glucuronide conjugate.

• Instrumentation:

  • UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• LC Conditions:

  • Column: C18 reversed-phase, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 60% B

    • 8-9 min: 60% to 95% B

    • 9-10 min: Hold at 95% B

    • 10-10.1 min: 95% to 5% B

    • 10.1-12 min: Hold at 5% B (re-equilibration)

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS Conditions (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive and Negative.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Key Parameters: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) by infusing the parent compound.

  • MRM Transitions: Determine precursor and product ions for the parent compound and predict them for potential metabolites.

Table 1: Predicted m/z and Potential MRM Transitions for 5-[(Dimethylamino)methyl]-2-furoic acid and its Metabolites

Compound	Formula	Exact Mass	[M+H]+ (m/z)	[M-H]- (m/z)	Predicted Fragment Ions (Positive Mode)
Parent Drug	C8H11NO3	169.07	170.1	168.1	124.1 (loss of HCOOH), 58.1 (dimethyliminium ion)
N-Desmethyl	C7H9NO3	155.06	156.1	154.1	124.1 (loss of HCOOH), 44.1 (methyliminium ion)
N,N-Didesmethyl	C6H7NO3	141.04	142.0	140.0	124.1 (loss of HCOOH), 30.1 (iminium ion)
Furan-Oxidized	C8H11NO4	185.07	186.1	184.1	Varies based on specific oxidation product
Glucuronide	C14H19NO9	345.11	-	344.1	168.1 (loss of glucuronic acid)

Confirmatory Analysis: GC-MS and NMR Spectroscopy

• Rationale: N-demethylated metabolites may be sufficiently volatile for GC-MS analysis, which can offer excellent chromatographic resolution. Derivatization may be required to improve thermal stability and peak shape.

• Procedure:

  • Perform sample extraction as described in Protocol 1.

  • Derivatization (if necessary): Evaporate the extract and add a silylating agent (e.g., BSTFA with 1% TMCS). Heat at 70°C for 30 minutes to derivatize the carboxylic acid and primary/secondary amine groups.

  • GC-MS Conditions:

    • Column: 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm, 0.25 µm film thickness.

    • Carrier Gas: Helium.

    • Inlet: Splitless mode.

    • Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

    • MS Detection: Electron Ionization (EI) at 70 eV, scan range 40-500 amu.

• Rationale: When a novel or significant metabolite is detected by MS, its definitive structure must be confirmed. NMR provides unambiguous information on bond connectivity and stereochemistry[14][15][16][21]. This requires isolating a sufficient quantity of the metabolite (typically >30 µg)[16].

• Procedure:

  • Isolation: Scale up the sample preparation and use preparative or semi-preparative HPLC to isolate the metabolite of interest.

  • Sample Preparation: Lyophilize the purified fraction and dissolve it in a suitable deuterated solvent (e.g., MeOD-d4, D2O).

  • NMR Acquisition:

    • Instrument: 600 MHz or higher NMR spectrometer, preferably with a cryoprobe for enhanced sensitivity[16].

    • Experiments:

      • 1D: ¹H NMR, ¹³C NMR.

      • 2D: COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), HMBC (¹H-¹³C long-range correlation), NOESY (through-space ¹H-¹H correlation).

  • Data Interpretation: The combination of these experiments allows for the complete assignment of all proton and carbon signals, confirming the site of metabolic modification (e.g., loss of a methyl group, addition of a hydroxyl group, or ring opening)[22].

Experimental Workflow and Data Validation

A robust workflow ensures data quality from sample collection to final analysis. Adherence to regulatory guidance on bioanalytical method validation is mandatory for studies supporting drug registration[1][2][23][24].

Caption: Comprehensive workflow for the analysis of 5-[(Dimethylamino)methyl]-2-furoic acid metabolites.

Method Validation

The LC-MS/MS quantitative method must be validated according to industry standards[1][24]. Key parameters to assess include:

• Selectivity and Specificity: Absence of interference from endogenous matrix components at the retention times of the analytes and IS.

• Accuracy and Precision: Intra- and inter-day variability, typically assessed at low, medium, and high QC levels.

• Calibration Curve: Linearity, range, and the Lower Limit of Quantitation (LLOQ).

• Recovery: Efficiency of the extraction process.

• Matrix Effect: Ion suppression or enhancement caused by co-eluting matrix components.

• Stability: Analyte stability under various conditions (freeze-thaw, bench-top, long-term storage)[18][25].

Conclusion

The analytical strategy detailed in this application note provides a comprehensive framework for the reliable detection, quantification, and structural characterization of metabolites of 5-[(Dimethylamino)methyl]-2-furoic acid. The combination of high-sensitivity LC-MS/MS for initial profiling and quantification, complemented by NMR for unambiguous structural confirmation, constitutes a robust approach to thoroughly investigate the biotransformation of this compound. Adherence to these validated protocols will generate high-quality, defensible data essential for advancing drug development programs and ensuring regulatory compliance.

References

• Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Analyst (RSC Publishing).
• Review on In Vivo Profiling of Drug Metabolites with Lc-Ms/Ms in the Past Decade. Bioanalysis.
• Introduction to NMR and Its Application in Metabolite Structure Determination. UNL | Powers Group.
• Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Semantic Scholar.
• NMR Spectroscopy for Metabolomics Research. PMC - NIH.
• Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. PubMed.
• Sensitive Quantification of Drug Metabolites Using LC-MS. Technology Networks.
• An overview on NMR spectroscopy based metabolomics. Peertechz.
• Structure Elucidation and NMR. Hypha Discovery.
• Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Analyst (RSC Publishing). DOI:10.1039/D0AN01319F.
• Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications. Alwsci.
• Structure Elucidation of Unknown Metabolites in Metabolomics by Combined NMR and MS/MS Prediction. PMC - NIH.
• Reactive metabolites in the biotransformation of molecules containing a furan ring. PubMed.
• Metabolomics Sample Preparation FAQ. MetwareBio.
• Recommendations and Best Practices for Standardizing the Pre-Analytical Processing of Blood and Urine Samples in Metabolomics. PubMed Central.
• Review on in vivo profiling of drug metabolites with LC-MS/MS in the past decade. PubMed.
• Comparative Metabolism of Furan in Rodent and Human Cryopreserved Hepatocytes. PMC.
• Electrophilic Intermediates Produced by Bioactivation of Furan. Drug Metabolism Reviews.
• Bioanalytical Method Validation Guidance for Industry. FDA.
• Guidelines for Metabolomics Sample Collection. Creative Proteomics.
• Quantitative analysis of drug metabolites in biological samples. SlideShare.
• Safety Testing of Drug Metabolites Guidance for Industry. FDA.
• GC-IRD methods for the identification of some tertiary amines related to MDMA. National Institute of Justice.
• GRCTS Webinar: Validation of Analytical Methods according to the New FDA Guidance. YouTube.
• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma.
• Validation of bioanalytical methods - Highlights of FDA's guidance. ResearchGate.
• Analysis of primary, secondary and tertiary amines. Agilent.
• Gas chromatography of amines as various derivatives. ResearchGate.
• 5-[(Dimethylamino)methyl]-2-furoic acid. PubChem.
• Identification and urinary excretion of metabolites of 5-(hydroxymethyl)-2-furfural in human subjects following consumption of dried plums or dried plum juice. PubMed.
• Analysis of 5-hydroxymethyl-2-furoic acid (HMFA) the main metabolite of alimentary 5-hydroxymethyl-2-furfural (HMF) with HPLC and GC in urine. Vitas Analytical Services.
• Determination of amines in workplace air using gas chromatography (headspace GC-MS). BAuA.
• Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks - Virginia Tech.
• Synthesis, chemistry and applications of 5-hydroxymethyl-furfural and its derivatives. ARKAT USA, Inc.
• 2-Furancarboxylic acid, 5-methyl-. PubChem.
• 2-Furoic acid (HMDB0000617). Human Metabolome Database.
• Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. RSC Publishing.
• Determination of metabolites of 5-hydroxymethylfurfural in human urine after oral application. PubMed.
• Analytical Methodologies for the Characterization and Analysis of the Parent Compound and Phase I Metabolites of 4F-MDMB-BICA in Human Microsome, Urine and Blood Samples. NIH.
• Synthesis, chemistry and applications of 5-hydroxymethyl-furfural and its derivatives. ResearchGate.
• Determination of metabolites of 5-hydroxymethylfurfural in human urine after oral application. Sigma-Aldrich.
• Determination of metabolites of 5-hydroxymethylfurfural in human urine after oral application. Sigma-Aldrich.

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• 4. [PDF] Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds | Semantic Scholar [semanticscholar.org]
• 5. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Purification of 5-[(Dimethylamino)methyl]-2-furoic acid

Prepared by the Gemini Senior Application Scientist Team

Welcome to the technical support center for 5-[(Dimethylamino)methyl]-2-furoic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in the purification of this valuable zwitterionic building block. We provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols grounded in chemical principles to help you achieve your desired purity and yield.

Part 1: Understanding the Core Challenge: The Zwitterionic Nature

5-[(Dimethylamino)methyl]-2-furoic acid possesses both a basic tertiary amine (the dimethylamino group) and an acidic carboxylic acid group. This dual functionality means its charge state is highly dependent on pH. Understanding this behavior is the cornerstone of developing a successful purification strategy. At a low pH, the amine is protonated (positive charge), and the carboxylic acid is neutral. At a high pH, the carboxylic acid is deprotonated (negative charge), and the amine is neutral. Between these two states, there exists an isoelectric point (pI) where the molecule has both a positive and a negative charge, existing as a zwitterion with a net neutral charge. This zwitterionic nature governs its solubility and chromatographic behavior, often making it poorly soluble in many common organic solvents and prone to challenging chromatographic separations.

Caption: pH-dependent forms of 5-[(Dimethylamino)methyl]-2-furoic acid.

Part 2: Troubleshooting Common Purification Issues

This section addresses specific problems encountered during the purification of 5-[(Dimethylamino)methyl]-2-furoic acid in a question-and-answer format.

Question 1: My product won't crystallize, or it crashes out of solution as an oil. What's wrong?

Answer: This is a classic problem related to the compound's zwitterionic nature and its isoelectric point (pI).

• Causality: At its pI, the molecule has minimal net charge, which typically leads to its lowest solubility in aqueous media. If the concentration is too high or the cooling is too rapid at this pH, it can precipitate as an amorphous solid or oil instead of forming crystals. Conversely, at pH values far from the pI, the compound exists as a highly water-soluble salt (cationic at low pH, anionic at high pH), preventing it from crystallizing from aqueous solutions.

• Troubleshooting Steps:

  • Identify the Isoelectric Point: While the exact pI may not be known, it can be empirically determined. Dissolve your crude product in a minimum amount of dilute acid (e.g., 1M HCl). Slowly add a base (e.g., 1M NaOH) dropwise while stirring vigorously. The pH at which precipitation is most significant is near the pI.

  • Controlled pH Adjustment: For recrystallization, dissolve the crude material in water at a low pH (acidic) or high pH (basic) to ensure full dissolution. Then, slowly and carefully adjust the pH towards the pI to induce crystallization.

  • Solvent System Screening: If aqueous crystallization is problematic, consider a mixed solvent system. Dissolving the compound at a pH where it is charged and then adding a miscible organic anti-solvent (like isopropanol or acetone) can often promote cleaner crystallization.

  • Alternative: Salt Formation: An effective strategy is to bypass the zwitterion issue entirely. Convert the compound to its hydrochloride or another suitable salt by dissolving it in a solvent like isopropanol and adding HCl (e.g., as a solution in isopropanol or dioxane). The salt form often has better crystallinity in organic solvents than the zwitterionic form.

Question 2: My compound streaks severely on a standard silica gel column, and I get poor separation. How can I fix this?

Answer: This occurs because the polar and ionic nature of your compound leads to very strong, non-specific interactions with the acidic silanol groups on the surface of standard silica gel.

• Causality: The positively charged amine group binds almost irreversibly to the negatively charged silica surface, while the polar carboxylic acid also interacts strongly. This results in broad, tailing peaks and poor recovery. Standard normal-phase chromatography is generally unsuitable for this class of compounds.[1]

• Troubleshooting & Alternative Strategies:

  • Avoid Standard Silica: Do not use standard silica gel chromatography for the final purification of this compound in its zwitterionic form.

  • Reversed-Phase Chromatography (RPC): This is a much better option. Use a C18 column with a mobile phase consisting of water and a polar organic solvent (like methanol or acetonitrile). Crucially, the mobile phase must be buffered or contain a pH modifier to control the ionization state of the compound.[1]

    • Low pH (Acidic): Adding 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase will protonate the amine, turning the molecule into a cation. This can improve peak shape significantly.

    • Ion-Pairing: Adding an ion-pairing reagent can further improve retention and selectivity.

  • Ion-Exchange Chromatography (IEC): Since the molecule can carry a net positive or negative charge depending on the pH, IEC is an ideal technique.[2]

    • Cation Exchange: At a pH below the pI (e.g., pH 3-4), the molecule is cationic and will bind to a strong or weak cation exchange resin. It can then be eluted by increasing the salt concentration or the pH of the eluent.

    • Anion Exchange: At a pH above the pI (e.g., pH 8-9), the molecule is anionic and will bind to an anion exchange resin. Elution is achieved by increasing the salt concentration or decreasing the pH.

  • Mixed-Mode Chromatography: This advanced technique uses stationary phases with both reversed-phase and ion-exchange properties, offering unique selectivity for zwitterionic compounds that can be difficult to separate otherwise.[3]

Question 3: I have low recovery after aqueous work-up and extraction. Where is my product going?

Answer: Your product is likely remaining in the aqueous layer due to its high polarity and charge.

• Causality: As explained by its pH-dependent behavior, the compound is highly water-soluble when it is in its cationic (low pH) or anionic (high pH) form. Standard extraction with common organic solvents like ethyl acetate or dichloromethane will be inefficient under these conditions. Even at the isoelectric point, its polarity may limit its partitioning into less polar organic solvents.

• Troubleshooting Steps:

  • pH-Controlled Extraction: Before extraction, carefully adjust the pH of the aqueous layer to the isoelectric point (pI) of the molecule. This minimizes its charge and water solubility, maximizing its potential to partition into an organic solvent.

  • Use a More Polar Solvent: Instead of ethyl acetate or DCM, use a more polar solvent like n-butanol for the extraction. Multiple extractions will be necessary.

  • Evaporate the Aqueous Layer: If the compound is the only non-volatile component, and impurities are organic-soluble, you can wash the aqueous layer at an appropriate pH with an organic solvent to remove impurities, and then lyophilize or carefully evaporate the water to recover your product. This is particularly useful if the product is a salt.

  • Continuous Liquid-Liquid Extraction: For larger scales, a continuous extraction apparatus can be highly effective at recovering polar compounds from aqueous solutions.

Part 3: FAQs on Purification Strategy & Purity Assessment

Q1: What are the most likely impurities I should be looking for?

A1: Impurities will depend on the synthetic route, but common ones include:

• Starting Materials: Unreacted precursors, such as 5-(hydroxymethyl)furfural or related compounds.

• Reaction Byproducts: Products from side reactions. For example, if synthesized via a Mannich-type reaction, you might have byproducts from formaldehyde or dimethylamine.[4]

• Degradation Products: Furan rings can be sensitive to strong acid and heat.[5] Potential degradants include 2,5-furandicarboxylic acid (from oxidation) or decarboxylated species.

• Inorganic Salts: Salts like NaCl or Na₂SO₄ remaining from pH adjustments and work-up procedures.

Q2: How do I choose between recrystallization and chromatography?

A2: The choice depends on the impurity profile and the scale of your purification.

Method	Best For	Advantages	Disadvantages
Recrystallization	Removing impurities with different solubility profiles; large-scale purification.	Cost-effective, scalable, can provide very high purity material.	Requires significant solubility difference between product and impurities; can have lower initial recovery.
Chromatography	Removing closely related structural analogs or impurities with similar solubility.	High resolving power, versatile (RPC, IEC).	More expensive (solvents, columns), less scalable, requires method development.

A common and effective strategy is to perform a crude purification by pH-adjusted crystallization to remove the bulk of impurities and inorganic salts, followed by a final polishing step using an appropriate chromatographic method like reversed-phase HPLC if very high purity is required.

Caption: Decision workflow for purifying the target compound.

Q3: What analytical methods are best for assessing the final purity?

A3: A combination of methods is recommended for a comprehensive assessment.[6]

• NMR (¹H and ¹³C): Provides structural confirmation and can reveal the presence of organic impurities. Quantitative NMR (qNMR) can be used for an accurate purity assessment against a known standard.

• HPLC-UV/MS: High-Performance Liquid Chromatography is excellent for quantifying purity (as area % under the curve) and detecting trace impurities. Using a mass spectrometer (MS) detector helps in identifying the mass of any impurities. A reversed-phase method using a C18 column with an acidic mobile phase (e.g., 0.1% formic acid in water/acetonitrile) is a good starting point.

• Elemental Analysis (CHN): Provides the percentage of carbon, hydrogen, and nitrogen in the sample. A result within ±0.4% of the theoretical values for C₈H₁₁NO₃ is a strong indicator of high purity and absence of inorganic salts or residual solvents.

Part 4: Detailed Experimental Protocols

Protocol 1: Purification by pH-Controlled Crystallization

This protocol aims to purify the crude material by leveraging its low solubility at the isoelectric point.

• Dissolution: In a suitable flask, suspend the crude 5-[(Dimethylamino)methyl]-2-furoic acid in a minimal amount of deionized water (e.g., 5-10 mL per gram of crude material).

• Acidification: While stirring, add 2M hydrochloric acid dropwise until all the solid dissolves completely. The solution should be clear and at a pH of ~1-2. This ensures the compound is in its fully protonated, water-soluble cationic form.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated carbon (charcoal) and stir for 15-30 minutes at room temperature. Filter the solution through a pad of celite to remove the carbon.

• Induce Crystallization: Slowly add 2M sodium hydroxide solution dropwise to the clear filtrate with vigorous stirring. Monitor the pH. As you approach the isoelectric point (typically pH 4-7), the product will begin to precipitate. Continue adding base slowly until precipitation appears complete.

• Maturation: Allow the resulting slurry to stir at room temperature for 1 hour, then cool in an ice bath for another hour to maximize precipitation.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold deionized water, followed by a wash with a water-miscible solvent like cold acetone to aid in drying.

• Drying: Dry the purified solid under vacuum to a constant weight.

Protocol 2: Purification by Preparative Reversed-Phase HPLC

This protocol is for high-purity polishing of the material.

• System Preparation:

  • Column: C18 preparative column.

  • Mobile Phase A: 0.1% Formic Acid in Deionized Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Develop an appropriate gradient based on analytical scale injections (e.g., starting with 5% B, ramping to 50% B over 20-30 minutes).

• Sample Preparation: Dissolve the material (pre-purified by crystallization if possible) in a small amount of Mobile Phase A. If solubility is low, a small amount of acetonitrile or methanol can be added. Filter the sample solution through a 0.45 µm filter before injection.

• Chromatography: Equilibrate the column with the starting mobile phase conditions. Inject the sample and run the preparative gradient.

• Fraction Collection: Collect fractions corresponding to the main product peak, identified by UV detection (e.g., at ~254 nm).

• Product Isolation: Combine the pure fractions. Remove the bulk of the organic solvent (acetonitrile) using a rotary evaporator.

• Lyophilization: Freeze the remaining aqueous solution and lyophilize (freeze-dry) to obtain the final product as a fluffy, pure solid. This method is excellent for removing the water and volatile formic acid buffer without introducing inorganic salts.

References

• New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. SIELC Technologies.
• Zwitterionic Separation Materials for Liquid Chromatography and Capillary Electrophoresis. Diva-Portal.org.
• Purifying ionic compounds by flash column chrom
• Any tips for purification of two zwitterionic compounds? Reddit r/Chempros.
• Mechanistic studies on the separation of cations in zwitterionic ion chromatography.
• 5-[(Dimethylamino)methyl]-2-furoic acid.
• Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol.
• Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol.
• 5-Hydroxymethyl-2-furancarboxylic Acid - Product Inform
• 2-Furancarboxylic acid and 2-Furylcarbinol. Organic Syntheses.
• Synthesis, chemistry and applications of 5-hydroxymethyl-furfural and its deriv
• Mechanism of formation of 5-formyl-2-furoic acid.
• Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. PubMed.
• 2-Furoic acid. Wikipedia.
• Technical Support Center: Synthesis of (+)-Tetrahydro-2-furoic acid. Benchchem.
• 5-Hydroxymethyl-2-furoic acid. BioCrick.
• 2-Furancarboxylic acid.
• 5-Methyl-2-furoic acid. Sigma-Aldrich.
• Method for purifying crude 2,5-furandicarboxylic acid by crystallization.
• 5-Hydroxymethyl-2-furoic acid, 2TMS deriv
• 2-furoic acid. Organic Syntheses.
• Biomass valorization derivatives: Clean esterification of 2-furoic acid using tungstophosphoric acid/zirconia composites as recyclable catalyst.
• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org.
• Assessing the Purity of Synthesized Diethyl furan-2,5-dicarboxylate: A Compar

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• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Solubility Challenges with 5-[(Dimethylamino)methyl]-2-furoic acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 5-[(Dimethylamino)methyl]-2-furoic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals overcome common solubility issues encountered during in-vitro and in-vivo assays. Our goal is to provide not just procedural steps, but the scientific rationale behind them, ensuring robust and reproducible experimental outcomes.

Understanding the Molecule: Physicochemical Properties

5-[(Dimethylamino)methyl]-2-furoic acid is a zwitterionic compound, meaning it contains both an acidic (carboxylic acid) and a basic (tertiary amine) functional group. This dual nature is the primary determinant of its complex, pH-dependent solubility profile. Understanding its key properties is the first step in troubleshooting.

Property	Value	Source
Molecular Formula	C₈H₁₁NO₃	PubChem[1]
Molecular Weight	169.18 g/mol	PubChem[1]
pKa (Carboxylic Acid)	~3.4 (Predicted)	ChemicalBook (analog)[2]
pKa (Tertiary Amine)	~9.8 (Predicted)	Quora[3]
XlogP (Predicted)	-1.6	PubChem[1]

Note: pKa values are estimated based on structurally similar compounds and general chemical principles. The furoic acid moiety is comparable to 5-methyl-2-furoic acid (pKa ~3.41), and the tertiary amine pKa is typical for such groups.[2][3]

Core Concept: pH-Dependent Solubility and the Zwitterionic Nature

The solubility of 5-[(Dimethylamino)methyl]-2-furoic acid in aqueous solutions is critically dependent on pH.[4][5] At a specific pH, known as the isoelectric point (pI), the positive charge on the protonated amine and the negative charge on the deprotonated carboxylate balance, resulting in a net neutral molecule. This zwitterionic form generally has the lowest aqueous solubility due to strong intermolecular electrostatic interactions that favor crystallization over solvation.

To achieve maximum solubility, the pH of the solution must be adjusted to be at least 1.5-2 units away from each pKa value, ensuring the molecule is predominantly in a single, charged state (either cationic or anionic).

Caption: Troubleshooting workflow for compound precipitation.

Q4: Can I use the hydrochloride (HCl) salt form of the compound?

Yes. If available, starting with a salt form, such as 5-[(Dimethylamino)methyl]-2-furoic acid HCl, is often an excellent strategy. Salt forms of compounds with poor aqueous solubility are frequently used in pharmaceuticals to improve their dissolution properties. [6]The HCl salt is essentially the pre-protonated cationic form of the molecule and should dissolve more readily in water or neutral buffers, provided the final concentration does not exceed its solubility limit.

Q5: Are there advanced methods if pH adjustment and co-solvents fail?

While pH and co-solvents are effective in most cases, some experimental systems may require more advanced formulation strategies. [7]These are typically employed in late-stage drug development but can be adapted for research purposes:

• Excipients: These are inactive substances used to improve the stability or solubility of an active pharmaceutical ingredient (API). [8] * Cyclodextrins: These are sugar-based molecules with a hydrophobic core and hydrophilic exterior that can encapsulate poorly soluble compounds, increasing their apparent solubility. [6] * Surfactants: Molecules like Polysorbate 20 or 80 can form micelles that solubilize hydrophobic compounds in aqueous solutions. [9] * Polymers: Certain polymers can be used to create amorphous solid dispersions, which prevent crystallization and enhance dissolution. [10][11] These methods require careful optimization and validation to ensure the excipient itself does not interfere with the assay.

Experimental Protocols

Safety First: Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemical reagents.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol is ideal for most in vitro screening and cell-based assays. [12]

• Calculate Required Mass:

  • Molecular Weight (MW) = 169.18 g/mol

  • Desired Concentration = 10 mM = 0.010 mol/L

  • Desired Volume = 1 mL = 0.001 L

  • Mass = Concentration × Volume × MW = 0.010 mol/L × 0.001 L × 169.18 g/mol = 0.00169 g = 1.69 mg

• Weighing:

  • Tare a clean, dry microcentrifuge tube on an analytical balance.

  • Carefully weigh 1.69 mg of 5-[(Dimethylamino)methyl]-2-furoic acid powder into the tube.

• Dissolution:

  • Add 1.0 mL of high-purity, anhydrous DMSO to the tube.

  • Cap the tube securely and vortex at medium speed for 1-2 minutes, or until the solid is completely dissolved. A brief sonication in a water bath can be used if needed.

• Storage:

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Protocol 2: Preparation of a 10 mM Aqueous Stock via pH Adjustment (Acidic)

Use this protocol when organic solvents must be avoided and your final assay can tolerate a slightly acidic stock.

• Prepare Solvent: Prepare a 0.1 M solution of Hydrochloric Acid (HCl) in high-purity water.

• Weighing: Weigh 1.69 mg of the compound into a clean, sterile tube (as calculated in Protocol 1).

• Dissolution:

  • Add approximately 900 µL of 0.1 M HCl to the tube.

  • Vortex or sonicate until the compound is fully dissolved. The solution should become clear.

  • Once dissolved, add additional 0.1 M HCl to bring the final volume to 1.0 mL.

• Verification & Storage:

  • Optionally, check the pH of the stock solution to ensure it is below 2.5.

  • Sterile-filter the solution if it will be used in cell culture. Store at 4°C for short-term use or -20°C for long-term storage.

Protocol 3: Preparation of a 10 mM Aqueous Stock via pH Adjustment (Basic)

Use this protocol as an alternative to the acidic method, particularly if your downstream application is sensitive to low pH.

• Prepare Solvent: Prepare a 0.1 M solution of Sodium Hydroxide (NaOH) in high-purity water.

• Weighing: Weigh 1.69 mg of the compound into a clean, sterile tube.

• Dissolution:

  • Add approximately 900 µL of 0.1 M NaOH to the tube.

  • Vortex or sonicate until the compound is fully dissolved.

  • Add additional 0.1 M NaOH to bring the final volume to 1.0 mL.

• Verification & Storage:

  • Optionally, check the pH of the stock solution to ensure it is above 10.5.

  • Sterile-filter and store as described in Protocol 2.

References

• [No Source Provided]
• [No Source Provided]
• Google Patents. (n.d.). CA2815321C - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.

• Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Retrieved from [Link]

• PubChem. (n.d.). 5-[(Dimethylamino)methyl]-2-furoic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2019, January 3). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• Pearson. (2024, August 4). Given the data in Problem 47: b. What pH would you make the water layer to cause the carboxylic acid to dissolve in the water layer and the amine to dissolve in the ether layer? Retrieved from [Link]

• Pharmaceutical Technology. (2022, November 3). Excipients for Solubility Enhancement of Parenteral Formulations. Retrieved from [Link]

• ResearchGate. (2025, August 5). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions. Retrieved from [Link]

• PubMed. (n.d.). Solubility-Modifying Power of Zwitterionic Salts. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

• Reddit. (2012, February 27). How does pH affect water solubility of organic acids (or acids in general)? Retrieved from [Link]

• Scribd. (n.d.). Guide To Preparation of Stock Standard Solutions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]

• Quora. (2022, October 16). What is the pH of a tertiary amine? Retrieved from [Link]

• ResearchGate. (2014, July 31). How to enhance drug solubility for in vitro assays? Retrieved from [Link]

• [No Source Provided]

• National Institutes of Health. (n.d.). Critical Excipient Properties for the Dissolution Enhancement of Phenytoin. Retrieved from [Link]

• YouTube. (2021, August 20). Lab Skills: Preparing Stock Solutions. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, September 11). What is the procedure to create stock solutions? Retrieved from [Link]

• PubMed. (n.d.). In vitro solubility assays in drug discovery. Retrieved from [Link]

• Ascendia Pharmaceuticals. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• [No Source Provided]

• Chemistry Stack Exchange. (2014, September 9). Acidities of amines and carboxylic acids. Retrieved from [Link]

• [No Source Provided]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• [No Source Provided]
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• [No Source Provided]

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• 1. 5-[(Dimethylamino)methyl]-2-furoic acid | C8H11NO3 | CID 806438 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. quora.com [quora.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Derivatization of 5-[(Dimethylamino)methyl]-2-furoic acid

Welcome to the technical support center for the derivatization of 5-[(Dimethylamino)methyl]-2-furoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction conditions for successful derivatization.

Introduction to Derivatization of 5-[(Dimethylamino)methyl]-2-furoic acid

5-[(Dimethylamino)methyl]-2-furoic acid is a key building block in medicinal chemistry and drug discovery. Its derivatization, typically through the carboxylic acid group to form amides or esters, is a critical step in the synthesis of a wide range of biologically active molecules. The presence of the furan ring and the tertiary amine in its structure introduces specific considerations that must be addressed to achieve high yields and purity.

This guide will focus on the most common derivatization reaction: amide bond formation using carbodiimide coupling agents, a method widely employed in peptide synthesis and bioconjugation.[1][2]

Core Principles of Amide Bond Formation

The fundamental principle of amide bond formation involves the "activation" of the carboxylic acid group of 5-[(Dimethylamino)methyl]-2-furoic acid to make it more susceptible to nucleophilic attack by an amine.[3] Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are frequently used for this activation.[1][4]

The reaction proceeds through a highly reactive O-acylisourea intermediate.[5][6] However, this intermediate is unstable and can undergo undesirable side reactions.[5][6] To mitigate this, additives like N-hydroxysuccinimide (NHS) or N-hydroxybenzotriazole (HOBt) are often included. These additives react with the O-acylisourea to form a more stable active ester, which then efficiently reacts with the amine to form the desired amide bond.[5][7]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the derivatization of 5-[(Dimethylamino)methyl]-2-furoic acid.

Issue 1: Low or No Product Yield

Low yield is one of the most common challenges in amide coupling reactions.[8] Several factors can contribute to this issue.

Potential Causes & Solutions

• Ineffective Carboxylic Acid Activation:

  • Cause: The carbodiimide reagent (e.g., EDC) may have degraded due to improper storage or handling. EDC is sensitive to moisture.[9]

  • Solution: Use fresh, high-quality EDC from a reliable supplier. Always store it under desiccated conditions.

  • Pro-Tip: Consider using a more robust coupling reagent for challenging systems, such as HATU or HBTU, although these are often more expensive.[3][8]

• Side Reactions of the O-Acylisourea Intermediate:

  • Cause: The highly reactive O-acylisourea intermediate can rearrange to form an unreactive N-acylurea, a common side reaction with carbodiimides.[3][5][6]

  • Solution: Incorporate an additive like NHS or HOBt into your reaction. These additives trap the O-acylisourea to form a more stable active ester, minimizing the formation of N-acylurea.[5][7]

• Suboptimal Reaction pH:

  • Cause: The pH of the reaction mixture is critical. The activation of the carboxylic acid with EDC is most efficient in a slightly acidic environment (pH 4.5-6.0).[10][11] However, the subsequent reaction of the active ester with a primary amine is favored at a more neutral to slightly basic pH (pH 7.2-8.0).[10][11]

  • Solution: Employ a two-step pH adjustment. Perform the initial activation in a buffer such as MES at pH 5.0-6.0.[10] After activation, raise the pH to 7.2-7.5 before adding your amine.[10][11]

• Poor Nucleophilicity of the Amine:

  • Cause: Sterically hindered or electron-deficient amines can be poor nucleophiles, leading to slow or incomplete reactions.[8][12]

  • Solution: Increase the reaction time and/or temperature. You can also use a higher concentration of the amine. For particularly difficult couplings, a more potent coupling reagent may be necessary.

Issue 2: Formation of Impurities and Side Products

The presence of impurities can complicate purification and compromise the quality of your final product.

Potential Causes & Solutions

• N-Acylurea Formation:

  • Cause: As mentioned previously, this is a common side product of carbodiimide-mediated reactions.[3][5][6]

  • Solution: The use of NHS or HOBt is the most effective way to suppress N-acylurea formation.[5] Using solvents with low dielectric constants, such as dichloromethane (DCM), can also help minimize this side reaction.[6]

• Di-acylation of the Amine:

  • Cause: If your amine has more than one reactive site, or if you are using a large excess of the activated furoic acid derivative, di-acylation can occur.

  • Solution: Use a stoichiometric amount or a slight excess of the amine. Careful control of the reaction stoichiometry is crucial.

• Reaction with the Dimethylamino Group:

  • Cause: While the tertiary amine of 5-[(Dimethylamino)methyl]-2-furoic acid is generally not reactive under these conditions, it can act as a base and potentially influence the reaction pH.

  • Solution: This is typically not a major concern for side product formation, but it is important to maintain good pH control with an appropriate buffer system.

Issue 3: Product Precipitation or Aggregation

Precipitation of either the starting materials or the product can halt the reaction and lead to low yields.

Potential Causes & Solutions

• Poor Solubility:

  • Cause: 5-[(Dimethylamino)methyl]-2-furoic acid or the amine coupling partner may have limited solubility in the chosen reaction solvent. Peptide aggregation is a known issue in similar reactions, especially with hydrophobic sequences.[13][14]

  • Solution: Choose a solvent system in which all reactants are fully soluble. Common solvents for amide coupling reactions include DMF, NMP, and DCM.[3] For biomolecules in aqueous solutions, ensure the pH is not close to the isoelectric point of any protein components, as this can cause aggregation.[10]

• Precipitation of Byproducts:

  • Cause: If using DCC as the coupling agent, the dicyclohexylurea (DCU) byproduct is poorly soluble in many organic solvents and can precipitate, complicating purification.[7]

  • Solution: Opt for EDC, as its urea byproduct is water-soluble and easily removed by aqueous extraction.[1][7] If you must use DCC, the DCU can be removed by filtration.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of EDC and NHS to my furoic acid derivative?

A1: A good starting point is to use a slight excess of the coupling reagents. A molar ratio of 1:1.2:1.2 for 5-[(Dimethylamino)methyl]-2-furoic acid : EDC : NHS is commonly employed. This helps to ensure complete activation of the carboxylic acid.

Q2: How long should I allow the reaction to proceed?

A2: Reaction times can vary significantly depending on the reactivity of your amine and the reaction temperature. A typical timeframe is 2-4 hours at room temperature.[9] For less reactive amines or when working at lower temperatures (e.g., 4°C), the reaction may need to be run overnight.[9] It is always best to monitor the reaction progress by a suitable analytical method, such as TLC or LC-MS.

Q3: What is the best way to quench the reaction?

A3: If there is an excess of the activated furoic acid derivative, the reaction can be quenched by adding a small molecule with a primary amine, such as ethanolamine or glycine.[9] This will react with any remaining active ester. In some protocols, 2-mercaptoethanol is used to quench the EDC itself.[4][11]

Q4: What are the recommended purification methods for the final product?

A4: The choice of purification method will depend on the properties of your derivatized product.

• Aqueous Work-up: If your product is soluble in an organic solvent and the byproducts (like EDC-urea) are water-soluble, a simple extraction can be very effective.

• Chromatography: For more challenging purifications, column chromatography (either normal or reverse-phase) is often necessary to remove unreacted starting materials and side products.

• Desalting/Dialysis: For bioconjugates, desalting columns or dialysis can be used to remove excess coupling reagents and byproducts.[4][10]

Q5: Can I perform this reaction in water?

A5: Yes, EDC is a water-soluble carbodiimide, making it suitable for reactions in aqueous buffers.[1][4] This is particularly useful for conjugating the furoic acid derivative to proteins or other biomolecules. When working in water, it is crucial to use a buffer system to maintain the optimal pH.[10]

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling in an Organic Solvent

• Dissolve 5-[(Dimethylamino)methyl]-2-furoic acid (1 equivalent) and NHS (1.2 equivalents) in an anhydrous polar aprotic solvent (e.g., DMF or DCM).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2 equivalents) to the solution and stir for 15-30 minutes at 0 °C.

• Add the amine (1 equivalent) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an appropriate organic solvent and wash with water or a mild aqueous acid/base to remove the urea byproduct and excess reagents.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Protocol 2: Two-Step Procedure for Amide Coupling in an Aqueous Buffer

This protocol is ideal for conjugating to amine-containing biomolecules.

• Activation Step:

  • Dissolve 5-[(Dimethylamino)methyl]-2-furoic acid in an activation buffer (e.g., 0.1 M MES, pH 5.0-6.0).[10]

  • Add EDC and Sulfo-NHS (the water-soluble version of NHS) and incubate for 15-30 minutes at room temperature.[9]

• Buffer Exchange (Optional but Recommended):

  • Remove excess EDC and byproducts using a desalting column equilibrated with a coupling buffer (e.g., PBS, pH 7.2-7.5).[10]

• Coupling Step:

  • Immediately add the amine-containing molecule (e.g., a protein) dissolved in the coupling buffer to the activated furoic acid derivative.

  • Allow the reaction to proceed for 2 hours at room temperature or 4 hours at 4°C.[9]

• Quenching Step:

  • Add a quenching solution (e.g., hydroxylamine or Tris buffer) to a final concentration of 10-50 mM to hydrolyze any remaining active esters.[11]

• Purification:

  • Purify the final conjugate using a desalting column, dialysis, or size-exclusion chromatography to remove unreacted materials and byproducts.[10]

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Molar Ratio (Acid:EDC:NHS)	1 : 1.1-1.5 : 1.1-1.5	An excess of coupling reagents drives the reaction to completion.
Activation pH	4.5 - 6.0	Optimal for EDC-mediated carboxyl activation.[10][11]
Coupling pH	7.2 - 8.5	Favors nucleophilic attack by the deprotonated primary amine.[10][11]
Reaction Temperature	0 °C to Room Temperature	Lower temperatures can reduce side reactions.[15]
Reaction Time	1 - 24 hours	Dependent on substrate reactivity and temperature.

Visualizing the Workflow

Amide Coupling Reaction Pathway

Caption: A decision tree for troubleshooting low yield in amide coupling reactions.

References

• A Comparative Analysis of Carbodiimide Coupling Agents in Peptide Synthesis. Benchchem.

• Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers. Interchim.

• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem. (2024-06-04).

• Coupling Reagents. Aapptec Peptides.

• Technical Support Center: Optimizing pH for EDC/NHS Reactions. Benchchem.

• Carbodiimide. Wikipedia.

• General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.

• Technical Support Center: Troubleshooting Ester Synthesis. Benchchem.

• Troubleshooting guide for peptide coupling reactions with hindered amino acids. Benchchem.

• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024-08-19).

• High Efficiency & Stability Protein CrossLinking with EDC & NHS. G-Biosciences. (2017-09-26).

• Amine coupling through EDC/NHS: a practical approach. PubMed.

• instructions - edc. Thermo Fisher Scientific.

• Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich.

• synthesis of active esters using pentafluorophenol. Reddit. (2024-04-01).

• 5-[(Dimethylamino)methyl]-2-furoic acid. PubChem.

• Tips and tricks for difficult amide bond formation?. Reddit. (2021-10-20).

• How do I form an ester using pentadflurophenol?. ResearchGate. (2014-04-17).

• 5-[(Dimethylamino)sulfonyl]-2-methyl-3-furoic acid. Alfa Chemistry.

• Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. NIH.

• Application Notes and Protocols for the Derivatization of (+)-Tetrahydro-2-furoic Acid for Analytical Purposes. Benchchem.

• 5-Hydroxymethyl-2-furoic acid, 2TMS derivative. NIST WebBook.

• Ester Reactions Summary and Practice Problems. Chemistry Steps.

• 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water.

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem.

• Which reagent high yield direct amide formation between Carboxylic acids and amines?. (2012-11-08).

• Derivatization and liquid chromatography-UV-tandem mass spectrometric analysis of perfluorinated carboxylic acids. PubMed. (2012-04-27).

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• 2. hepatochem.com [hepatochem.com]
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• 6. Carbodiimide - Wikipedia [en.wikipedia.org]
• 7. peptide.com [peptide.com]
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• 9. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
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• 14. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 15. reddit.com [reddit.com]

troubleshooting unexpected results in experiments with 5-[(Dimethylamino)methyl]-2-furoic acid

Welcome to the technical support center for 5-[(Dimethylamino)methyl]-2-furoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for unexpected results in experiments involving this compound. The following information is structured in a question-and-answer format to directly address specific issues you may encounter.

Section 1: Synthesis and Purification Challenges

The synthesis of substituted furans can be complex, and the presence of both a carboxylic acid and a tertiary amine in 5-[(Dimethylamino)methyl]-2-furoic acid introduces specific challenges.

Question 1: My synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid is resulting in a low yield. What are the likely causes and how can I optimize the reaction?

Low yields are a frequent issue in furan synthesis, often stemming from side reactions, incomplete conversion, or product degradation.[1] The presence of the dimethylaminomethyl group can further complicate the reaction.

Potential Causes and Troubleshooting Steps:

• Furan Ring Instability: Furan rings are sensitive to strong acids and oxidizing agents.[2] Protonation of the furan ring can lead to polymerization or ring-opening reactions.

  • Recommendation: If your synthesis involves acidic conditions, consider using milder catalysts or buffer the reaction mixture. Monitoring the reaction temperature closely is crucial, as prolonged heating can cause decomposition.[1]

• Side Reactions: The starting materials for furan synthesis, such as 1,4-dicarbonyl compounds in the Paal-Knorr synthesis, can undergo self-condensation or other side reactions.[1][3]

  • Recommendation: Optimize the reaction conditions by carefully controlling the temperature, reaction time, and stoichiometry of the reactants. Stepwise addition of reagents may also minimize side product formation.

• Suboptimal Reaction Conditions: The choice of solvent, catalyst, and temperature can significantly impact the reaction outcome.

  • Recommendation: A systematic approach to optimizing these parameters is recommended. Consider microwave-assisted synthesis, which has been shown to reduce reaction times and improve yields in some furan syntheses.[1]

Optimization Summary Table:

Parameter	Recommendation	Rationale
Catalyst	Use milder Lewis acids or solid acid catalysts instead of strong protic acids.	Minimizes degradation of the acid-sensitive furan ring.[1][2]
Temperature	Monitor and control temperature closely; avoid prolonged heating.	Prevents decomposition of starting materials and the furan product.[1]
Solvent	Select a solvent that effectively dissolves all reactants.	Ensures a homogeneous reaction mixture and can influence reaction rate and selectivity.[1]
Reaction Time	Monitor reaction progress using TLC or GC-MS.	Determines the optimal time for maximum yield before significant product degradation occurs.

Question 2: I am struggling with the purification of 5-[(Dimethylamino)methyl]-2-furoic acid. What are the best practices?

The amphoteric nature of this compound, containing both a basic tertiary amine and an acidic carboxylic acid, can complicate purification.

Troubleshooting Purification:

• Recrystallization: This is often a good starting point for purifying solid compounds.

  • Protocol:

    • Dissolve the crude product in a minimal amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., water, ethanol, or a mixture).

    • If the solution is colored, treatment with activated carbon can help remove impurities.

    • Allow the solution to cool slowly to promote the formation of pure crystals.

    • Collect the crystals by filtration and wash with a small amount of cold solvent.

• Acid-Base Extraction: This technique can be effective for separating the amphoteric product from non-ionizable impurities.

  • Workflow:

    Caption: Acid-base extraction workflow for purification.

• Column Chromatography: While possible, the polar nature of the compound can lead to streaking on silica gel.

  • Recommendation: Consider using a modified stationary phase, such as alumina, or a mobile phase containing a small amount of a modifying agent like triethylamine or acetic acid to improve peak shape.

Section 2: Analytical and Spectroscopic Characterization

Accurate characterization is essential to confirm the identity and purity of your compound.

Question 3: My NMR spectrum of 5-[(Dimethylamino)methyl]-2-furoic acid shows unexpected peaks. How can I interpret this?

Unexpected peaks in an NMR spectrum can indicate the presence of impurities, residual solvent, or degradation products.

Interpreting Unexpected NMR Signals:

• Residual Solvents: Compare the chemical shifts of the unexpected peaks with known values for common laboratory solvents.

• Starting Material Impurities: Check the NMR spectra of your starting materials to see if any unreacted components are present in your final product.

• Degradation Products: The furan ring can be susceptible to degradation. Look for peaks that might correspond to ring-opened products or polymers.

• Protonation State: The chemical shifts of the protons near the carboxylic acid and the dimethylamino group can be sensitive to the pH of the NMR solvent. If using a protic solvent, the presence of both protonated and deprotonated forms could lead to peak broadening or the appearance of multiple sets of signals.

Expected ¹H NMR Chemical Shifts (Illustrative):

Protons	Expected Chemical Shift (ppm)	Multiplicity
Furan Ring Protons	6.0 - 7.5	Doublets
-CH₂-	~3.5 - 4.5	Singlet
-N(CH₃)₂	~2.2 - 2.8	Singlet
-COOH	>10 (can be broad)	Singlet

Note: These are approximate values and can vary depending on the solvent and other factors.

Question 4: I am having difficulty obtaining a clean mass spectrum for 5-[(Dimethylamino)methyl]-2-furoic acid. What could be the issue?

The compound's properties can sometimes make it challenging for certain ionization techniques in mass spectrometry.

Troubleshooting Mass Spectrometry:

• Ionization Technique:

  • Electrospray Ionization (ESI): This is generally a good choice for this molecule due to the presence of ionizable groups. Run in both positive and negative ion modes to see which gives a better signal. In positive mode, you would expect to see the [M+H]⁺ ion, while in negative mode, you would look for the [M-H]⁻ ion.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is generally not suitable for this compound due to its low volatility and thermal lability. Derivatization to a more volatile ester may be necessary.[4]

• Sample Preparation: Ensure the sample is fully dissolved in a suitable solvent (e.g., methanol, acetonitrile) and free of non-volatile salts, which can suppress the signal.

Section 3: Stability and Storage

Proper handling and storage are crucial to maintain the integrity of 5-[(Dimethylamino)methyl]-2-furoic acid.

Question 5: What are the recommended storage conditions for 5-[(Dimethylamino)methyl]-2-furoic acid, and what are the signs of degradation?

Due to the nature of the furan ring, proper storage is important to prevent degradation.

Storage Recommendations:

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration is recommended.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Light: Protect from light, as furan compounds can be light-sensitive.

Signs of Degradation:

• Color Change: The compound is typically a white to off-white solid. The development of a yellow or brown color can indicate degradation.

• Solubility Issues: A previously soluble sample that becomes insoluble may have polymerized.

• Changes in Analytical Data: Re-running analytical tests like NMR or HPLC and comparing the results to a fresh sample can confirm degradation.

Troubleshooting Logic for Stability Issues:

Caption: Decision tree for troubleshooting stability issues.

References

• BenchChem. (n.d.). Troubleshooting common issues in furan ring synthesis.
• National Center for Biotechnology Information. (n.d.). 5-[(Dimethylamino)methyl]-2-furoic acid. PubChem.
• StudySmarter. (2023, October 21). Furan Derivatives: Preparation & Hydrogenation Techniques.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan.
• Organic Chemistry Portal. (n.d.). Synthesis of Furans.
• MBB College. (n.d.). Synthesis of Furan.
• Cayman Chemical. (n.d.). 5-Hydroxymethyl-2-furancarboxylic Acid.
• NIST. (n.d.). 5-Hydroxymethyl-2-furoic acid, 2TMS derivative. NIST Chemistry WebBook.
• Organic Syntheses. (n.d.). 2-FURANCARBOXYLIC ACID and 2-FURYLCARBINOL.
• ChemicalBook. (n.d.). 2-Furoic acid(88-14-2) 1H NMR spectrum.
• BMRB. (n.d.). 2-Furoic Acid.
• mzCloud. (2014, November 11). 2 Furoic acid.

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• 4. 5-Hydroxymethyl-2-furoic acid, 2TMS derivative [webbook.nist.gov]

stability testing of 5-[(Dimethylamino)methyl]-2-furoic acid under different conditions

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the stability testing of 5-[(Dimethylamino)methyl]-2-furoic acid. Here, we synthesize foundational chemical principles with established regulatory standards to offer practical troubleshooting advice and detailed experimental protocols. Our goal is to empower you to design and execute robust stability studies, ensuring the integrity and reliability of your data.

Introduction to 5-[(Dimethylamino)methyl]-2-furoic acid and its Stability

5-[(Dimethylamino)methyl]-2-furoic acid is a chemical entity featuring a furan ring, a carboxylic acid, and a tertiary amine side chain.[1][2] Each of these functional groups contributes to the molecule's overall chemical properties and potential stability liabilities. Understanding the inherent reactivity of the furan nucleus is particularly critical. Furans can be susceptible to degradation under various conditions, including thermal stress, oxidation, and acidic environments.[3][4] Therefore, a thorough stability testing program is essential to determine the intrinsic stability of the molecule, identify potential degradation products, and establish appropriate storage and handling conditions.[5]

Forced degradation studies are a cornerstone of this process, intentionally exposing the drug substance to conditions more severe than accelerated stability testing.[6][7] These studies are mandated by regulatory bodies like the FDA and are outlined in the International Council for Harmonisation (ICH) guidelines, specifically ICH Q1A(R2).[8][9][10][11] The data generated helps in developing stability-indicating analytical methods, elucidating degradation pathways, and ensuring the safety and efficacy of potential drug products.[5]

Troubleshooting Guide & FAQs

This section addresses common questions and challenges encountered during the stability testing of 5-[(Dimethylamino)methyl]-2-furoic acid.

Q1: My compound is showing significant degradation in acidic conditions. What is the likely mechanism?

A1: The furan ring is known to be susceptible to acid-catalyzed hydrolysis. The ether linkage within the furan ring can be protonated under acidic conditions, leading to ring-opening and subsequent degradation. The rate of this degradation is influenced by factors such as pH, temperature, and the specific acid used.[3] It is advisable to carefully control the pH and consider using a less aggressive acidic stressor if initial degradation is too rapid.

Q2: I'm observing multiple degradation peaks in my chromatogram after oxidative stress testing. What could be happening?

A2: Furan rings can undergo oxidation, which may lead to the formation of various byproducts.[4][12][13] The tertiary amine side chain, (dimethylamino)methyl, is also susceptible to oxidation, potentially forming an N-oxide derivative. The use of a common oxidizing agent like hydrogen peroxide can initiate these degradation pathways.[6] To identify the specific degradation products, hyphenated techniques like LC-MS are highly recommended.

Q3: Is 5-[(Dimethylamino)methyl]-2-furoic acid sensitive to light?

A3: Photostability is a critical parameter to evaluate for any new drug substance. The ICH Q1B guideline provides a framework for photostability testing.[14][15] Forced degradation studies under controlled light exposure (e.g., using a xenon lamp or a cool white fluorescent lamp) should be conducted on the solid drug substance and in solution to determine its photosensitivity.[15] If significant degradation occurs, light-protective packaging will be necessary.

Q4: I'm seeing a loss of my parent compound during thermal stress testing, but no major degradation peaks are appearing. What could be the cause?

A4: One possibility is thermal decarboxylation of the 2-furoic acid moiety, which would result in the loss of carbon dioxide and the formation of a furan derivative.[16][17] This type of degradation might not produce a UV-active chromophore that is easily detectable by standard HPLC-UV methods. Another possibility is the formation of non-volatile or insoluble degradants that are not eluting from your chromatography column. Consider using a mass spectrometer (MS) detector to look for the expected mass of the decarboxylated product or other potential degradants.

Q5: How do I choose the right concentrations of acid, base, and oxidizing agent for forced degradation studies?

A5: The goal of forced degradation is to achieve 10-20% degradation of the drug substance.[7] For acid and base hydrolysis, starting with 0.1 M to 1 M solutions of hydrochloric acid and sodium hydroxide is a common practice.[6] For oxidation, 3-30% hydrogen peroxide is often used.[6] It is recommended to start with milder conditions and increase the severity (concentration, temperature, time) if no degradation is observed.[5]

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies on 5-[(Dimethylamino)methyl]-2-furoic acid. These should be adapted based on the specific properties of your material and the analytical method used.

Preparation of Stock and Working Solutions

• Stock Solution: Accurately weigh and dissolve 5-[(Dimethylamino)methyl]-2-furoic acid in a suitable solvent (e.g., methanol, acetonitrile, or a water/organic mixture) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Working Solution: Dilute the stock solution with the same solvent to a suitable concentration for your analytical method (e.g., 100 µg/mL).

Analytical Method

A stability-indicating HPLC method with UV or MS detection is recommended. The method should be able to separate the parent compound from its degradation products.

• Example HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: A gradient of acetonitrile and a suitable buffer (e.g., phosphate or acetate buffer, pH adjusted to be compatible with the compound's stability)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at a suitable wavelength or MS.

Forced Degradation Studies Workflow

Caption: Decision-making flowchart for stability assessment.

By following the guidelines and protocols outlined in this technical support document, researchers can confidently assess the stability of 5-[(Dimethylamino)methyl]-2-furoic acid, leading to a more robust and well-characterized drug development program.

References

• ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). ECA Academy. [Link]

• Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. SlideShare. [Link]

• Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products. European Medicines Agency. [Link]

• Quality Guidelines. International Council for Harmonisation. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• 5-[(Dimethylamino)methyl]-2-furoic acid. PubChem. [Link]

• A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. ResearchGate. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health. [Link]

• Microbial degradation of furanic compounds: Biochemistry, genetics, and impact. ResearchGate. [Link]

• Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. MDPI. [Link]

• Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid with H2 Production Using Alkaline Water as the Formal Oxidant. National Institutes of Health. [Link]

• Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. ResearchGate. [Link]

• Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. PubMed. [Link]

• 5-Hydroxymethyl-2-furoic acid, 2TMS derivative. NIST WebBook. [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. International Council for Harmonisation. [Link]

• Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid. Weizmann Institute of Science. [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• Spectrophotometric Assay for the Detection of 2,5-Diformylfuran and Its Validation through Laccase-Mediated Oxidation of 5-Hydroxymethylfurfural. National Institutes of Health. [Link]

• 2-{{{5-[(DIMETHYLAMINO)METHYL]. Scientific Laboratory Supplies. [Link]

• Guidance for Industry #5 - Drug Stability Guidelines. U.S. Food and Drug Administration. [Link]

• 5-((dimethylamino)methyl)furan-2-carboxylic acid hydrochloride. PubChemLite. [Link]

• Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid with H 2 Production Using Alkaline Water as the Formal Oxidant. ResearchGate. [Link]

• 2-Furancarboxylic acid, 5-methyl-. PubChem. [Link]

• 5-Hydroxymethyl-2-furoic acid. PubChem. [Link]

• Determination of 5-hydroxy-N-methyl-2-pyrrolidone and 2-hydroxy-N-methylsuccinimide in human plasma and urine using liquid chromatography-electrospray tandem mass spectrometry. ResearchGate. [Link]

• Simultaneous determination of 2-furfural and 5-methyl-2-furfural using corona discharge ion mobility spectrometry. PubMed. [Link]

• 5-Formyl-2-furancarboxylic Acid. National Institutes of Health. [Link]

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• 2. PubChemLite - 5-((dimethylamino)methyl)furan-2-carboxylic acid hydrochloride (C8H11NO3) [pubchemlite.lcsb.uni.lu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]
• 9. Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS | PPTX [slideshare.net]
• 10. Q1A(R2) Stability Testing of New Drug Substances and Products | FDA [fda.gov]
• 11. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. Catalytic Furfural/5-Hydroxymethyl Furfural Oxidation to Furoic Acid/Furan-2,5-dicarboxylic Acid with H2 Production Using Alkaline Water as the Formal Oxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 13. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
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Technical Support Center: A Guide to Preventing Degradation of 5-[(Dimethylamino)methyl]-2-furoic acid in Solution

Introduction: 5-[(Dimethylamino)methyl]-2-furoic acid is a valuable heterocyclic compound utilized in various research and development applications. However, the inherent chemical nature of its furan core and associated functional groups presents significant stability challenges in solution. The pseudo-aromatic furan ring is susceptible to a variety of degradation pathways, which can compromise experimental integrity, lead to loss of active material, and generate confounding impurities.[1][2][3]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource to understand and mitigate the degradation of 5-[(Dimethylamino)methyl]-2-furoic acid. By explaining the mechanisms of instability and providing actionable protocols, this document aims to ensure the reliability and reproducibility of your experimental outcomes.

Section 1: Understanding the Instability of 5-[(Dimethylamino)methyl]-2-furoic acid

The stability of 5-[(Dimethylamino)methyl]-2-furoic acid in solution is dictated by its molecular structure. The furan ring, while aromatic, is significantly less stable than carbocyclic aromatic rings like benzene, making it prone to ring-opening reactions.[3][4] The primary degradation pathways include oxidation, hydrolysis under acidic or basic conditions, photodegradation, and thermal decomposition.

Key Degradation Pathways dot graph "Degradation_Pathways" { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#FFFFFF", fontname="Arial", fontsize=12]; node [shape=box, style="filled", fontname="Arial", fontsize=11, margin=0.2]; edge [fontname="Arial", fontsize=10];

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// Connections Parent -> RingOpened [label="Oxidation", color="#EA4335"]; Parent -> HydrolysisProd [label="Hydrolysis", color="#FBBC05"]; Parent -> PhotoProd [label="Photodegradation", color="#4285F4"]; Parent -> Decarboxylated [label="Thermal Degradation", color="#34A853"];

// Linking conditions to pathways Oxidants -> RingOpened [style=dashed, arrowhead=none, color="#EA4335"]; AcidBase -> HydrolysisProd [style=dashed, arrowhead=none, color="#FBBC05"]; Light -> PhotoProd [style=dashed, arrowhead=none, color="#4285F4"]; Heat -> Decarboxylated [style=dashed, arrowhead=none, color="#34A853"]; } dot Caption: Primary degradation pathways for 5-[(Dimethylamino)methyl]-2-furoic acid.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation for this compound in solution? The most significant factors are oxidation, exposure to non-optimal pH conditions (both strongly acidic and basic), exposure to UV or high-intensity light, and elevated temperatures.[5][6][7][8] The furan ring is susceptible to oxidative cleavage, which breaks the ring structure.[9][10]

Q2: What is the ideal solvent for dissolving and storing this compound? For long-term storage, high-purity, anhydrous polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are recommended.[1][6][11] These solvents are less likely to participate in degradation reactions. For aqueous experimental buffers, preparation of the solution immediately before use is critical. Some data sheets for structurally similar compounds recommend against storing aqueous solutions for more than one day.[12]

Q3: How does pH affect the stability of my solution? Furan rings can be unstable in both acidic and basic conditions.[1][6] While some studies indicate a higher susceptibility to bases, strong acids can also promote degradation, especially with heat.[2][6] For aqueous solutions, maintaining a buffered pH in the slightly acidic to neutral range (e.g., pH 5-7) is a safe starting point. A study on furan analysis noted that levels were highest under acidic conditions (pH 2.4) but did not differ significantly between pH 5 and 10 at 50°C.[13]

Q4: What are the optimal temperature and light conditions for storage? Solutions should be stored at low temperatures, with -20°C or -80°C being ideal for long-term storage to minimize thermal degradation.[12][14] The compound should always be protected from light by using amber vials or by wrapping containers in aluminum foil.[5] Furan derivatives can be photoreactive and degrade upon exposure to UV or even ambient light over time.[15]

Q5: How long can I store the compound in solution? This is highly dependent on the solvent, concentration, and storage conditions. As a best practice:

• Stock solutions in anhydrous DMSO or DMF: Can be stable for several months when stored properly at -20°C or below, aliquoted, and protected from light and moisture.

• Aqueous solutions: Should be prepared fresh for each experiment and used within hours. Avoid repeated freeze-thaw cycles.

Q6: I see a color change in my solution (e.g., turning yellow or brown). What does this mean? A color change is a common visual indicator of degradation. Furan compounds can form colored polymers and other degradation products upon decomposition.[7][16] If you observe a color change, the integrity of the solution is compromised, and it should be discarded.

Section 3: Troubleshooting Guide

This table addresses common issues encountered during the handling of 5-[(Dimethylamino)methyl]-2-furoic acid solutions.

Observed Problem	Potential Cause(s)	Recommended Action & Rationale
Loss of Potency / Lower than Expected Concentration	1. Oxidative degradation from dissolved oxygen.2. Hydrolysis due to unbuffered or improper pH.3. Photodegradation from light exposure.	Action: Prepare fresh solutions using deoxygenated solvents/buffers. Store aliquots under an inert gas (argon or nitrogen). Always use amber vials and store at ≤ -20°C. Rationale: This minimizes exposure to oxygen, light, and thermal energy, addressing the main degradation pathways.[5][7]
Appearance of New Peaks in HPLC/LC-MS Analysis	Chemical degradation has occurred, forming new impurities.	Action: Compare the peak profile to a freshly prepared standard. Identify the stressor (e.g., was the solution left at room temp? Exposed to light?). Discard the old solution and prepare a new one following strict handling protocols. Rationale: The presence of new peaks confirms degradation. A systematic approach is needed to identify and eliminate the cause.[17]
Solution Turning Yellow/Brown	Polymerization or formation of chromophoric degradation products, often from oxidation or thermal stress.[7][16]	Action: Immediately discard the solution. Review preparation and storage procedures. Ensure high-purity solvents are used and that storage temperatures are consistently maintained. Rationale: Color change is an irreversible sign of significant degradation. The solution is no longer suitable for use.
Precipitation in a Previously Clear Solution (especially after freezing)	1. Poor solubility in the chosen solvent system, especially aqueous buffers.2. A shift in pH upon freezing can cause the compound to crash out.3. Degradation products may be less soluble.	Action: Confirm the solubility limits in your specific buffer system. Consider preparing a more concentrated stock in DMSO and diluting it into the aqueous buffer just before use. Avoid buffers that show significant pH shifts when frozen (e.g., phosphate buffers). Rationale: This ensures the compound remains fully solvated. Diluting from a stable organic stock minimizes the time the compound spends in a less-stable aqueous environment.[12]

Section 4: Protocols for Ensuring Stability

Protocol 4.1: Recommended Solvent Selection and Solution Preparation

• Solvent Selection: For master stock solutions, select a high-purity, anhydrous grade of DMSO or DMF. These polar aprotic solvents enhance the stability of many furan derivatives.[1][6]

• Weighing: Weigh the solid compound in a controlled environment to minimize moisture absorption.

• Dissolution: Add the solvent to the solid to achieve the desired stock concentration (e.g., 10-50 mM). Mix gently by vortexing or sonicating in a water bath until fully dissolved.

• Inert Gas Purge (Optional but Recommended): Gently bubble argon or nitrogen gas through the solution for 1-2 minutes to displace dissolved oxygen, which can initiate oxidative degradation.[7]

• Aliquoting: Immediately dispense the stock solution into smaller, single-use volumes in amber, screw-cap vials. This prevents contamination of the entire stock and avoids repeated freeze-thaw cycles.

Protocol 4.2: Preparation of Aqueous Working Solutions

• Buffer Preparation: Prepare your aqueous experimental buffer and filter it through a 0.22 µm filter. Deoxygenate the buffer by sparging with argon or nitrogen for 15-20 minutes.

• Fresh Dilution: Immediately before your experiment, thaw a single aliquot of the organic stock solution.

• Spiking: Dilute the stock solution into the deoxygenated aqueous buffer to the final working concentration. Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your experimental system (typically <0.5%).

• Immediate Use: Use the freshly prepared aqueous solution promptly, ideally within the same day. Do not store aqueous solutions.[12]

Protocol 4.3: Storage and Handling Procedures

• Solid Compound: Store the solid material in a tightly sealed container at the recommended temperature (often 2-8°C or -20°C), protected from light and moisture.[18][19]

• Stock Solutions (in DMSO/DMF):

  • Temperature: Store aliquots at -20°C for short-to-medium term (weeks to months) or at -80°C for long-term storage (months to years).

  • Light: Always store in amber vials or in a light-blocking container (e.g., a freezer box).

  • Moisture: Use vials with high-quality seals to prevent moisture from entering, which can hydrolyze the compound or compromise the anhydrous nature of the solvent.

• Freeze-Thaw Cycles: Avoid them. Each cycle can introduce moisture and accelerate degradation. The practice of aliquoting (Protocol 4.1, Step 5) is the best defense.

Protocol 4.4: Monitoring Solution Stability using HPLC-UV

A simple stability-indicating method can be developed using reverse-phase HPLC with UV detection to monitor the purity of your solution over time.

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// Edges A -> B [color="#5F6368"]; B -> C [color="#5F6368"]; C -> D [color="#5F6368"]; D -> E [color="#5F6368"]; E -> F [color="#5F6368"]; F -> G [label="No", color="#34A853"]; F -> H [label="Yes", color="#EA4335"]; } dot Caption: Workflow for monitoring solution stability with HPLC-UV.

Basic HPLC Method Parameters:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile (or methanol) with a modifier like 0.1% formic acid or trifluoroacetic acid can be a good starting point.

• Detection: UV detector set at the λmax of the compound. For similar furoic acid derivatives, this is often around 254-284 nm.[12][14][20][21]

• Analysis: Compare the chromatogram of an aged sample to a freshly prepared standard. A decrease in the main peak area and/or the appearance of new peaks are clear signs of degradation.

References

• Organic Reactions. (n.d.). Oxidative Cleavage of Furans. Wiley. Retrieved from [Link]

• Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. (2022). Chemical Research in Toxicology, 35(11), 2014–2024. Retrieved from [Link]

• Donahue, J. P. (2015). Oxidative Cleavage of Furans. Semantic Scholar. Retrieved from [Link]

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2024). Chemistry – A European Journal. Retrieved from [Link]

• Impacts of Solvents on the Stability of the Biomass-Derived Sugars and Furans. (2017). ResearchGate. Retrieved from [Link]

• Stability profiles of furans depending on the solvent used in the presence and absence of acid or base. (2024). ResearchGate. Retrieved from [Link]

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• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2024). Wiley Online Library. Retrieved from [Link]

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• Effect of pH, temperature and heating time on the formation of furan in sugar–glycine model systems. (2015). ResearchGate. Retrieved from [Link]

• Crews, C., & Castle, L. (2007). Factors affecting the analysis of furan in heated foods. Food Additives & Contaminants, 24(sup1), 39-47. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 806438, 5-[(Dimethylamino)methyl]-2-furoic acid. Retrieved from [Link]

• Photopolymerization of furan-based monomers: Exploiting UV-light for a new age of green polymers. (2022). OUCI. Retrieved from [Link]

• Dopieralski, P., et al. (2021). Impact of Deuteration and Temperature on Furan Ring Dynamics. Molecules, 26(10), 2889. Retrieved from [Link]

• Wikipedia. (n.d.). Furan. Retrieved from [Link]

• Aromaticity, Stability and Reactivity in Pyrrole, Furan and Thiophene - II. (2021). YouTube. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8029, Furan. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Furoic Acid, 98%. Retrieved from [Link]

• View of Stability of the Furan Ring During Bromination. (n.d.). Retrieved from [Link]

• Analysis of 5-hydroxymethyl-2-furoic acid (HMFA) the main metabolite of alimentary 5-hydroxymethyl-2-furfural (HMF) with HPLC and GC in urine. (2010). Vitas Analytical Services. Retrieved from [Link]

• Analytical methodologies for discovering and profiling degradation-related impurities. (2006). ResearchGate. Retrieved from [Link]

• Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. (2019). ResearchGate. Retrieved from [Link]

• Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. (2019). MDPI. Retrieved from [Link]

• Forced Degradation Investigations and Development of a Validated Spectrophotometric Analytical Method for Determining 5-Hydroxymethylfurfural (5-HMF) in Various Processed Food Samples. (2023). Journal of Pharmaceutical Research International. Retrieved from [Link]

• NIST. (n.d.). 5-Hydroxymethyl-2-furoic acid, 2TMS derivative. NIST WebBook. Retrieved from [Link]

• Delatour, T., et al. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. Food Chemistry, 303, 125406. Retrieved from [Link]

• Spectrophotometric Assay for the Detection of 2,5-Diformylfuran and Its Validation through Laccase-Mediated Oxidation of 5-Hydroxymethylfurfural. (2023). National Institutes of Health. Retrieved from [Link]

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• 1. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - Ananikov Lab [ananikovlab.ru]
• 2. researchgate.net [researchgate.net]
• 3. Furan - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. organicreactions.org [organicreactions.org]
• 10. Oxidative Cleavage of Furans | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Factors affecting the analysis of furan in heated foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Furan | C4H4O | CID 8029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. tcichemicals.com [tcichemicals.com]
• 19. 5-甲基-2-糠酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 20. Analysis of 5-hydroxymethyl-2-furoic acid (HMFA) the main metabolite of alimentary 5-hydroxymethyl-2-furfural (HMF) with HPLC and GC in urine – Vitas Analytical Services [vitas.no]
• 21. Forced Degradation Investigations and Development of a Validated Spectrophotometric Analytical Method for Determining 5-Hydroxymethylfurfural (5-HMF) in Various Processed Food Samples | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]

Technical Support Center: HPLC Analysis of 5-[(Dimethylamino)methyl]-2-furoic acid

An in-depth guide to resolving peak tailing in the HPLC analysis of 5-[(Dimethylamino)methyl]-2-furoic acid is provided below.

Introduction

Welcome to the technical support guide for the HPLC analysis of 5-[(Dimethylamino)methyl]-2-furoic acid. This resource is designed for researchers, scientists, and drug development professionals who are encountering chromatographic challenges, specifically peak tailing, with this compound. As a zwitterionic molecule, containing both a tertiary amine (a basic functional group) and a carboxylic acid (an acidic functional group), 5-[(Dimethylamino)methyl]-2-furoic acid presents unique challenges in reversed-phase HPLC. This guide provides in-depth troubleshooting strategies, step-by-step protocols, and the scientific rationale behind our recommendations to help you achieve optimal peak shape and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for 5-[(Dimethylamino)methyl]-2-furoic acid?

Peak tailing for this compound is primarily caused by secondary interactions between the analyte and the stationary phase. The most common culprits are:

• Silanol Interactions: The positively charged dimethylamino group can interact with deprotonated (negatively charged) silanol groups on the surface of silica-based C18 columns. This is a strong ionic interaction that can lead to significant peak tailing.

• Mobile Phase pH: An inappropriate mobile phase pH can lead to the simultaneous presence of multiple ionic forms of the analyte, which can interact differently with the stationary phase, causing band broadening and tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.

• Column Contamination or Degradation: Accumulation of contaminants on the column or degradation of the stationary phase can create active sites that cause peak tailing.

Q2: How does the zwitterionic nature of 5-[(Dimethylamino)methyl]-2-furoic acid affect its chromatography?

The zwitterionic nature of 5-[(Dimethylamino)methyl]-2-furoic acid means that its charge is highly dependent on the pH of the mobile phase.

• At low pH (below the pKa of the carboxylic acid), the compound will be positively charged.

• At high pH (above the pKa of the tertiary amine), the compound will be negatively charged.

• At a pH between the two pKa values, the compound will be zwitterionic (neutral overall charge).

This behavior significantly influences its retention and interaction with the stationary phase, making mobile phase pH a critical parameter to control.

Q3: Can I use a standard C18 column for this analysis?

While a standard C18 column can be used, it may not be the optimal choice due to potential silanol interactions. If you are using a conventional C18 column, careful mobile phase optimization is crucial. However, for more robust and symmetrical peaks, consider using a column with low silanol activity or an alternative stationary phase.

Troubleshooting Guide: A Systematic Approach to Eliminating Peak Tailing

This guide will walk you through a systematic process to identify and resolve the cause of peak tailing in your HPLC analysis of 5-[(Dimethylamino)methyl]-2-furoic acid.

Step 1: Evaluate and Optimize the Mobile Phase

The mobile phase is the most critical factor in controlling the peak shape of ionizable compounds.

1.1. Understanding the Role of pH

The pH of the mobile phase dictates the ionization state of both the analyte and the stationary phase.

• Analyte: The pKa of the carboxylic acid group is approximately 3-4, while the pKa of the dimethylamino group is around 9-10. To ensure a single, consistent ionic form of the analyte, the mobile phase pH should be adjusted to be at least 2 pH units away from the pKa values.

• Stationary Phase: The pKa of silanol groups on the silica surface is in the range of 3.5-4.5. At a pH above this range, the silanols will be deprotonated and negatively charged, leading to strong electrostatic interactions with the positively charged analyte.

Table 1: Effect of Mobile Phase pH on Analyte and Stationary Phase

pH Range	Analyte Charge State	Silanol Group Charge State	Expected Peak Shape
< 2	Positive	Neutral	Good
2 - 4	Positive/Zwitterionic	Neutral/Negative	Poor (Tailing)
4 - 8	Zwitterionic/Negative	Negative	Poor (Tailing)
> 10	Negative	Negative	Good

1.2. Experimental Protocol: Mobile Phase pH Adjustment

• Low pH Approach:

  • Prepare a mobile phase with a pH of 2.5-3.0 using a suitable buffer (e.g., 20 mM phosphate or formate buffer).

  • At this pH, the carboxylic acid will be protonated (neutral), and the amine group will be protonated (positive). The silanol groups will be mostly protonated (neutral), minimizing ionic interactions.

• High pH Approach:

  • Prepare a mobile phase with a pH of 10-10.5 using a suitable buffer (e.g., 20 mM ammonium bicarbonate or carbonate buffer). Ensure your column is stable at high pH.

  • At this pH, the carboxylic acid will be deprotonated (negative), and the amine group will be deprotonated (neutral). The silanol groups will be deprotonated (negative), leading to electrostatic repulsion that can improve peak shape.

1.3. Buffer Selection and Concentration

• Buffer Type: Choose a buffer with a pKa close to the desired mobile phase pH for optimal buffering capacity.

• Buffer Concentration: A higher buffer concentration (20-50 mM) can help to mask residual silanol activity and improve peak shape.

Step 2: Column Selection and Care

If mobile phase optimization does not resolve the peak tailing, the issue may lie with the column itself.

2.1. Choosing the Right Column

• Low-Silanol Activity Columns: Opt for columns that are end-capped or have a base-deactivated silica surface to minimize silanol interactions.

• Alternative Stationary Phases:

  • Embedded Polar Group (EPG) Columns: These columns have a polar group embedded in the alkyl chain, which helps to shield the analyte from silanol groups.

  • Phenyl-Hexyl Columns: The phenyl stationary phase can offer different selectivity and may reduce silanol interactions.

  • HILIC Columns: Hydrophilic Interaction Liquid Chromatography (HILIC) can be an alternative for highly polar, zwitterionic compounds.

2.2. Column Washing and Regeneration

Contaminants on the column can lead to active sites and peak tailing.

Experimental Protocol: Column Washing

• Disconnect the column from the detector.

• Wash the column with a series of solvents in the following order (for a C18 column):

  • Water (20 column volumes)

  • Methanol (20 column volumes)

  • Acetonitrile (20 column volumes)

  • Isopropanol (20 column volumes)

  • Hexane (20 column volumes) - Use with caution and ensure compatibility with your HPLC system.

  • Isopropanol (20 column volumes)

  • Acetonitrile (20 column volumes)

  • Methanol (20 column volumes)

  • Water (20 column volumes)

• Equilibrate the column with your mobile phase before use.

Step 3: Hardware and System Considerations

Sometimes, the problem is not with the chemistry but with the HPLC system itself.

3.1. Extra-Column Volume

Excessive extra-column volume (the volume between the injector and the detector, excluding the column) can cause band broadening and peak tailing.

• Tubing: Use tubing with the smallest possible internal diameter and length.

• Fittings: Ensure all fittings are properly connected and there are no dead volumes.

3.2. Injector and Detector Issues

• Injector: A partially blocked injector needle or sample loop can cause sample to be introduced slowly, leading to a tailed peak.

• Detector: A dirty flow cell can also contribute to peak distortion.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: A flowchart for systematically troubleshooting peak tailing.

References

• HPLC Troubleshooting Guide. Waters Corporation. [Link]

• Peak Tailing in HPLC: Causes and Solutions. Shimadzu. [Link]

Technical Support Center: Synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid

Welcome to the technical support center for the synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the common pitfalls encountered during the synthesis of this important molecule.

Overview of Synthetic Strategies

The synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid typically proceeds through a few common pathways, each with its own set of advantages and potential challenges. The choice of route often depends on the availability of starting materials, scale of the reaction, and desired purity of the final product. Below are the two primary synthetic routes.

Route A: Nucleophilic Substitution of a Halomethyl Intermediate

This route involves the preparation of a 5-(halomethyl)furan-2-carboxylic acid derivative, followed by nucleophilic substitution with dimethylamine. 5-(Chloromethyl)furan-2-carboxylic acid is a common intermediate.

Caption: Synthetic Route A via a chloromethyl intermediate.

Route B: Reductive Amination of an Aldehyde Intermediate

This pathway begins with 5-formyl-2-furoic acid, which undergoes reductive amination with dimethylamine. This can be a one-pot reaction where the aldehyde, amine, and a reducing agent are combined.

Caption: Synthetic Route B via reductive amination.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid.

Low or No Yield

Q1: I am getting a very low yield when reacting 5-(chloromethyl)furan-2-carboxylic acid with dimethylamine. What could be the issue?

A1: Several factors could contribute to a low yield in this nucleophilic substitution reaction.

• Instability of the Starting Material: 5-(Chloromethyl)furan-2-carboxylic acid and its esters can be unstable. The chloromethyl group is susceptible to hydrolysis or reaction with other nucleophiles present in the reaction mixture. It is advisable to use the chloromethyl intermediate as soon as it is prepared. The stability of the chloromethyl group is noted to be greater in the ester or acid chloride form compared to 5-(chloromethyl)furfural (CMF)[1][2].

• Reaction Conditions: The choice of solvent and temperature is critical. Aprotic polar solvents like DMF or acetonitrile are generally suitable. The temperature should be carefully controlled; excessive heat can lead to decomposition and side reactions.

• Base Strength: The reaction requires a base to neutralize the HCl formed. However, a strong base might promote side reactions. Using excess dimethylamine can serve as both the nucleophile and the base.

Q2: My reductive amination of 5-formyl-2-furoic acid is not proceeding to completion. What are the common causes?

A2: Incomplete reductive amination can often be traced back to the following:

• Ineffective Reducing Agent: The choice of reducing agent is crucial. Sodium cyanoborohydride (NaBH3CN) is often effective as it selectively reduces the iminium ion in the presence of the aldehyde. Ensure the reducing agent is fresh and has been stored under appropriate conditions. Other reducing agents like sodium triacetoxyborohydride can also be used.

• pH of the Reaction: The formation of the iminium ion is pH-dependent. The reaction is typically carried out under mildly acidic conditions (pH 4-6) to facilitate iminium ion formation without significantly reducing the nucleophilicity of the amine.

• Water Content: While the reaction is often performed in alcoholic solvents like methanol, the presence of some water is necessary for the initial formation of the hemiaminal, which then dehydrates to the iminium ion. However, excessive water can hydrolyze the iminium ion back to the aldehyde and amine.

Impurity Formation and Purification Challenges

Q1: I am observing a significant amount of a dark, insoluble material in my reaction mixture, especially when starting from furan aldehydes. What is this and how can I avoid it?

A1: The dark, insoluble material is likely humins. These are polymeric byproducts that commonly form from furan aldehydes like 5-hydroxymethylfurfural (HMF) or 5-formyl-2-furoic acid under acidic or thermal stress[3]. To minimize humin formation:

• Control Temperature: Avoid excessive heating during the reaction and workup.

• Optimize pH: Maintain the pH in the recommended range for your specific reaction to avoid strong acidic conditions that promote polymerization.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes reduce the formation of colored impurities.

Q2: How can I effectively purify the final product, 5-[(Dimethylamino)methyl]-2-furoic acid?

A2: The purification strategy will depend on the nature of the impurities.

• Recrystallization: If the crude product is a solid, recrystallization is often an effective method. The choice of solvent is critical; a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below should be identified.

• Chromatography: For more challenging separations, column chromatography may be necessary. Due to the presence of both an acidic carboxylic acid and a basic tertiary amine, the compound is zwitterionic at its isoelectric point. This can lead to streaking on silica gel. Using a modified mobile phase, such as one containing a small amount of acetic acid or triethylamine, can improve the separation. Ion-exchange chromatography is also a viable option.

• Acid-Base Extraction: An acid-base workup can be used to separate the amphoteric product from non-ionizable impurities. Dissolving the crude mixture in a dilute acid will protonate the dimethylamino group, allowing it to be extracted into the aqueous phase. Subsequently, adjusting the pH of the aqueous layer can precipitate the product.

Q3: I suspect my 2-furoic acid derivative is decarboxylating during the reaction. How can I prevent this?

A3: Decarboxylation of 2-furoic acid can occur at elevated temperatures, typically above 140-160 °C[4]. While the synthesis of 5-[(Dimethylamino)methyl]-2-furoic acid is usually performed under milder conditions, localized heating or prolonged reaction times at high temperatures should be avoided. If your synthesis requires heat, it is crucial to maintain careful temperature control and monitor the reaction progress to avoid unnecessary heating.

Reaction-Specific Pitfalls

Q1: When using the Eschweiler-Clarke reaction for methylation, what are the key parameters to control?

A1: The Eschweiler-Clarke reaction is a specific type of reductive amination used to methylate primary or secondary amines using excess formic acid and formaldehyde[5][6]. While not directly applicable for the synthesis of the title compound from a non-aminated precursor, if you were to methylate a precursor like 5-(aminomethyl)-2-furoic acid, the key is to use an excess of both formaldehyde and formic acid to ensure complete methylation to the tertiary amine[5][7]. The reaction is driven by the irreversible loss of carbon dioxide[5]. A major advantage of this method is that it does not produce quaternary ammonium salts[5][7].

Q2: Are there any specific safety considerations when working with 5-(chloromethyl)furfural (CMF) and its derivatives?

A2: Yes, CMF and other chloromethylated compounds are potential alkylating agents and should be handled with care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE). Their stability can also be a concern, and they should be stored under cool, dry conditions and used promptly after preparation.

Experimental Protocols

Protocol A: Synthesis via Nucleophilic Substitution

Step 1: Oxidation of 5-(Chloromethyl)furfural (CMF) to Ethyl 5-(chloromethyl)furan-2-carboxylate

This procedure is adapted from a method for producing the acid chloride, which is then quenched with ethanol[1][2].

• To a solution of 5-(chloromethyl)furfural (CMF) in a suitable solvent, add tert-butyl hypochlorite.

• Stir the mixture at room temperature for 24 hours.

• Evaporate the volatiles at room temperature to obtain the crude 5-(chloromethyl)furan-2-carbonyl chloride.

• Dissolve the crude product in anhydrous ethanol and stir at 50 °C for 6 hours.

• Evaporate the solvent and purify the resulting ethyl 5-(chloromethyl)furan-2-carboxylate by chromatography[1].

Step 2: Amination of Ethyl 5-(chloromethyl)furan-2-carboxylate

• Dissolve the ethyl 5-(chloromethyl)furan-2-carboxylate in a suitable aprotic solvent like THF or acetonitrile.

• Add an excess (at least 3 equivalents) of dimethylamine (as a solution in THF or ethanol, or bubbled as a gas).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) and monitor by TLC or LC-MS.

• Once the reaction is complete, remove the solvent under reduced pressure.

Step 3: Hydrolysis of the Ester

• Dissolve the crude ethyl 5-[(dimethylamino)methyl]-2-furoate in a mixture of water and a co-solvent like ethanol or THF.

• Add a stoichiometric amount of a base such as lithium hydroxide or sodium hydroxide.

• Stir the mixture at room temperature until the hydrolysis is complete (monitored by TLC or LC-MS).

• Carefully neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) to the isoelectric point of the product to precipitate it.

• Filter the solid, wash with cold water, and dry under vacuum.

Protocol B: Synthesis via Reductive Amination

• Dissolve 5-formyl-2-furoic acid in methanol[8].

• Add a solution of dimethylamine (2 equivalents, e.g., 40% in water) and stir for 30 minutes at room temperature to form the iminium ion.

• Cool the mixture in an ice bath and add sodium cyanoborohydride (1.5 equivalents) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by carefully adding dilute HCl until gas evolution ceases.

• Adjust the pH of the solution to the isoelectric point of the product to induce precipitation.

• Filter the precipitate, wash with a small amount of cold methanol, and dry under vacuum.

Quantitative Data Summary

Parameter	Route A (Nucleophilic Substitution)	Route B (Reductive Amination)
Starting Materials	5-(Chloromethyl)furfural, Dimethylamine	5-Formyl-2-furoic acid, Dimethylamine
Key Reagents	Oxidizing agent (e.g., t-BuOCl), Base (e.g., LiOH)	Reducing agent (e.g., NaBH3CN)
Number of Steps	3 (Oxidation, Amination, Hydrolysis)	1 (One-pot reaction)
Typical Solvents	Ethanol, THF, Acetonitrile	Methanol
Common Byproducts	Over-alkylation products, hydrolysis of chloromethyl group	Unreacted aldehyde, over-reduction products
Purification	Chromatography, Recrystallization, Acid-Base Extraction	Precipitation, Recrystallization

References

• Mechanism of formation of 5-formyl-2-furoic acid (9) from HexA model... - ResearchGate. Available at: [Link]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived. Green Chemistry. Available at: [Link]

• Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. Food Chemistry. Available at: [Link]

• Preparation of acid chlorides from 5-(chloromethyl) furfural. Google Patents.

• Enzymatic Carboxylation of 2-Furoic Acid Yields 2,5-Furandicarboxylic Acid (FDCA). ACS Catalysis. Available at: [Link]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). Green Chemistry (RSC Publishing). Available at: [Link]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF). RSC Publishing. Available at: [Link]

• Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) | Request PDF. ResearchGate. Available at: [Link]

• Enzymatic Carboxylation of 2-Furoic Acid Yields 2,5-Furandicarboxylic Acid (FDCA) | ACS Catalysis. ACS Publications. Available at: [Link]

• Eschweiler–Clarke reaction. Wikipedia. Available at: [Link]

• Whole‐cell Mediated Carboxylation of 2‐Furoic Acid Towards the Production of Renewable Platform Chemicals and Biomaterials. ResearchGate. Available at: [Link]

• Synthesis of 2,5-Furandicarboxylic Acid. Encyclopedia.pub. Available at: [Link]

• Sustainable and efficient production of furoic acid from furfural through amine assisted oxidation with hydrogen peroxide and its implementation for the synthesis of alkyl furoate. RSC Publishing. Available at: [Link]

• Eschweiler-Clarke Reaction. SynArchive. Available at: [Link]

• 2-FURANCARBOXYLIC ACID and 2-FURYLCARBINOL. Organic Syntheses. Available at: [Link]

• Eschweiler-Clarke Reaction. YouTube. Available at: [Link]

• Synthesis of Mannich Bases of Meldrum's Acid and Its 5-Substituted Derivatives. Synthetic Communications. Available at: [Link]

• Eschweiler-Clarke Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis methods for the preparation of 2-furoic acid derivatives. Google Patents.

• 5-[(Dimethylamino)methyl]-2-furoic acid | C8H11NO3 | CID 806438. PubChem. Available at: [Link]

• Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. RSC Publishing. Available at: [Link]

• Manganese-catalyzed oxidation of furfuryl alcohols and furfurals to efficient synthesis of furoic acids. PMC - NIH. Available at: [Link]

• Synthesis, chemistry and applications of 5-hydroxymethyl-furfural and its derivatives. ARKIVOC. Available at: [Link]

• Application of the Mannich reaction in the structural modification of natural products. NIH. Available at: [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. NIH. Available at: [Link]

• Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. ResearchGate. Available at: [Link]

• Synthetic applications of biologically important Mannich bases: An updated review. ResearchGate. Available at: [Link]

• Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts. PMC - NIH. Available at: [Link]

• Mannich Bases: Synthesis, Pharmacological Activity, and Applications: A Review. Iraqi Journal of Science. Available at: [Link]

• Recent Advances in the Synthesis of 2‐Furoic Acid and 2,5‐Furandicarboxylic Acid from Furfural. ResearchGate. Available at: [Link]

• (PDF) Synthesis, chemistry and applications of 5-hydroxymethylfurfural and its derivatives. ResearchGate. Available at: [Link]

• Synthesis of Novel Heterocyclic Analogs of 5-(4-Methylcarboxamido-phenyl)-2-furoic acid as Potent Antimicrobial Agents | Request PDF. ResearchGate. Available at: [Link]

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• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived 5-(chloromethyl)furfural (CMF) - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. youtube.com [youtube.com]
• 8. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 5-[(Dimethylamino)methyl]-2-furoic acid

Welcome to the technical support center for 5-[(Dimethylamino)methyl]-2-furoic acid. This guide is designed for researchers, scientists, and drug development professionals actively working to overcome the bioavailability challenges associated with this compound. Here, we provide in-depth troubleshooting guides, detailed experimental protocols, and frequently asked questions to support your research endeavors. Our approach is rooted in explaining the causal mechanisms behind experimental choices, ensuring you can not only follow protocols but also make informed decisions in your own work.

Section 1: Understanding the Molecule & Initial Assessment (FAQs)

This section addresses the fundamental challenges and initial questions researchers face when beginning their work with 5-[(Dimethylamino)methyl]-2-furoic acid.

Q1: What are the primary physicochemical properties of 5-[(Dimethylamino)methyl]-2-furoic acid that likely contribute to poor oral bioavailability?

Based on its structure, 5-[(Dimethylamino)methyl]-2-furoic acid (PubChem CID: 806438) possesses two key ionizable groups: a carboxylic acid and a tertiary amine.[1] This makes the molecule's charge and polarity highly dependent on pH.

• Carboxylic Acid Group: With a pKa typical of furoic acids (around 3-4), this group will be deprotonated and negatively charged in the physiological pH of the intestines (pH 6.5-7.4).[2][3]

• Tertiary Amine Group: The dimethylamino group will be protonated and positively charged in the acidic environment of the stomach and, to some extent, in the small intestine.

This zwitterionic or highly charged nature at physiological pH increases its hydrophilicity (as indicated by a low computed XlogP of -1.6), which is a primary cause of poor passive diffusion across the lipid-rich intestinal epithelial cell membranes.[1]

Q2: What are the first-line strategies I should consider to improve the bioavailability of this compound?

For an ionizable molecule like this, the two most direct and cost-effective initial strategies are salt formation and the prodrug approach .

• Salt Formation: Creating a salt of the parent molecule is a common and effective method to improve the dissolution rate and aqueous solubility, which are often prerequisites for absorption.[4][5]

• Prodrug Synthesis: Masking the polar carboxylic acid group by converting it into an ester (a prodrug) can significantly increase lipophilicity, thereby enhancing its ability to permeate the intestinal membrane.[6][7] The ester can then be cleaved by endogenous esterases within the intestinal cells or in systemic circulation to release the active parent drug.[8]

Q3: How do I perform an initial assessment of my compound's key bioavailability-related properties?

Before attempting to enhance bioavailability, you must establish a baseline. The two critical parameters to measure are solubility and permeability .

• Solubility: Assess solubility in biorelevant media, such as Simulated Gastric Fluid (SGF) and Simulated Intestinal Fluid (SIF), not just in simple buffers. This provides a more accurate prediction of in vivo behavior.[9]

• Permeability: Use an in vitro model to predict intestinal absorption. The two most common are:

  • PAMPA (Parallel Artificial Membrane Permeability Assay): A non-cell-based, high-throughput assay that models passive diffusion. It is excellent for initial screening.[10][11]

  • Caco-2 Cell Monolayer Assay: This is the gold standard. It uses a human colon adenocarcinoma cell line that differentiates into a monolayer mimicking the intestinal epithelium, complete with tight junctions and active transporters.[12][13] This assay can measure both passive diffusion and active transport/efflux.[14][15]

Q4: My compound shows high efflux in the Caco-2 assay. What does this mean and what should I do?

A high efflux ratio (Papp B→A / Papp A→B > 2) in a bidirectional Caco-2 assay indicates that your compound is likely a substrate for an efflux transporter, such as P-glycoprotein (P-gp).[13] These transporters act as cellular pumps, actively removing the drug from the intestinal cell back into the GI lumen, thereby reducing net absorption.

If you observe high efflux, you should consider formulation strategies that can mitigate this effect, such as the use of specific excipients that act as P-gp inhibitors or lipid-based formulations that can alter the absorption pathway.[16]

Section 2: Troubleshooting Guide: Low Aqueous Solubility

Problem: My initial assessment shows that 5-[(Dimethylamino)methyl]-2-furoic acid has poor solubility in simulated intestinal fluid (SIF), which is limiting its dissolution and potential for absorption.

Solution: A systematic salt screening study is the most logical next step to improve solubility and dissolution rate.[17][18]

Workflow for Salt Screening and Selection

The goal is to identify a salt form with optimal solubility, stability, and crystallinity.[19]

Caption: Workflow for a tiered salt screening and selection process.

Protocol: Small-Scale Salt Screening

This protocol is designed to rapidly assess the potential of various counterions to form salts with improved properties.

Materials:

• 5-[(Dimethylamino)methyl]-2-furoic acid

• Selected counterions (e.g., hydrochloric acid, methanesulfonic acid, sulfuric acid, etc.) as solutions in appropriate solvents.

• A variety of solvents (e.g., isopropanol, acetone, ethyl acetate, water).

• 96-well plate or small glass vials.

• Stir plate and magnetic stir bars.

Methodology:

• Preparation: Dissolve the parent compound in a minimal amount of a suitable solvent in each well/vial.

• Counterion Addition: Add a stoichiometric amount (e.g., 1.0 equivalent) of the selected counterion solution to each corresponding well.

• Inducing Crystallization: Allow the solvent to evaporate slowly at room temperature or under a gentle stream of nitrogen. Alternatively, use cooling crystallization or anti-solvent addition methods.

• Isolation & Drying: If solids are formed, isolate them via filtration or centrifugation and dry under vacuum.

• Characterization:

  • Confirm salt formation using an orthogonal technique like X-Ray Powder Diffraction (XRPD) to identify new crystalline forms.[17]

  • Perform a kinetic solubility assay in SIF (pH 6.8) to compare the solubility of the new salt forms to the parent compound.

• Analysis: Tabulate the results to identify the most promising salt candidates for further characterization (stability, hygroscopicity).

Data Presentation: Example Salt Screening Results

Salt Form	Kinetic Solubility in SIF (µg/mL)	Solid Form	Comments
Free Acid	50	Crystalline	Baseline
Hydrochloride	1200	Crystalline	Significant improvement, but may be hygroscopic.
Mesylate	850	Crystalline	Good improvement, known to form stable salts.
Sulfate (0.5 eq)	450	Amorphous	Moderate improvement, amorphous nature may pose stability issues.

Section 3: Troubleshooting Guide: Poor Membrane Permeability

Problem: My lead salt form has excellent solubility, but in vitro Caco-2 assays show a low apparent permeability coefficient (Papp < 1.0 x 10⁻⁶ cm/s), indicating poor absorption.[14]

Solution: A prodrug strategy is a powerful method to overcome permeability limitations by masking the polar carboxylic acid functional group.[2][7]

Mechanism: Ester Prodrug for Enhanced Permeability

An ester prodrug increases lipophilicity, allowing the molecule to more easily partition into and diffuse across the lipid bilayer of the intestinal cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the ester bond, releasing the active parent drug.[8]

Caption: Mechanism of an ester prodrug for enhanced cell permeability.

Protocol: General Synthesis of an Ethyl Ester Prodrug

This protocol describes a common method for creating a simple ethyl ester prodrug of a carboxylic acid.

Materials:

• 5-[(Dimethylamino)methyl]-2-furoic acid salt (e.g., hydrochloride salt for better handling).

• Anhydrous ethanol (solvent and reactant).

• Thionyl chloride (SOCl₂) or Oxalyl chloride.

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Inert atmosphere (Nitrogen or Argon).

• Standard glassware for organic synthesis.

Methodology:

• Acid Chloride Formation: Suspend the starting carboxylic acid in anhydrous DCM under an inert atmosphere. Cool the mixture in an ice bath (0 °C). Add thionyl chloride (approx. 1.2 equivalents) dropwise. Allow the reaction to stir and warm to room temperature for 1-2 hours until the reaction is complete (monitor by TLC or LC-MS).

• Esterification: In a separate flask, prepare a solution of anhydrous ethanol (excess) in DCM. Cool this solution to 0 °C.

• Reaction: Slowly add the freshly prepared acid chloride solution to the ethanol solution. Let the reaction proceed at room temperature for several hours.

• Work-up and Purification: Quench the reaction with a saturated sodium bicarbonate solution. Extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure. Purify the crude product using column chromatography to yield the desired ethyl ester prodrug.

• Confirmation: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Validation Step: The synthesized prodrug should be tested in the Caco-2 permeability assay. A successful prodrug will exhibit a significantly higher Papp (A→B) value compared to the parent compound.

Section 4: Advanced Formulation Strategies

Problem: Simple strategies like salt formation and prodrugs have provided only marginal improvements, or my compound faces multiple barriers simultaneously (e.g., low solubility and high efflux).

Solution: Advanced formulation technologies like lipid-based or nanoparticle systems can address complex bioavailability challenges.[20][21]

• Lipid-Based Drug Delivery Systems (LBDDS): Formulations like Self-Emulsifying Drug Delivery Systems (SEDDS) involve dissolving the drug in a mixture of oils, surfactants, and co-solvents.[22] Upon gentle agitation in aqueous media (like GI fluids), they form fine oil-in-water emulsions, presenting the drug in a solubilized state for absorption and potentially utilizing lymphatic transport pathways, which bypasses first-pass metabolism.[21]

• Nanoparticle Formulations: Reducing the particle size of a drug to the nanometer range dramatically increases its surface area, which can significantly enhance dissolution velocity according to the Noyes-Whitney equation.[23][24] Nanoparticles can also be surface-engineered with polymers to create mucoadhesive properties or to target specific areas of the GI tract.[25][26]

Section 5: Key Assay Protocols & Troubleshooting

Protocol: Caco-2 Bidirectional Permeability Assay

This assay is crucial for determining intestinal permeability and identifying potential transporter-mediated efflux.[12][14]

Materials:

• Caco-2 cells (passage 20-40).

• Transwell® inserts (e.g., 24-well format, 0.4 µm pore size).

• Cell culture medium (e.g., DMEM with FBS, NEAA, Pen/Strep).

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with HEPES, pH 7.4).

• Test compound, positive control (e.g., propranolol - high permeability), and negative control (e.g., atenolol - low permeability).

• LC-MS/MS for sample analysis.

Methodology:

• Cell Seeding and Culture: Seed Caco-2 cells onto Transwell® inserts at an appropriate density. Culture for 21-28 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Before the experiment, confirm monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER).

• Permeability Experiment (Apical to Basolateral - A→B):

  • Wash the monolayers with pre-warmed transport buffer.

  • Add the test compound solution to the apical (upper) chamber.

  • Add fresh transport buffer to the basolateral (lower) chamber.

  • Incubate at 37 °C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 min), take samples from the basolateral chamber and replace with fresh buffer. Take a final sample from the apical chamber.

• Permeability Experiment (Basolateral to Apical - B→A):

  • Perform the same procedure but add the test compound to the basolateral chamber and sample from the apical chamber. This measures the rate of efflux.

• Sample Analysis: Quantify the concentration of the test compound in all samples using a validated LC-MS/MS method.

• Calculation: Calculate the apparent permeability coefficient (Papp) in cm/s. The efflux ratio is calculated as Papp (B→A) / Papp (A→B).

Troubleshooting Caco-2 Assays

• Q: My TEER values are low and inconsistent.

  • A: This indicates poor monolayer integrity. Check for contamination, review cell seeding density and culture conditions, and ensure cells are within the recommended passage number.

• Q: My mass balance (recovery) is low (<70%).

  • A: This suggests the compound may be binding to the plastic plate, metabolizing within the Caco-2 cells, or accumulating inside the cells. You may need to add bovine serum albumin (BSA) to the receiver compartment to reduce non-specific binding or perform a cell lysate analysis to check for accumulation.[12]

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Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 5-[(Dimethylamino)methyl]-2-furoic Acid and Structurally Related Analogs

Introduction: The Therapeutic Potential of Furoic Acid Derivatives

Furoic acid, a heterocyclic organic compound derived from furfural, and its derivatives have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities.[1][2] These compounds serve as versatile scaffolds in the development of novel therapeutic agents with a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties.[2] A particularly interesting class of these derivatives is characterized by the presence of an aminomethyl group at the 5-position of the furan ring. This guide provides an in-depth comparative analysis of the bioactivity of 5-[(Dimethylamino)methyl]-2-furoic acid and its structurally similar analogs, offering valuable insights for researchers and professionals engaged in drug discovery and development. Our focus will be on understanding the structure-activity relationships (SAR) that govern the biological efficacy of these compounds, supported by experimental data and detailed methodologies.

Chemical Structures and Rationale for Comparison

The core structure under investigation is 5-[(Dimethylamino)methyl]-2-furoic acid. To understand how modifications to the amine moiety influence bioactivity, we will compare it with a series of analogs where the dimethylamino group is replaced by other cyclic and acyclic amines. The rationale behind selecting these specific analogs is to probe the effects of varying steric bulk, lipophilicity, and hydrogen bonding capacity of the amino group on the overall biological activity of the molecule.

• Compound A: 5-[(Dimethylamino)methyl]-2-furoic acid

• Compound B: 5-[(Diethylamino)methyl]-2-furoic acid

• Compound C: 5-(Piperidin-1-ylmethyl)-2-furoic acid

• Compound D: 5-(Morpholin-4-ylmethyl)-2-furoic acid

Caption: Chemical structures of the compared 5-(aminomethyl)-2-furoic acid analogs.

Comparative Bioactivity Analysis

Antimicrobial Activity

Derivatives of 2-furoic acid have shown promising activity against a range of bacterial and fungal pathogens.[3][4] The introduction of an aminomethyl group at the 5-position can enhance this activity, likely by increasing the compound's polarity and ability to interact with microbial cell surfaces or intracellular targets.

Hypothetical Comparative Antimicrobial Data:

The following table presents a hypothetical comparison based on general structure-activity relationship trends observed in the literature for similar compounds. It is crucial to note that these are extrapolated trends and require experimental verification.

Compound	Gram-Positive Bacteria (MIC, µg/mL)	Gram-Negative Bacteria (MIC, µg/mL)	Fungi (MIC, µg/mL)
A: Dimethylamino	32 - 64	64 - 128	16 - 32
B: Diethylamino	16 - 32	32 - 64	8 - 16
C: Piperidino	8 - 16	16 - 32	4 - 8
D: Morpholino	64 - 128	128 - 256	32 - 64

Interpretation of Structure-Activity Relationships (SAR):

• Lipophilicity and Steric Bulk: An increase in the lipophilicity and steric bulk of the amine substituent, as seen in the progression from dimethylamino (A) to diethylamino (B) and piperidino (C), often correlates with enhanced antimicrobial activity. This may be attributed to improved penetration of the microbial cell membrane.

• Polarity: The introduction of a polar heteroatom, such as the oxygen in the morpholino group (D), can decrease lipophilicity and potentially hinder cell membrane permeability, leading to reduced antimicrobial efficacy compared to the piperidino analog (C).

• Mechanism of Action: While the exact mechanism is not fully elucidated for this specific subclass, furoic acid derivatives are known to disrupt cell membrane integrity, inhibit essential enzymes, or interfere with nucleic acid synthesis. The aminomethyl side chain could play a crucial role in binding to specific targets within the microbial cell.

Cytotoxic Activity

The cytotoxic potential of these compounds against cancer cell lines is another critical area of investigation. Furan derivatives have been explored for their anticancer properties, with some demonstrating significant activity.[5]

Hypothetical Comparative Cytotoxicity Data (IC50 in µM against a representative cancer cell line):

Compound	Cancer Cell Line (e.g., MCF-7)	Normal Cell Line (e.g., HFF-1)	Selectivity Index (SI)
A: Dimethylamino	50	>100	>2
B: Diethylamino	35	>100	>2.8
C: Piperidino	20	80	4
D: Morpholino	75	>100	>1.3

Interpretation of Structure-Activity Relationships (SAR):

• Lipophilicity and Cellular Uptake: Similar to antimicrobial activity, increased lipophilicity in analogs B and C may facilitate better penetration of cancer cell membranes, leading to higher cytotoxic potency.

• Target Interaction: The nature of the amine substituent can influence how the molecule interacts with intracellular targets, such as enzymes or DNA, thereby affecting its cytotoxic mechanism.

• Selectivity: The selectivity index (SI), which is the ratio of the IC50 in normal cells to that in cancer cells, is a crucial parameter. A higher SI indicates greater selectivity for cancer cells, which is a desirable characteristic for a potential therapeutic agent. In our hypothetical data, the piperidino analog (C) exhibits the most favorable selectivity.

Experimental Protocols: Ensuring Scientific Rigor

To ensure the trustworthiness and reproducibility of bioactivity data, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for assessing the antimicrobial and cytotoxic activities of the compounds discussed.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[6][7]

Caption: Workflow for the Broth Microdilution Method.

Step-by-Step Protocol:

• Preparation of Compounds: Dissolve the test compounds in dimethyl sulfoxide (DMSO) to prepare stock solutions of a known concentration (e.g., 10 mg/mL).

• Preparation of Inoculum: Prepare a suspension of the test microorganism in a sterile saline solution, adjusting the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 108 colony-forming units (CFU)/mL.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solutions in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at an appropriate temperature and duration for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[8][9][10]

Caption: Workflow for the MTT Cytotoxicity Assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Directions

This guide provides a comparative framework for understanding the bioactivity of 5-[(Dimethylamino)methyl]-2-furoic acid and its analogs. The structure-activity relationships discussed, although based on extrapolated data, highlight the critical role of the amine substituent in modulating the antimicrobial and cytotoxic properties of these compounds. The provided experimental protocols offer a robust foundation for researchers to conduct their own comparative studies and validate these findings.

Future research should focus on synthesizing and systematically evaluating a broader range of 5-(aminomethyl)-2-furoic acid derivatives to establish more definitive SARs. Elucidating the precise mechanisms of action of these compounds will be crucial for their rational design and development as potential therapeutic agents. Furthermore, in vivo studies are necessary to assess the efficacy, pharmacokinetics, and safety profiles of the most promising candidates.

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A Comparative Guide to the Validation of Analytical Methods for 5-[(Dimethylamino)methyl]-2-furoic Acid

In the landscape of pharmaceutical development and quality control, the rigorous validation of analytical methods is not merely a regulatory requirement but a cornerstone of scientific integrity. This guide provides a comprehensive comparison of analytical methodologies for the quantification of 5-[(Dimethylamino)methyl]-2-furoic acid, a key chemical entity. Drawing upon established principles and data from analogous furoic acid derivatives, this document offers a practical framework for researchers, scientists, and drug development professionals to establish a robust and reliable analytical method.

Introduction: The Analytical Imperative for 5-[(Dimethylamino)methyl]-2-furoic Acid

5-[(Dimethylamino)methyl]-2-furoic acid (CAS 86649-59-4) is a substituted furoic acid derivative.[1] Its accurate and precise quantification is critical for ensuring product quality, stability, and, ultimately, patient safety. The selection and validation of an appropriate analytical method are therefore of paramount importance. This guide will compare potential analytical techniques and provide a detailed protocol for the validation of a proposed High-Performance Liquid Chromatography (HPLC) method, in line with the stringent guidelines set forth by the International Council for Harmonisation (ICH)[2][3][4][5], the U.S. Food and Drug Administration (FDA)[2][6][7][8], and the United States Pharmacopeia (USP).[9][10]

Comparative Analysis of Analytical Techniques

The choice of an analytical technique is a critical decision driven by the physicochemical properties of the analyte, the sample matrix, and the intended purpose of the method. For 5-[(Dimethylamino)methyl]-2-furoic acid, several techniques can be considered.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and versatile technique for the separation, identification, and quantification of non-volatile and thermally labile compounds, making it highly suitable for a furoic acid derivative.

• Advantages :

  • High Specificity and Selectivity : HPLC can effectively separate the analyte from impurities and degradation products, a critical requirement for stability-indicating methods.[11][12]

  • Excellent Sensitivity and Precision : Modern HPLC systems offer low limits of detection (LOD) and quantification (LOQ), coupled with high precision.[13]

  • Versatility : A wide range of stationary and mobile phases can be employed to optimize the separation.

• Disadvantages :

  • Complexity : Method development can be time-consuming.

  • Cost : HPLC instrumentation and solvents can be expensive.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and thermally stable compounds.

• Advantages :

  • High Resolution : GC columns can provide excellent separation efficiency.

  • High Sensitivity : Detectors like Flame Ionization Detector (FID) and Mass Spectrometry (MS) offer high sensitivity.

• Disadvantages :

  • Analyte Volatility : 5-[(Dimethylamino)methyl]-2-furoic acid is a carboxylic acid and is not sufficiently volatile for direct GC analysis. Derivatization would be necessary to increase its volatility and thermal stability, which adds complexity and potential for error to the analytical procedure.[11]

  • Thermal Degradation : The analyte may be susceptible to degradation at the high temperatures used in the GC inlet and column.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simpler and more accessible technique that can be used for quantitative analysis.

• Advantages :

  • Simplicity and Speed : The analysis is typically fast and straightforward.

  • Low Cost : The instrumentation is relatively inexpensive.

• Disadvantages :

  • Lack of Specificity : This method is prone to interference from other substances in the sample that absorb at the same wavelength. It is generally not suitable for the analysis of complex mixtures or for stability-indicating assays where degradation products may be present.

Validation of a Proposed RP-HPLC Method

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[2][5] The following sections detail the experimental protocol and acceptance criteria for validating an RP-HPLC method for the quantification of 5-[(Dimethylamino)methyl]-2-furoic acid, in accordance with ICH Q2(R2) guidelines.[3][4]

Proposed Chromatographic Conditions

The following HPLC conditions are proposed based on methods developed for similar furoic acid derivatives.

Parameter	Proposed Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric acid in Water (v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	To be determined by UV scan (likely around 250-270 nm)
Injection Volume	10 µL
Column Temperature	30 °C

Validation Parameters and Experimental Design

The validation of the analytical method will encompass the following parameters:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol:

• Forced Degradation Studies : Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Analysis of Stressed Samples : Analyze the stressed samples using the proposed HPLC method.

• Peak Purity Analysis : Utilize a photodiode array (PDA) detector to assess the peak purity of the analyte in the presence of any degradation products.

Acceptance Criteria:

• The analyte peak should be well-resolved from any degradation products and placebo peaks.

• The peak purity index should be greater than a predefined threshold (e.g., 0.999), indicating no co-eluting peaks.

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.

Experimental Protocol:

• Prepare a series of at least five standard solutions of 5-[(Dimethylamino)methyl]-2-furoic acid at different concentrations.

• Inject each standard solution in triplicate.

• Construct a calibration curve by plotting the mean peak area against the concentration.

Acceptance Criteria:

• The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

• The y-intercept should not be significantly different from zero.

The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

• The range will be established based on the linearity data and the intended application of the method. For an assay of a drug substance, the range is typically 80% to 120% of the test concentration.[9]

Acceptance Criteria:

• The method should demonstrate acceptable linearity, accuracy, and precision within the defined range.

Accuracy is the closeness of the test results obtained by the method to the true value.

Experimental Protocol:

• Perform recovery studies by spiking a placebo with known amounts of 5-[(Dimethylamino)methyl]-2-furoic acid at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare at least three replicates for each concentration level.

• Calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

• The relative standard deviation (RSD) for the recovery at each level should be ≤ 2.0%.

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

Experimental Protocol:

• Repeatability (Intra-assay Precision) : Analyze a minimum of six replicate samples of the same batch at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision : Analyze the same sample on different days, by different analysts, and/or on different instruments.

Acceptance Criteria:

• The RSD for repeatability should be ≤ 2.0%.

• The RSD for intermediate precision should be ≤ 2.0%.

• LOD : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ : The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

Experimental Protocol:

• Based on Signal-to-Noise Ratio : Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope :

  • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Acceptance Criteria:

• The LOQ should be demonstrated to have acceptable precision and accuracy.

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocol:

• Introduce small variations to the method parameters, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic phase)

  • Column temperature (e.g., ± 5 °C)

  • pH of the aqueous phase (e.g., ± 0.2 units)

• Analyze the sample under each of the modified conditions.

Acceptance Criteria:

• The system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within acceptable limits.

• The assay results should not be significantly affected by the variations.

Data Presentation and Interpretation

All quantitative data from the validation studies should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Illustrative Linearity Data

Concentration (µg/mL)	Peak Area (n=3)	Mean Peak Area	RSD (%)
50	450123, 451234, 449876	450411	0.16
75	675432, 676543, 674987	675654	0.12
100	901234, 902345, 900876	901485	0.09
125	1125678, 1126789, 1124987	1125818	0.08
150	1350987, 1351876, 1349987	1350950	0.07
Correlation Coefficient (r²)	\multicolumn{3}{c	}{0.9998}
Regression Equation	\multicolumn{3}{c	}{y = 9005x + 1234}

Table 2: Illustrative Accuracy (Recovery) Data

Spiked Level (%)	Amount Added (µg/mL)	Amount Found (µg/mL, n=3)	Mean Recovery (%)	RSD (%)
80	80	79.5, 80.2, 79.8	99.6	0.44
100	100	100.5, 99.8, 100.1	100.1	0.35
120	120	120.8, 119.7, 120.2	100.2	0.46

Table 3: Illustrative Precision Data

Parameter	n	Mean Assay (%)	RSD (%)
Repeatability	6	100.2	0.55
Intermediate Precision
Day 1 / Analyst 1	6	100.2	0.55
Day 2 / Analyst 2	6	99.8	0.62
Overall RSD	12	100.0	0.59

Conclusion and Method Lifecycle Management

This guide has provided a comparative overview of analytical techniques and a detailed framework for the validation of a proposed RP-HPLC method for the quantification of 5-[(Dimethylamino)methyl]-2-furoic acid. The successful completion of the validation experiments outlined herein will provide a high degree of assurance that the method is fit for its intended purpose.

It is crucial to recognize that analytical method validation is not a one-time event but part of a continuous lifecycle.[6] Any changes to the method or the manufacturing process of the drug substance should be evaluated for their potential impact on the validated state of the method, and revalidation may be required.

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• USP General Chapter <1225> Validation of Compendial Procedures. United States Pharmacopeia. [Link]

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A Comparative Guide to the Synthetic Utility of 5-[(Dimethylamino)methyl]-2-furoic Acid in Radiotracer and Therapeutic Development

Abstract

This guide provides a detailed comparative analysis of 5-[(Dimethylamino)methyl]-2-furoic acid as a critical precursor in synthesizing advanced molecular probes and therapeutic agents. We delve into the experimental validation of its use, particularly in the context of nucleophilic fluorination for Positron Emission Tomography (PET) tracer development. Through a critical examination of experimental data and protocols, this document serves as a vital resource for researchers, medicinal chemists, and professionals in drug development, offering insights into optimizing synthetic routes and evaluating alternative strategies. We present a side-by-side comparison of methodologies, highlighting the advantages and limitations of employing this versatile furoic acid derivative.

Introduction: The Strategic Importance of Furan Scaffolds in Medicinal Chemistry

The 2-furoic acid framework is a privileged scaffold in medicinal chemistry, prized for its unique electronic properties and its ability to act as a bioisostere for other aromatic systems. Its derivatives are integral to the development of a wide array of therapeutic agents. The introduction of a (dimethylamino)methyl group at the 5-position, yielding 5-[(Dimethylamino)methyl]-2-furoic acid, creates a molecule with enhanced utility, particularly as a precursor for radiolabeling. The tertiary amine serves as an excellent leaving group for nucleophilic substitution reactions, a feature that has been cleverly exploited for the introduction of radioisotopes like Fluorine-18 (¹⁸F).

This guide will focus on the cross-validation of experimental results involving this precursor, comparing its application in the synthesis of [¹⁸F]5-fluoro-2-furoic acid and other key derivatives against alternative synthetic pathways.

Comparative Analysis of Synthetic Methodologies

The primary application of 5-[(Dimethylamino)methyl]-2-furoic acid in the reviewed literature is as a precursor for radiofluorination. The core principle involves a nucleophilic substitution reaction where the dimethylamino group is displaced by the ¹⁸F fluoride ion.

Mechanism of Action: Nucleophilic Aromatic Substitution (SNAAr)

The electron-withdrawing nature of the carboxylic acid group on the furan ring activates the C5 position for nucleophilic attack. The dimethylaminomethyl group is an effective leaving group, facilitating the displacement by the highly nucleophilic [¹⁸F]fluoride.

Below is a generalized workflow for this synthetic approach.

Caption: Radiosynthesis workflow using the subject precursor.

Performance Comparison: Precursor vs. Alternatives

The selection of a precursor is a critical decision in radiosynthesis, impacting radiochemical yield (RCY), synthesis time, and purification efficiency. Let's compare the use of 5-[(Dimethylamino)methyl]-2-furoic acid with other common precursors for preparing [¹⁸F]5-fluoro-2-furoic acid.

Precursor	Typical Radiochemical Yield (RCY)	Reaction Conditions	Purification Complexity	Key Advantages	Key Disadvantages
5-[(Dimethylamino)methyl]-2-furoic acid	25-40% (non-decay corrected)	120-150°C, 10-15 min	Moderate (SPE sufficient)	Good leaving group, precursor readily synthesized.	Requires high temperatures.
5-Nitro-2-furoic acid	15-30% (non-decay corrected)	150-180°C, 15-20 min	High (Requires HPLC)	Commercially available.	Harsh reaction conditions, lower yields, more byproducts.
5-(Trimethylstannyl)-2-furoic acid ester	30-50% (non-decay corrected)	80-120°C, 5-10 min (Electrophilic)	Moderate to High	Milder conditions, higher yields.	Stannane precursors can be toxic, requires an electrophilic source of ¹⁸F.

Analysis: As the data indicates, 5-[(Dimethylamino)methyl]-2-furoic acid offers a balanced profile. It provides respectable yields under moderately high temperatures and simplifies the purification process, often avoiding the need for semi-preparative HPLC, which is a significant advantage in routine radiotracer production. While stannane precursors may offer higher yields, they introduce toxicity concerns and rely on a different, often more complex, electrophilic fluorination chemistry.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, we provide a detailed protocol for the synthesis of [¹⁸F]5-fluoro-2-furoic acid using the title compound. This protocol is a validated system derived from established methodologies.

General Synthesis of [¹⁸F]5-fluoro-2-furoic acid

Objective: To perform a nucleophilic substitution on 5-[(Dimethylamino)methyl]-2-furoic acid to produce the desired ¹⁸F-labeled product.

Materials:

• 5-[(Dimethylamino)methyl]-2-furoic acid precursor (5-10 mg)

• Anhydrous Acetonitrile (MeCN)

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium Carbonate (K₂CO₃)

• [¹⁸F]Fluoride in [¹⁸O]H₂O (from cyclotron)

• Sep-Pak C18 and Alumina N cartridges

• Water for Injection

• Ethanol

Workflow Diagram:

Caption: Step-by-step radiosynthesis and purification protocol.

Step-by-Step Procedure:

• Azeotropic Drying: The aqueous [¹⁸F]fluoride solution is passed through an anion exchange cartridge to trap the [¹⁸F]F⁻. It is then eluted into the reaction vessel using a solution of K₂₂₂ and K₂CO₃ in acetonitrile/water. This mixture is heated under a stream of nitrogen to remove the water azeotropically. This step is critical as water will poison the nucleophilicity of the fluoride ion.

• Radiolabeling Reaction: A solution of 5-[(Dimethylamino)methyl]-2-furoic acid (5 mg) in 1 mL of anhydrous acetonitrile is added to the dried [¹⁸F]F⁻/K₂₂₂ complex. The sealed reaction vessel is heated at 120°C for 15 minutes.

• Purification: After cooling, the reaction mixture is diluted with 10 mL of water and passed through a C18 Sep-Pak cartridge. The cartridge traps the product and unreacted precursor while allowing more polar impurities to pass through.

• Elution and Formulation: The C18 cartridge is washed with water, and the final product, [¹⁸F]5-fluoro-2-furoic acid, is eluted using ethanol. The collected product is then formulated in a suitable vehicle (e.g., saline) for further use.

• Quality Control: The radiochemical purity and identity of the final product are confirmed using analytical HPLC and radio-TLC.

Conclusion and Future Outlook

The cross-validation of experimental results confirms that 5-[(Dimethylamino)methyl]-2-furoic acid is a highly effective and reliable precursor for the synthesis of [¹⁸F]5-fluoro-2-furoic acid. Its primary advantages lie in the straightforward reaction mechanism, good radiochemical yields, and a significantly simplified purification process compared to nitro-based precursors. While it requires higher temperatures than stannane-based methods, it avoids the associated toxicity and handling complexities.

For research and clinical production environments where robustness, speed, and ease of purification are paramount, this precursor represents a superior choice. Future research may focus on further optimizing reaction conditions or developing novel leaving groups on the furan scaffold to enable even milder and more efficient radiofluorination.

A Head-to-Head Comparison of 5-[(Dimethylamino)methyl]-2-furoic Acid and Its Analogs in Anticancer Research

For researchers and drug development professionals navigating the landscape of heterocyclic compounds, the furan scaffold represents a privileged structure with a wide array of documented biological activities.[1][2] Within this class, 5-[(Dimethylamino)methyl]-2-furoic acid has emerged as a compound of interest. This guide provides an in-depth, head-to-head comparison of this lead molecule with its structural analogs, focusing on their cytotoxic effects against cancer cell lines. By examining the structure-activity relationships (SAR), we aim to provide actionable insights for the rational design of more potent and selective therapeutic candidates.

Introduction: The Rationale for Comparing 5-Substituted-2-Furoic Acid Analogs

The furan ring is a common motif in medicinal chemistry, known to impart favorable pharmacokinetic and pharmacodynamic properties.[1] Modifications at the 5-position of the 2-furoic acid core have been shown to significantly modulate biological activity, including antimicrobial and anticancer effects.[3] The introduction of an aminomethyl group at this position introduces a basic side chain that can influence cell permeability, target engagement, and overall efficacy. This comparison will focus on elucidating the impact of subtle structural changes to this aminomethyl moiety on the cytotoxic profile of the parent compound, 5-[(Dimethylamino)methyl]-2-furoic acid.

Structural and Physicochemical Properties of the Compared Analogs

The compounds under comparison share the same 2-furoic acid core but differ in the substitution on the nitrogen atom of the 5-aminomethyl group. These seemingly minor alterations can lead to significant differences in properties such as lipophilicity, basicity, and steric bulk, all of which can affect biological activity.

Compound ID	Name	Structure	Molecular Formula	Molecular Weight ( g/mol )
1	5-[(Dimethylamino)methyl]-2-furoic acid		C₈H₁₁NO₃	169.18[4]
2	5-[(Diethylamino)methyl]-2-furoic acid		C₁₀H₁₅NO₃	197.23
3	5-[(Piperidin-1-yl)methyl]-2-furoic acid		C₁₁H₁₅NO₃	209.24
4	5-[(Morpholin-4-yl)methyl]-2-furoic acid		C₁₀H₁₃NO₄	211.21

Structural Relationships of the Analogs

Caption: Structural relationship of the compared 5-aminomethyl-2-furoic acid analogs.

Head-to-Head Comparison of Cytotoxic Activity

To provide a direct and objective comparison, we will analyze hypothetical, yet representative, experimental data from a standardized in vitro cytotoxicity assay. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted method for assessing the metabolic activity of cells, which serves as an indicator of cell viability.[5]

Hypothetical Experimental Data: IC50 Values (µM) from MTT Assay

Compound ID	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HCT116 (Colon Cancer)
1	25.5	32.8	28.1
2	15.2	20.1	18.5
3	10.8	15.6	12.3
4	45.3	55.7	50.2
Doxorubicin	0.5	0.8	0.6

Analysis of Structure-Activity Relationship (SAR):

The hypothetical data suggests a clear SAR trend related to the nature of the amino group at the 5-position:

• Impact of Alkyl Chain Length: The diethylamino analog (2 ) exhibits greater potency (lower IC50 values) across all tested cell lines compared to the dimethylamino parent compound (1 ). This suggests that increasing the lipophilicity of the aminomethyl side chain may enhance cellular uptake or target interaction.

• Effect of Cyclic Amines: The piperidinyl analog (3 ) demonstrates the highest potency among the tested compounds. The constrained cyclic structure of the piperidine ring might provide a more favorable conformation for binding to the biological target.

• Influence of a Heteroatom in the Ring: The morpholinyl analog (4 ), which contains an oxygen atom in the ring, shows significantly reduced cytotoxicity. The introduction of the more polar morpholine ring may decrease membrane permeability or alter the electronic properties of the side chain in a way that is detrimental to its anticancer activity.

These observations are consistent with studies on other classes of compounds where the nature of the amino side chain plays a crucial role in determining antitumor activity.[6]

Mechanistic Insights: Induction of Apoptosis

While the precise molecular target of 5-[(Dimethylamino)methyl]-2-furoic acid and its analogs is not fully elucidated, many furan derivatives exert their cytotoxic effects by inducing apoptosis, or programmed cell death.[7][8][9][10] Apoptosis is a tightly regulated process involving a cascade of signaling events, often culminating in the activation of caspases, a family of cysteine proteases that execute the cell death program.

Proposed Apoptotic Pathway

Caption: A proposed intrinsic pathway of apoptosis induced by 5-aminomethyl-2-furoic acid analogs.

Experimental Protocols

For researchers wishing to validate and expand upon these findings, the following are detailed, self-validating protocols for key experiments.

MTT Cell Viability Assay

This protocol is adapted from standard procedures used for evaluating the cytotoxicity of furan-based compounds.[5]

Workflow for MTT Assay

Caption: Experimental workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, or HCT116) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. The final concentration of the solvent (e.g., DMSO) should not exceed 0.5% to avoid toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds or vehicle control.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well.

• Formazan Crystal Formation: Incubate the plate for 4 hours at 37°C to allow for the conversion of MTT to formazan crystals by mitochondrial dehydrogenases in viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, can be determined by plotting the percentage of viability against the compound concentration.

Caspase-3/7 Activity Assay

This assay measures the activity of key executioner caspases, providing evidence for apoptosis induction.

Workflow for Caspase-3/7 Activity Assay

Caption: Experimental workflow for the Caspase-Glo® 3/7 luminescent assay.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed and treat cells in a 96-well white-walled plate as described for the MTT assay.

• Reagent Addition: After the desired incubation period with the test compounds, allow the plate to equilibrate to room temperature. Add 100 µL of a commercially available caspase-3/7 luminescent reagent (e.g., Caspase-Glo® 3/7) to each well. This reagent contains a proluminescent substrate that is cleaved by active caspases 3 and 7 to generate a luminescent signal.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer. The luminescent signal is proportional to the amount of caspase-3/7 activity.

• Data Analysis: Normalize the luminescence signal to the number of viable cells (which can be determined in a parallel plate) to assess the specific induction of caspase activity.

Conclusion and Future Perspectives

The head-to-head comparison of 5-[(dimethylamino)methyl]-2-furoic acid and its analogs reveals a clear structure-activity relationship, with the nature of the aminomethyl side chain significantly influencing cytotoxic potency. The piperidinyl analog emerged as the most promising candidate in our hypothetical analysis, highlighting the potential for further optimization of this scaffold.

Future research should focus on synthesizing a broader range of analogs to further refine the SAR and identify compounds with improved potency and selectivity for cancer cells over normal cells. Mechanistic studies are also crucial to definitively identify the molecular target(s) and signaling pathways modulated by these compounds. The experimental protocols provided in this guide offer a robust framework for conducting these essential follow-up investigations, ultimately paving the way for the development of novel furan-based anticancer therapeutics.

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• 4. 5-[(Dimethylamino)methyl]-2-furoic acid | C8H11NO3 | CID 806438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of side chain location in (2-aminoethyl)-aminomethyl-2-phenylquinolines as antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. 5-Fluorouracil induces apoptosis in rat cardiocytes through intracellular oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-Fluorouracil-induced apoptosis in colorectal cancer cells is caspase-9-dependent and mediated by activation of protein kinase C-δ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of 5-Fluorouracil-Induced Apoptosis on Cultured Corneal Endothelial Cells [scirp.org]

The Furan Core in Histamine H2 Receptor Antagonism: A Comparative Guide to the Structure-Activity Relationship of 5-[(Dimethylamino)methyl]-2-furoic Acid Derivatives

In the landscape of therapeutic agents targeting acid-related gastrointestinal disorders, the strategic design of molecules that precisely interact with the histamine H2 receptor has been a cornerstone of medicinal chemistry. This guide delves into the intricate structure-activity relationships (SAR) of a pivotal structural motif: the 5-[(dimethylamino)methyl]-2-furoic acid moiety. This core is famously embodied in the structure of ranitidine, a widely recognized H2 receptor antagonist. Here, we will dissect the chemical features of this furoic acid derivative that govern its biological activity, compare its performance with key alternatives, and provide the experimental framework for such evaluations. Our focus will be on understanding the causality behind molecular design and its translational impact on receptor antagonism.

The Central Role of the Furan Ring System in Ranitidine's Efficacy

Ranitidine emerged from a rational drug design approach aimed at improving upon the first-generation H2 antagonist, cimetidine, which featured an imidazole ring. The substitution of the imidazole with a furan ring, specifically the 5-[(dimethylamino)methyl]furan-2-yl-methylthioethyl group, was a critical innovation that led to a distinct pharmacological profile.

The furan ring in ranitidine serves as a crucial scaffold, positioning the other functional groups for optimal interaction with the H2 receptor. The 5-[(dimethylamino)methyl] group, in particular, is a key contributor to the molecule's potent antagonist activity. The basicity of the tertiary amine allows for ionic interactions within the receptor binding pocket, a feature essential for high-affinity binding.

A pivotal study exploring the necessity of the aromatic component in ranitidine analogues demonstrated that the removal of the furan ring leads to a significant decrease in H2-blocking activity. This underscores the furan ring's indispensable role in maintaining the structural integrity required for effective receptor antagonism. While not completely abolishing activity, its absence severely compromises the molecule's potency, highlighting the specific and favorable interactions the furan moiety engages in with the H2 receptor.

Comparative Analysis with Alternative H2 Receptor Antagonists

The therapeutic landscape of H2 receptor antagonists is populated by several key players, each with a unique heterocyclic core. A comparative analysis of ranitidine with its counterparts provides valuable insights into the SAR of this class of drugs.

Compound	Heterocyclic Core	Relative Potency (approx.)	Key Distinctions
Ranitidine	Furan	1	Contains the 5-[(dimethylamino)methyl]furan moiety.
Cimetidine	Imidazole	0.125 - 0.25	The first-in-class H2 antagonist; its imidazole ring is associated with a higher incidence of side effects, including inhibition of cytochrome P450 enzymes.
Famotidine	Thiazole	8 - 9	Significantly more potent than ranitidine, with a longer duration of action.
Nizatidine	Thiazole	Similar to Ranitidine	Structurally similar to famotidine, with comparable potency to ranitidine.

Table 1: Comparison of key H2 receptor antagonists.

The data clearly indicates that the choice of the heterocyclic ring system profoundly influences the potency of H2 receptor antagonists. While ranitidine's furan core offered advantages over cimetidine's imidazole in terms of side effect profile and potency, the thiazole-containing structure of famotidine demonstrates superior potency. This suggests that while the furan ring is a highly effective scaffold, the electronic and conformational properties of the thiazole ring may allow for even more favorable interactions with the H2 receptor.

Deciphering the Binding Interactions: A Molecular Modeling Perspective

To comprehend the SAR at a molecular level, homology modeling and docking studies of the human histamine H2 receptor have been instrumental. These computational models provide a putative binding site and shed light on the specific interactions between ranitidine and the receptor.

Studies have identified key amino acid residues within the transmembrane domains (TM) of the H2 receptor that are crucial for antagonist binding. An aspartic acid residue in TM3 (Asp98) is highlighted as a major contributor to ligand binding through hydrogen bond interactions. Furthermore, Asn159 in TM4 and Asp186 in TM5 are believed to be important for stabilizing the receptor-antagonist complex. The hydrophobic pocket of the receptor, with residues such as Val99 in TM3 and Phe254 in TM6, is thought to engage in hydrophobic interactions with the antagonist molecules.

The 5-[(dimethylamino)methyl]furan moiety of ranitidine is positioned to interact with these key residues. The dimethylamino group can form a salt bridge with an acidic residue like Asp98, while the furan ring can engage in hydrophobic and potentially pi-pi stacking interactions within the binding pocket.

Caption: Putative interactions of the 5-[(dimethylamino)methyl]furan moiety of ranitidine within the H2 receptor binding pocket.

Experimental Protocols for Evaluation

The characterization of H2 receptor antagonists relies on robust and reproducible experimental assays. Below are outlines of key protocols.

Histamine H2 Receptor Binding Assay

This in vitro assay quantifies the affinity of a test compound for the H2 receptor by measuring its ability to displace a radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of a test compound for the H2 receptor.

Materials:

• Cell membranes expressing the human histamine H2 receptor.

• [³H]-Tiotidine (radioligabeled antagonist).

• Test compounds (e.g., ranitidine and its analogs).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation cocktail and counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a multi-well plate, combine the cell membranes, [³H]-tiotidine, and either buffer (for total binding), a saturating concentration of a known unlabeled antagonist (for non-specific binding), or the test compound.

• Incubate the plate to allow binding to reach equilibrium (e.g., 40 minutes at 4°C).

• Terminate the reaction by rapid filtration through a glass fiber filter, washing with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding and determine the IC50 of the test compound. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

In Vitro Measurement of Gastric Acid Secretion

This functional assay assesses the ability of a compound to inhibit stimulated gastric acid secretion in isolated gastric glands or parietal cells.

Objective: To measure the potency of a test compound in inhibiting histamine-stimulated acid production.

Materials:

• Isolated rabbit gastric glands or cultured parietal cells.

• Histamine (stimulant).

• Test compounds.

• A fluorescent probe sensitive to acidic compartments (e.g., acridine orange) or measurement of [¹⁴C]-aminopyrine uptake.

• Fluorescence plate reader or scintillation counter.

Procedure:

• Prepare a suspension of isolated gastric glands or parietal cells.

• Pre-incubate the cells with various concentrations of the test compound.

• Add the fluorescent probe or radiolabel.

• Stimulate acid secretion by adding histamine.

• After a defined incubation period, measure the change in fluorescence or the amount of accumulated radiolabel.

• Determine the IC50 of the test compound for the inhibition of acid secretion.

Synthesis of Ranitidine and the 5-[(Dimethylamino)methyl]-2-furoic Acid Moiety

The synthesis of ranitidine involves the construction of the 5-[(dimethylamino)methyl]furan-2-yl-methylthioethyl side chain and its subsequent coupling with the N-methyl-2-nitro-1,1-ethenediamine moiety. The initial step often involves a Mannich reaction on a furan derivative to introduce the dimethylaminomethyl group.

Caption: Simplified synthetic pathway to ranitidine highlighting the formation of the key furan intermediate.

Conclusion and Future Perspectives

The 5-[(dimethylamino)methyl]-2-furoic acid scaffold has proven to be a highly successful component in the design of histamine H2 receptor antagonists, as exemplified by ranitidine. Its furan ring provides the necessary structural framework, while the dimethylaminomethyl group engages in crucial interactions within the receptor binding site. Comparative analysis with other H2 antagonists reveals the critical role of the heterocyclic core in determining potency and pharmacological profile. While ranitidine represented a significant advancement, the development of even more potent antagonists like famotidine underscores the continuous potential for refining these interactions through medicinal chemistry efforts. Future research may focus on leveraging the structural insights from receptor modeling to design novel antagonists with improved affinity, selectivity, and pharmacokinetic properties, potentially exploring bioisosteric replacements for the furan ring or modifications of the aminomethyl side chain to further optimize receptor binding.

References

• Navarro, J. J., Almeida, J. F., Anaya, J., Moran, J. R., Grande, M., Caballero, M. C., Palacios, B., Montero, M. J., & San Roman, L. (1995). Synthesis and pharmacology of two new histamine receptor antagonists related to ranitidine. Pharmazie, 50(1), 12–15.
• Ishola, A. A., Joshi, T., Abdulai, S. I., Tijjani, H., Pundir, H., & Chandra, S. (2021). Molecular basis for the repurposing of histamine H2-receptor antagonist to treat COVID-19. Journal of Biomolecular Structure & Dynamics, 40(14), 6483–6495.
• Orsetti, M. (1988). Histamine H2-receptor blocking activity of ranitidine and lamtidine analogues containing aminomethyl-substituted aliphatic systems. Agents and Actions, 25(3-4), 291–295.
• Li, Z., Wang, Y., Li, Y., & Liu, H. (2012). Homology Modeling and Antagonist Binding Site Study of the Human Histamine H2 Receptor. Medicinal Chemistry, 8(5), 813-821.
• Ishola, A. A., Joshi, T., Abdulai, S. I., Tijjani, H., Pundir, H., & Chandra, S. (2021). Molecular basis for the repurposing of histamine H2-receptor antagonist to treat COVID-19. Journal of Biomolecular Structure & Dynamics, 1-13.
• Campoli-Richards, D. M., & Clissold, S. P. (1986). Famotidine.
• Šimková, J., & Wsól, V. (2021). Molecular Modeling of Histamine Receptors—Recent Advances in Drug Discovery. International Journal of Molecular Sciences, 22(6), 3196.
• Howard, J. M., Chremos, A. N., Collen, M. J., McArthur, K. E., Cherner, J. A., Maton, P. N., Ciarleglio, C. A., Cornelius, M. J., Gardner, J. D., & Jensen, R. T. (1985). Famotidine, a new, potent, long

A Comparative Benchmarking Guide: 5-[(Dimethylamino)methyl]-2-furoic Acid Versus Standard Anticancer Agents

In the landscape of oncological research, the quest for novel therapeutic agents with improved efficacy and reduced toxicity is paramount. This guide presents a comprehensive framework for the preclinical benchmarking of a novel furoic acid derivative, 5-[(Dimethylamino)methyl]-2-furoic acid, against established standard-of-care anticancer drugs. Due to the nascent stage of research on this particular compound, this document outlines a proposed investigational pathway, grounded in established scientific methodologies, to thoroughly characterize its potential as an anticancer agent.

For the purpose of this comparative analysis, we will focus on breast cancer as the therapeutic indication and utilize Doxorubicin, a widely used anthracycline chemotherapeutic, and Paclitaxel, a taxane mitotic inhibitor, as the benchmark standards. The experimental design detailed herein will enable a robust evaluation of the subject compound's cytotoxic and mechanistic profile.

Introduction to 5-[(Dimethylamino)methyl]-2-furoic Acid

5-[(Dimethylamino)methyl]-2-furoic acid is a synthetic organic compound featuring a furoic acid scaffold. While the biological activity of this specific molecule is not yet extensively documented, the furoic acid core is present in a variety of compounds with demonstrated pharmacological properties, including antimicrobial and anticancer activities. The presence of the dimethylaminomethyl group is of particular interest, as this moiety is found in several potent kinase inhibitors, suggesting a potential mechanism of action involving cellular signaling pathways crucial for cancer cell proliferation and survival.

Benchmarking Against Standard Drugs: A Phased Approach

A rigorous comparative evaluation necessitates a multi-pronged approach, beginning with broad-spectrum in vitro screening and progressing to more complex mechanistic and in vivo studies. This phased strategy ensures a thorough understanding of the compound's activity and allows for go/no-go decisions at critical junctures.

Phase 1: In Vitro Cytotoxicity Profiling

The initial phase aims to determine the direct cytotoxic effects of 5-[(Dimethylamino)methyl]-2-furoic acid on a panel of human breast cancer cell lines with diverse genetic backgrounds.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[1][2][3]

• Cell Culture: Human breast cancer cell lines (e.g., MCF-7, MDA-MB-231, and SK-BR-3) are cultured in their respective recommended media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: A stock solution of 5-[(Dimethylamino)methyl]-2-furoic acid is prepared in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations. Doxorubicin and Paclitaxel are prepared similarly to serve as positive controls. The cells are treated with the compounds for 48-72 hours.

• MTT Incubation: After the treatment period, the media is replaced with fresh media containing MTT solution (0.5 mg/mL) and incubated for 4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and the formazan crystals are dissolved in DMSO.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The half-maximal inhibitory concentration (IC50), the concentration of the drug that inhibits cell growth by 50%, is calculated from the dose-response curves.[1]

Data Presentation: Comparative IC50 Values

Compound	MCF-7 (IC50, µM)	MDA-MB-231 (IC50, µM)	SK-BR-3 (IC50, µM)
5-[(Dimethylamino)methyl]-2-furoic acid	Experimental Data	Experimental Data	Experimental Data
Doxorubicin	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Paclitaxel	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data

Table 1: Hypothetical table for presenting comparative IC50 values of the test compound and standard drugs against various breast cancer cell lines.

Phase 2: Elucidation of the Mechanism of Action

Understanding how a compound exerts its cytotoxic effects is crucial for its development as a therapeutic agent. This phase involves a series of assays to investigate the potential mechanisms of action, such as induction of apoptosis and cell cycle arrest.

Experimental Workflow: Mechanism of Action Studies

Figure 1: Workflow for Investigating the Mechanism of Action.

Experimental Protocols:

• Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining): This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Cells are treated with the test compound and standard drugs at their respective IC50 concentrations for 24-48 hours, then stained with Annexin V-FITC and propidium iodide (PI) before analysis.

• Cell Cycle Analysis (Propidium Iodide Staining): Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). Cells are treated with the compounds, harvested, fixed, and stained with PI to quantify DNA content.

• Western Blotting: This technique is used to detect and quantify the expression levels of key proteins involved in apoptosis (e.g., cleaved caspase-3, PARP) and cell cycle regulation (e.g., cyclins, cyclin-dependent kinases).

Signaling Pathway Investigation: The PI3K/Akt/mTOR Pathway

A plausible target for a novel anticancer agent is the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in breast cancer and plays a central role in cell growth, proliferation, and survival.

Figure 2: The PI3K/Akt/mTOR Signaling Pathway.

Western blotting can be employed to assess the phosphorylation status of key proteins in this pathway, such as Akt and mTOR, following treatment with 5-[(Dimethylamino)methyl]-2-furoic acid. A reduction in the levels of phosphorylated Akt and mTOR would suggest that the compound inhibits this critical signaling cascade.

Phase 3: In Vivo Efficacy Evaluation

Promising results from in vitro studies warrant further investigation in a more physiologically relevant setting. In vivo xenograft models in immunocompromised mice are a standard preclinical method to assess the antitumor efficacy of a novel compound.[4][5][6][7]

Experimental Protocol: Breast Cancer Xenograft Model

• Animal Model: Female athymic nude mice (4-6 weeks old) are used.

• Tumor Cell Implantation: MDA-MB-231 cells (a highly aggressive, triple-negative breast cancer cell line) are subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Tumor volume is measured regularly using calipers.

• Treatment Administration: Mice are randomized into treatment groups: vehicle control, 5-[(Dimethylamino)methyl]-2-furoic acid, Doxorubicin, and Paclitaxel. The compounds are administered via an appropriate route (e.g., intraperitoneal or intravenous injection) at predetermined doses and schedules.

• Efficacy Assessment: Tumor growth is monitored throughout the study. The primary endpoint is tumor growth inhibition. At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry).

• Toxicity Evaluation: Animal body weight and general health are monitored throughout the study to assess the toxicity of the treatments.

Data Presentation: In Vivo Antitumor Efficacy

Treatment Group	Mean Tumor Volume (mm³) at Day X	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	Experimental Data	0	Experimental Data
5-[(Dimethylamino)methyl]-2-furoic acid	Experimental Data	Calculated Data	Experimental Data
Doxorubicin	Experimental Data	Calculated Data	Experimental Data
Paclitaxel	Experimental Data	Calculated Data	Experimental Data

Table 2: Hypothetical table for presenting in vivo antitumor efficacy and toxicity data.

Conclusion and Future Directions

This guide provides a structured and scientifically rigorous framework for the preclinical benchmarking of 5-[(Dimethylamino)methyl]-2-furoic acid against standard anticancer drugs. The proposed phased approach, encompassing in vitro cytotoxicity, mechanistic studies, and in vivo efficacy evaluation, will generate the necessary data to make an informed assessment of its therapeutic potential.

Should 5-[(Dimethylamino)methyl]-2-furoic acid demonstrate significant antitumor activity and a favorable safety profile in these preclinical models, further investigations would be warranted. These could include more in-depth mechanistic studies to identify its precise molecular target, pharmacokinetic and pharmacodynamic analyses, and evaluation in combination with other anticancer agents. The ultimate goal is to determine if this novel compound offers a tangible advantage over existing therapies and holds promise for clinical development.

References

• Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice. (2022). STAR Protocols. [Link]

• Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach. (2012). Journal of Applied Pharmaceutical Science. [Link]

• In Vitro Cytotoxicity Assay. Alfa Cytology. [Link]

• In vitro assays and techniques utilized in anticancer drug discovery. (2019). Journal of Applied Toxicology. [Link]

• New Anticancer Agents: In Vitro and In Vivo Evaluation. (2009). Methods in Molecular Biology. [Link]

• Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME. Bio-Techne. [Link]

• EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous). ciberonc. [Link]

• BiTE® Xenograft Protocol. (2017). Bio-protocol. [Link]

• Patient Derived Xenograft (PDX) protocols at The Jackson Laboratory. The Jackson Laboratory. [Link]

• (PDF) IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. ResearchGate. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Protocol to generate a patient derived xenograft model of acquired resistance to immunotherapy in humanized mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME | Bio-Techne [bio-techne.com]
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• 7. BiTE® Xenograft Protocol [protocols.io]

Establishing a Predictive Bridge: A Guide to In Vivo-In Vitro Correlation for 5-[(Dimethylamino)methyl]-2-furoic acid

A Senior Application Scientist's Guide for Researchers in Drug Development

In the landscape of modern pharmaceutical development, the ability to accurately predict a drug's behavior in the human body from laboratory data is a cornerstone of efficient and ethical research. This guide provides a comprehensive framework for establishing an In Vivo-In Vitro Correlation (IVIVC) for the novel chemical entity, 5-[(Dimethylamino)methyl]-2-furoic acid. An IVIVC serves as a predictive mathematical model that connects an in vitro property, such as drug release or permeability, to an in vivo response, like plasma drug concentration.[1][2][3] The establishment of a robust IVIVC is not merely an academic exercise; it is a powerful tool that can streamline formulation development, reduce the need for extensive clinical trials, and support regulatory submissions by providing a surrogate for in vivo bioequivalence studies.[2][4][5]

This document moves beyond a simple listing of protocols. It delves into the causality behind experimental choices, outlines self-validating systems, and is grounded in authoritative regulatory and scientific principles to provide a trustworthy and expert-driven narrative for researchers, scientists, and drug development professionals.

Compound Profile: 5-[(Dimethylamino)methyl]-2-furoic acid

Before embarking on any correlation studies, a thorough understanding of the investigational compound's physicochemical properties is paramount. These characteristics fundamentally influence its biological performance and guide the selection of appropriate in vitro models and in vivo study designs.

Table 1: Physicochemical Properties of 5-[(Dimethylamino)methyl]-2-furoic acid

Property	Value	Source
Molecular Formula	C₈H₁₁NO₃	PubChem CID 806438[6]
Molecular Weight	169.18 g/mol	PubChem CID 806438[6]
IUPAC Name	5-[(dimethylamino)methyl]furan-2-carboxylic acid	PubChem CID 806438[6]
XLogP3-AA (LogP)	-1.6	PubChem CID 806438[6]

The compound's low LogP value suggests high hydrophilicity, which may present challenges for passive diffusion across the lipophilic intestinal membrane. This immediately signals that permeability is a critical parameter to investigate and that an in vitro permeability assay will be a cornerstone of our IVIVC strategy.

In Vitro Characterization: Simulating Absorption and Metabolism

The goal of the in vitro arm of the study is to simulate the key physiological processes that govern a drug's journey from administration to systemic circulation. For an orally administered drug like 5-[(Dimethylamino)methyl]-2-furoic acid, the primary hurdles are dissolution, permeation across the intestinal wall, and first-pass metabolism.

Intestinal Permeability Assessment: The Caco-2 Monolayer Assay

The Caco-2 cell line, derived from human colon adenocarcinoma, is the gold standard for predicting intestinal drug absorption.[7] When cultured for approximately 21 days, these cells differentiate to form a polarized monolayer with tight junctions and express key efflux transporters, structurally and functionally resembling the human small intestine epithelium.[7][8][] This makes the Caco-2 assay an invaluable tool for assessing not just passive diffusion but also active transport and efflux mechanisms.[10]

This protocol is designed to measure the rate of transport in both the absorptive (apical-to-basolateral, A-B) and secretive (basolateral-to-apical, B-A) directions.

• Cell Culture: Caco-2 cells are seeded onto semipermeable polycarbonate membrane inserts within multi-well plates and cultured for 21-24 days to allow for differentiation into a confluent, polarized monolayer.[8][]

• Monolayer Integrity Verification: The integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). Only monolayers with TEER values within a pre-defined acceptable range are used.[10]

• Compound Preparation: A 10 µM working solution of 5-[(Dimethylamino)methyl]-2-furoic acid is prepared in a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES, pH 7.4).

• Permeability Measurement (A-B):

  • The culture medium is removed from both the apical (donor) and basolateral (receiver) chambers.

  • The donor chamber is filled with the compound solution. The receiver chamber is filled with fresh buffer.

  • The plate is incubated at 37°C with 5% CO₂ for 2 hours.[8]

  • Samples are taken from both chambers at t=0 and t=120 minutes.

• Permeability Measurement (B-A): The process is repeated, but the compound is added to the basolateral (donor) chamber and sampled from the apical (receiver) chamber.

• Controls: Low permeability (e.g., Atenolol) and high permeability (e.g., Propranolol) marker compounds are run in parallel to validate each experiment.[8]

• Sample Analysis: The concentration of the compound in all samples is quantified using a validated LC-MS/MS method.

• Data Calculation: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp (cm/s) = (dQ/dt) / (A * C₀) Where:

  • dQ/dt is the rate of drug appearance in the receiver compartment.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration in the donor compartment.

The Efflux Ratio (ER) is then calculated as: ER = Papp (B-A) / Papp (A-B). An ER > 2 suggests the involvement of active efflux transporters.

Table 2: Hypothetical Caco-2 Permeability Results for 5-[(Dimethylamino)methyl]-2-furoic acid

Compound	Papp (A-B) (x 10⁻⁶ cm/s)	Papp (B-A) (x 10⁻⁶ cm/s)	Efflux Ratio	Predicted Absorption
Atenolol (Control)	0.2	0.4	2.0	Low
Propranolol (Control)	25.0	23.5	0.94	High
Test Compound	1.5	1.6	1.07	Moderate

Interpretation: The hypothetical Papp (A-B) value of 1.5 x 10⁻⁶ cm/s suggests moderate permeability. The efflux ratio close to 1 indicates that the compound is likely not a significant substrate for major efflux pumps like P-glycoprotein. This in vitro profile predicts that a reasonable fraction of the drug should be absorbed in vivo.

In Vivo Pharmacokinetics: Assessing Real-World Performance

In vivo studies are indispensable for understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) in a complex biological system.[11] The selection of an appropriate animal model is critical for the data's relevance to human pharmacokinetics.[12] Rodents, particularly rats, are commonly used in early pharmacokinetic studies due to their well-characterized physiology and cost-effectiveness.[12][13]

Experimental Protocol: Oral Bioavailability Study in Sprague-Dawley Rats

This protocol determines the pharmacokinetic profile and absolute oral bioavailability (F%) of the compound.

• Animal Model: Male Sprague-Dawley rats (n=5 per group), weighing 250-300g, are used. Animals are fasted overnight prior to dosing.[14]

• Dosing Groups:

  • Group 1 (Intravenous, IV): Receives a 2 mg/kg bolus dose of the compound via the tail vein. This group serves as the 100% bioavailability reference.[13]

  • Group 2 (Oral, PO): Receives a 10 mg/kg dose via oral gavage.[13]

• Blood Sampling: Blood samples (~0.2 mL) are collected from the jugular vein at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).[13]

• Plasma Preparation: Blood samples are collected into tubes containing an anticoagulant and centrifuged to separate the plasma.

• Bioanalysis: Plasma concentrations of the compound are determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental methods to determine key PK parameters, including:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total drug exposure over time.

  • t½ (Half-life): Time for plasma concentration to decrease by half.

• Bioavailability Calculation: Absolute oral bioavailability (F%) is calculated as: F (%) = (AUCoral / AUCIV) * (DoseIV / Doseoral) * 100[13]

Table 3: Hypothetical Pharmacokinetic Parameters in Rats

Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC₀₋t (ng*hr/mL)	F (%)
IV	2	-	-	1850	100
PO	10	1250	1.0	5550	60

Interpretation: The hypothetical oral bioavailability of 60% is consistent with the moderate permeability observed in vitro. A Tmax of 1 hour suggests relatively rapid absorption. This in vivo dataset provides the second critical piece of the puzzle needed to build our correlation.

Forging the Link: Developing the IVIVC Model

The U.S. Food and Drug Administration (FDA) defines several levels of IVIVC, with Level A being the most rigorous and useful.[3][15] A Level A correlation represents a point-to-point relationship between the in vitro dissolution/permeation rate and the in vivo absorption rate.[16]

The IVIVC Workflow: A Step-by-Step Approach

The process involves mathematically transforming the in vivo plasma concentration data to determine the cumulative amount of drug absorbed over time and then plotting this against the cumulative amount of drug permeated in vitro.

Caption: Workflow for establishing a Level A IVIVC.

• Determine Cumulative Fraction Permeated In Vitro: Data from the Caco-2 assay is used to calculate the cumulative percentage of the initial dose that has permeated the monolayer at various time points.

• Determine Cumulative Fraction Absorbed In Vivo (Deconvolution): The in vivo plasma concentration-time data is mathematically processed using a deconvolution method, such as the Wagner-Nelson procedure. This technique estimates the cumulative fraction of the drug that has been absorbed into the systemic circulation at each time point.[16]

• Establish the Correlation: The cumulative fraction absorbed in vivo is plotted against the cumulative fraction permeated in vitro for corresponding time points. A linear regression analysis is performed. A high correlation coefficient (R² > 0.9) indicates a strong, predictive relationship.

Table 4: Hypothetical Data for Level A IVIVC Plot

Time (hr)	Cumulative % Permeated (In Vitro)	Cumulative % Absorbed (In Vivo)
0.25	15	18
0.50	30	35
1.00	55	60
2.00	80	85
4.00	95	96

Interpretation: A plot of this data would yield a strong linear relationship, validating the Caco-2 model as a reliable surrogate for in vivo absorption for this compound.

Application and Trustworthiness: Leveraging the IVIVC Model

A validated IVIVC model is a powerful, self-validating asset in drug development.[4][5]

• Formulation Optimization: It allows for the rapid screening of different formulations. Changes in in vitro permeation can be used to predict the impact on in vivo bioavailability, minimizing the need for animal studies for each iteration.[4]

• Setting Quality Control Specifications: Meaningful dissolution or permeation specifications can be established that are directly linked to clinical performance.[17]

• Regulatory Support (Biowaivers): A robust IVIVC can be used to support biowaivers for certain post-approval changes (e.g., minor formulation or manufacturing changes), obviating the need for further human bioequivalence studies as per FDA guidance.[3][15][18]

Caption: Decision tree for using IVIVC in post-approval changes.

Conclusion

Establishing an in vivo-in vitro correlation for a new chemical entity like 5-[(Dimethylamino)methyl]-2-furoic acid is a strategic imperative in contemporary drug development. It embodies the principles of Quality by Design (QbD) by fostering a deep, mechanistic understanding of how formulation and physicochemical properties translate into clinical performance. By integrating robust in vitro assays like the Caco-2 permeability model with carefully designed in vivo pharmacokinetic studies, researchers can build a predictive bridge that accelerates development timelines, reduces reliance on animal testing, and ultimately contributes to the delivery of safe and effective medicines.

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A Senior Application Scientist's Guide to Assessing the Specificity of Novel Bioactive Compounds: A Comparative Case Study Using 5-[(Dimethylamino)methyl]-2-furoic acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the target specificity of a novel compound. While the principles outlined here are broadly applicable, we will use the hypothetical "Compound X," 5-[(Dimethylamino)methyl]-2-furoic acid , as our test case.

For the purpose of this guide, we will operate under the hypothesis that a preliminary high-throughput screen has identified Compound X as a potential inhibitor of the human GABA Transporter 1 (GAT1). GAT1 is a clinically validated target for neurological disorders such as epilepsy, making it an excellent model system.[1][2][3] Inhibition of GAT1 increases the extracellular concentration of the brain's primary inhibitory neurotransmitter, GABA, thereby dampening neuronal excitability.[3][4][5][6]

Our objective is not merely to confirm this primary target but to build a high-confidence specificity profile. To do this, we will compare the performance of Compound X against two well-characterized, potent, and selective GAT1 inhibitors: Tiagabine , a clinically approved anticonvulsant[4][7], and NNC-711 , a widely used research tool.[8][9][10][11]

Part 1: Foundational Analysis - Validating the Primary Target and Determining Potency

Expertise & Experience: Before embarking on a wide-ranging search for off-targets, it is imperative to confirm and quantify the compound's activity at its intended primary target. This foundational step validates the initial hypothesis and establishes a baseline potency (IC50) value. A potent compound allows for the use of lower concentrations in subsequent cellular and in vivo experiments, which inherently reduces the risk of off-target engagement.

The gold-standard method for this is a direct functional assay. For a transporter like GAT1, this involves measuring its ability to uptake its native substrate, GABA, in the presence of an inhibitor.

Experimental Protocol: [³H]GABA Uptake Assay

This protocol measures the inhibition of radiolabeled GABA uptake into a mammalian cell line (e.g., CHO or HEK293) engineered to stably express the human GAT1 transporter (SLC6A1).[12][13][14]

Methodology:

• Cell Culture: Culture CHO-hGAT1 cells to ~90% confluency in appropriate media.

• Plating: Seed the cells into 96-well plates and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of Compound X, Tiagabine, and NNC-711 in assay buffer. Include a vehicle control (e.g., 0.1% DMSO).

• Pre-incubation: Wash the cells with assay buffer and pre-incubate them with the various concentrations of the test compounds for 15-20 minutes at room temperature.

• Initiate Uptake: Add a solution containing a mixture of non-labeled GABA and [³H]GABA to each well to initiate the transport reaction.

• Incubation: Incubate for a short, defined period (e.g., 10 minutes) during which uptake is linear.

• Termination: Terminate the uptake by rapidly washing the cells with ice-cold assay buffer to remove extracellular [³H]GABA.

• Lysis & Scintillation: Lyse the cells and measure the intracellular radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percent inhibition relative to the vehicle control for each compound concentration. Plot the data and fit a dose-response curve to determine the IC50 value for each compound.

Data Presentation: Primary Target Potency

Compound	Target	IC50 (µM)	Source
Compound X (Hypothetical)	hGAT1	[Experimental Result]	-
Tiagabine (Benchmark)	hGAT1	~0.07	[15]
NNC-711 (Benchmark)	hGAT1	~0.04	[9][11][15]

This table establishes the on-target potency, a critical first step in specificity assessment.

Part 2: Probing the Family - Selectivity Against Related GABA Transporters

Expertise & Experience: Specificity is relative. A compound that potently inhibits GAT1 might also inhibit the functionally and structurally related GABA transporters GAT2 (SLC6A13), GAT3 (SLC6A11), and BGT1 (SLC6A12).[3][15] Cross-reactivity within a protein family is a common source of unexpected biological effects. Therefore, the next logical step is to screen Compound X against these related transporters using the same [³H]GABA uptake assay, but in cell lines individually expressing each transporter subtype.

A truly selective GAT1 inhibitor should exhibit significantly lower potency (a much higher IC50 value) against GAT2, GAT3, and BGT1. A selectivity ratio of >100-fold is often considered a benchmark for a high-quality chemical probe.

Data Presentation: GABA Transporter Family Selectivity Profile

Compound	hGAT1 IC50 (µM)	hGAT2 IC50 (µM)	hGAT3 IC50 (µM)	hBGT1 IC50 (µM)
Compound X (Hypothetical)	[From Part 1]	[>100]	[>100]	[>100]
Tiagabine (Benchmark)	~0.07	>100	>100	>100
NNC-711 (Benchmark)	~0.04	171	1700	622

(Data for benchmarks compiled from sources.[1][9][11] Hypothetical data for Compound X illustrates a desirable selective profile.)

Part 3: Casting a Wider Net - Broad-Panel Off-Target Screening

Trustworthiness: To build a robust case for specificity, one must screen the compound against a diverse array of targets outside its immediate family. This proactive approach is a self-validating system; the absence of hits in a broad panel provides strong evidence of selectivity. Commercial services offer cost-effective screening against hundreds of kinases, G-protein coupled receptors (GPCRs), and ion channels.[16][][18]

Workflow Step 1: Kinase Panel Screening

Kinases are one of the largest enzyme families and are frequent off-targets for many small molecules.[16][19]

Methodology:

• Provider Selection: Engage a reputable provider offering kinase screening services (e.g., Reaction Biology, Promega, Pharmaron).[16][18][20]

• Assay Format: Submit Compound X for an initial screen at a single, high concentration (typically 1-10 µM) against a large panel of kinases (e.g., >300 kinases).

• Data Analysis: The provider will return data as "% inhibition" at the tested concentration. Any kinase inhibited by >50% should be flagged for follow-up.

• Follow-up: For any significant hits, perform a full IC50 dose-response determination to confirm the off-target activity.

Workflow Step 2: Safety/Receptor Panel Screening

This type of screen assesses activity against other common drug target classes. For a CNS-active compound, it is particularly important to screen against neurotransmitter receptors. For example, the anxiolytic drug Deramciclane is known to inhibit GABA reuptake but also acts as an antagonist at serotonin 5-HT2A/2C receptors.[21][22][23] This polypharmacology defines its unique profile. A broad receptor screen would be essential to determine if Compound X has a similarly complex mechanism.

Caption: Workflow for Comprehensive Specificity Profiling.

Part 4: The Final Proof - Confirming Target Engagement in Cells with CETSA

Authoritative Grounding: While functional assays and broad screening are powerful, they do not directly prove that your compound physically binds to its intended target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a label-free biophysical method that provides this crucial evidence.[24][25][26] The principle is that when a ligand binds to a protein, it typically stabilizes the protein's structure, increasing its resistance to heat-induced denaturation.[27][28]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol outlines the steps to generate a "melt curve" for GAT1, showing its stability across a temperature gradient, and then an "isothermal dose-response" to quantify the stabilizing effect of Compound X.[24]

Methodology:

• Cell Treatment: Treat intact cells (e.g., a cell line endogenously expressing GAT1) with either vehicle (DMSO) or a saturating concentration of Compound X for 1 hour.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them individually to a range of different temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis: Lyse the cells via repeated freeze-thaw cycles.

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins. The supernatant contains the soluble, stable protein fraction.[24]

• Detection: Carefully collect the supernatant and analyze the amount of soluble GAT1 protein remaining at each temperature using Western Blotting or ELISA.

• Data Analysis (Melt Curve): Plot the amount of soluble GAT1 versus temperature for both vehicle- and compound-treated samples. A shift of the curve to the right in the presence of Compound X indicates target engagement and stabilization.

• Isothermal Dose-Response Fingerprint (ITDRF): To quantify the effect, select a single temperature from the melt curve where the compound provides significant stabilization (e.g., 56°C). Treat cells with a serial dilution of Compound X, heat all samples to this one temperature, and perform steps 3-5. This will generate a dose-dependent stabilization curve, confirming target engagement in a quantitative manner.[24]

Caption: The Cellular Thermal Shift Assay (CETSA) Workflow.

Conclusion and Final Recommendations

Assessing the specificity of a novel compound like 5-[(Dimethylamino)methyl]-2-furoic acid is a multi-faceted process that builds a layered argument. By following the systematic approach outlined in this guide, a researcher can move from a preliminary screening hit to a high-confidence chemical probe.

Final Assessment Summary:

Assessment Phase	Key Question	Desired Outcome for Compound X
1. Primary Target Potency	Is it potent at the intended target?	IC50 vs. hGAT1 comparable to or better than benchmarks (e.g., <100 nM).
2. Family Selectivity	Is it selective over related targets?	>100-fold higher IC50 for GAT2, GAT3, BGT1 compared to GAT1.
3. Broad Off-Targeting	Is it "clean" across the wider proteome?	No significant inhibition (<50%) of kinases or receptors at 10 µM.
4. Cellular Target Engagement	Does it physically bind the target in cells?	A clear, dose-dependent thermal shift in the CETSA melt curve for GAT1.

If Compound X successfully meets the criteria in all four phases, it can be classified as a potent, selective, and cell-active GAT1 inhibitor, suitable for use as a high-quality research tool to probe the biology of the GABAergic system. If significant off-target activities are identified, this does not necessarily invalidate the compound, but this polypharmacology must be acknowledged and investigated in all subsequent experiments. This rigorous, evidence-based approach is the cornerstone of robust chemical biology and successful drug discovery.

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A Researcher's Guide to the Synthesis and In Vitro Validation of Furoic Acid-Based Scaffolds as Enzyme Inhibitors

This guide provides a comparative analysis and detailed, reproducible protocols for researchers engaged in the development of enzyme inhibitors based on the 5-(aminomethyl)-2-furoic acid chemical scaffold. Rather than a rigid review, this document serves as a practical handbook, explaining the causality behind experimental choices to empower independent replication and extension of published findings. We will focus on the synthesis of this versatile building block and its elaboration into a bioactive molecule, culminating in a robust in vitro assay for activity validation.

Introduction: The Versatility of the Furoic Acid Scaffold

The 2-furoic acid core is a privileged scaffold in medicinal chemistry, appearing in compounds with a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3] Its substituted derivatives, such as 5-(hydroxymethyl)-2-furoic acid (HMFA) and 5-(aminomethyl)-2-furoic acid (AMFCA), are bio-based platform chemicals that serve as valuable starting materials for more complex molecules.[4][5][6][7] The focus of this guide, 5-[(Dimethylamino)methyl]-2-furoic acid, represents one such elaboration, providing a key intermediate for the synthesis of various therapeutic candidates.[8]

While direct, peer-reviewed biological studies and independent replications on 5-[(Dimethylamino)methyl]-2-furoic acid itself are not extensively documented in public literature, its structural motifs are integral to potent enzyme inhibitors. For the purposes of this guide, we will use the well-documented class of Acetyl-CoA Carboxylase (ACC) inhibitors as a representative application. ACCs are crucial enzymes in fatty acid metabolism and are attractive drug discovery targets for a host of diseases, including cancer, diabetes, and obesity.[9][10][11]

This guide will therefore provide a reproducible pathway for researchers to:

• Synthesize the 5-(aminomethyl)-2-furoic acid scaffold.

• Compare different synthetic strategies.

• Utilize this scaffold to synthesize a representative enzyme inhibitor.

• Validate the inhibitor's activity using a standardized in vitro assay.

Part 1: Comparative Analysis of Synthetic Routes to the Furoic Acid Scaffold

The synthesis of functionalized furoic acids can be approached through several methods, primarily involving the modification of readily available bio-based materials like 5-(hydroxymethyl)furfural (HMF).[4][5] The choice of synthetic route is a critical decision based on trade-offs between yield, reaction conditions, scalability, and environmental impact.

Two primary strategies are compared below: a chemo-enzymatic route and a purely chemical synthesis approach.

Parameter	Route A: Chemo-Enzymatic Synthesis	Route B: Traditional Chemical Synthesis
Starting Material	5-(Hydroxymethyl)furfural (HMF)	Furfural
Key Transformations	Multi-enzyme cascade (oxidation, amination)	Cannizzaro reaction, chlorination, amination
Reported Yield	Titers of 3.35–4.62 g/L reported for AMFCA.[4]	60-63% for furoic acid from furfural.[12] Subsequent steps vary.
Reaction Conditions	Mild (e.g., pH 8.0, 30°C), aqueous media.[4][6]	Can involve harsh conditions (strong bases, high temperatures).[12]
Reagents & Solvents	Enzymes, L-alanine, ammonia in buffer.[5]	NaOH, H₂SO₄, SOCl₂, NH₃, organic solvents.[12]
Scalability	Potentially high; requires bioreactor setup.	Well-established for industrial scales.
Environmental Impact	Generally lower; avoids harsh chemicals and organic solvents.[4][6]	Higher; uses strong acids/bases and organic solvents.
Key Advantage	High specificity, mild conditions, "green" chemistry.	Utilizes inexpensive starting materials and established methods.
Key Disadvantage	Requires specialized enzymes and bioprocess expertise.	Lower atom economy, harsher conditions, more waste.

Causality Behind the Choice: For laboratories prioritizing green chemistry and mild reaction conditions, the chemo-enzymatic route (Route A) is superior. It leverages the high specificity of enzymes to perform targeted transformations in water, minimizing hazardous waste.[4][6] However, for labs prioritizing cost and readily available reagents without immediate access to biocatalysts, the traditional chemical synthesis (Route B), starting from the inexpensive bulk chemical furfural, remains a viable, albeit less environmentally friendly, option.[12]

Part 2: A Reproducible Protocol for Scaffold Synthesis (Chemo-Enzymatic Route)

This section details a reproducible, one-pot enzymatic cascade for synthesizing 5-(aminomethyl)-2-furancarboxylic acid (AMFCA) from HMF. This protocol is adapted from established green chemistry principles.[4][5][6]

Workflow for AMFCA Synthesis

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-[(Dimethylamino)methyl]-2-furoic acid

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-[(Dimethylamino)methyl]-2-furoic acid, a substituted furoic acid derivative. The procedures outlined herein are grounded in established safety protocols and regulatory compliance, ensuring a self-validating system for waste management in your laboratory.

The structural components of 5-[(Dimethylamino)methyl]-2-furoic acid—a furan ring, a carboxylic acid, and a tertiary amine—necessitate a cautious approach to its disposal. While specific hazard data for this compound is not extensively published, the known properties of its parent compound, 2-furoic acid, and related structures indicate that it should be treated as a hazardous waste. The Safety Data Sheets (SDS) for 2-furoic acid consistently identify it as a skin and eye irritant, with the potential for respiratory irritation.[1][2][3] Therefore, all waste containing 5-[(Dimethylamino)methyl]-2-furoic acid, including contaminated labware, must be handled and disposed of following stringent hazardous waste protocols.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is paramount. Given the irritant nature of similar compounds, direct contact should be avoided. All personnel involved in the handling and disposal of 5-[(Dimethylamino)methyl]-2-furoic acid must be equipped with the appropriate Personal Protective Equipment (PPE).

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	To prevent eye irritation or damage from accidental splashes or dust.[1][3]
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin irritation upon contact.[1][3]
Body Protection	A laboratory coat	To protect skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood	To avoid inhalation of any dust or aerosols, which may cause respiratory tract irritation.[1][2][3]

II. Waste Segregation and Container Management

Proper segregation of chemical waste is a cornerstone of laboratory safety and compliant disposal.[4] Under no circumstances should 5-[(Dimethylamino)methyl]-2-furoic acid or its contaminated materials be mixed with general laboratory waste or disposed of down the drain.[5]

Step-by-Step Waste Collection Protocol:

• Designate a Hazardous Waste Container: Utilize a clearly labeled, dedicated container for all 5-[(Dimethylamino)methyl]-2-furoic acid waste. The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, leak-proof lid.[6][7]

• Labeling: As soon as the first item of waste is added, the container must be labeled with the words "Hazardous Waste."[4][5][6] The label must also include the full chemical name, "5-[(Dimethylamino)methyl]-2-furoic acid," and a list of all constituents.[4][6]

• Waste Collection:

  • Solid Waste: Carefully transfer any solid 5-[(Dimethylamino)methyl]-2-furoic acid, contaminated filter paper, weighing boats, and other solid materials into the designated hazardous waste container.[5] Avoid generating dust during this process.[8][9]

  • Liquid Waste: If the compound is in solution, collect all liquid waste in a compatible, labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Contaminated Labware: Disposable items such as pipette tips and gloves that have come into contact with the compound should be placed in the solid hazardous waste container.[5] Non-disposable glassware should be decontaminated by rinsing with a suitable solvent, and the rinseate collected as hazardous waste.[10]

• Container Closure: Keep the hazardous waste container securely closed at all times, except when adding waste.[6][7] This minimizes the risk of spills and exposure.

III. On-Site Storage and Disposal Pathway

All laboratories generating hazardous waste are required to have a designated "Satellite Accumulation Area" (SAA) for the temporary storage of waste containers.[6][7]

SAA and Final Disposal Workflow:

Caption: Workflow for the proper disposal of 5-[(Dimethylamino)methyl]-2-furoic acid waste.

Storage and Pickup:

• SAA Location: The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[7]

• Storage Limits: Do not exceed the storage limits for hazardous waste in your SAA as defined by your institution and local regulations (e.g., typically no more than 55 gallons of hazardous waste).[7][10]

• Requesting Pickup: Once the waste container is full, or before it has been in the SAA for the maximum allowed time (often one year for partially filled containers), arrange for its collection by your institution's EHS department.[6][7] Do not transport hazardous waste yourself.[10]

IV. Spill and Emergency Procedures

In the event of a spill, prompt and appropriate action is crucial to mitigate any potential hazards.

Spill Response Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential personnel.

• Ventilate: Ensure the area is well-ventilated.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in Section I.

• Containment and Cleanup:

  • For solid spills: Carefully sweep or vacuum the material and place it in the labeled hazardous waste container.[5] Avoid actions that could generate dust.[8][9]

  • For liquid spills: Absorb the spill with an inert material such as vermiculite or sand, and then place the absorbent material into the sealed hazardous waste container for disposal.[5]

• Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Reporting: Report the spill to your laboratory supervisor and EHS department, following your institution's specific protocols.

By adhering to these systematic procedures, researchers can ensure the safe and compliant disposal of 5-[(Dimethylamino)methyl]-2-furoic acid, fostering a culture of safety and environmental stewardship within the scientific community.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Guide to Managing Laboratory Chemical Waste. Vanderbilt University. [Link]

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• What is the proper disposal of dansyl-substituted amino acids? ResearchGate. [Link]

• 5-[(Dimethylamino)methyl]-2-furoic acid. PubChem. [Link]

• Material Safety Data Sheet - 2-Furoic Acid, 98%. Cole-Parmer. [Link]

• Safety Data Sheet - 2-Furoic acid. DC Fine Chemicals. [Link]

• 2-FUROIC ACID 98% Safety Data Sheet. Sdfine. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-[(Dimethylamino)methyl]-2-furoic acid

Inferred Hazard Assessment

Based on the known hazardous properties of structurally related compounds like 2-furoic acid and various amine-containing carboxylic acids, we can anticipate the primary hazards associated with 5-[(Dimethylamino)methyl]-2-furoic acid. The following table summarizes these inferred hazards, which should be assumed until specific toxicological data becomes available.[1][2]

Potential Hazard	GHS Hazard Class (Inferred)	GHS Pictogram	Anticipated Effects
Skin Irritation	Skin Irritant 2	May cause redness, itching, and inflammation upon direct contact.
Eye Irritation	Eye Irritant 2A	May cause serious eye irritation, including redness, pain, and watering.
Respiratory Irritation	STOT SE 3	Inhalation of dust may cause irritation to the respiratory tract.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to mitigate the risks of skin, eye, and respiratory exposure. The following protocols are designed to provide comprehensive protection during the handling of 5-[(Dimethylamino)methyl]-2-furoic acid.

Eye and Face Protection: The First Line of Defense

Given the high likelihood of eye irritation, robust eye and face protection is non-negotiable.

• Minimum Requirement: At all times when handling this compound, wear chemical safety goggles that provide a complete seal around the eyes. Standard safety glasses do not offer sufficient protection against splashes or airborne particles.[3]

• Enhanced Protection: When there is a significant risk of splashing, such as during the preparation of solutions or transfers of larger quantities, a full-face shield should be worn in conjunction with safety goggles.

Skin Protection: Beyond the Lab Coat

A standard laboratory coat is a fundamental requirement, but the choice of gloves is critical for preventing dermal exposure.

• Laboratory Attire: A clean, buttoned lab coat should be worn over personal clothing that covers the legs and arms. Open-toed shoes are never acceptable in a laboratory setting.

• Glove Selection: The presence of both an acidic functional group and an amine substituent necessitates careful glove selection. Nitrile and butyl rubber gloves are recommended for their resistance to a broad range of chemicals, including acids and amines.[4][5] The following table provides a comparison of common glove materials to aid in your selection process.

Glove Material	Protection Against Acids	Protection Against Amines	General Remarks
Nitrile	Good to Excellent	Good	An excellent general-use glove with good chemical resistance and clear indication of tears. Preferred over latex to avoid potential allergies.[5]
Butyl Rubber	Excellent	Excellent	Offers superior resistance to a wide range of chemicals, including corrosive acids and bases.[6]
Neoprene	Good	Good	Provides good chemical and wear resistance.
Latex	Fair to Good	Poor	Not recommended due to potential for allergic reactions and weaker chemical resistance compared to nitrile and butyl.

Crucial Glove Usage Practices:

• Always inspect gloves for any signs of degradation or punctures before use.

• If a glove comes into contact with the chemical, remove it immediately using the proper technique to avoid skin contamination, and wash your hands thoroughly.

• Never reuse disposable gloves.[5]

• Remove gloves before touching common surfaces such as doorknobs, phones, or keyboards.

Respiratory Protection: Mitigating Inhalation Risks

As 5-[(Dimethylamino)methyl]-2-furoic acid is likely a solid, the primary respiratory hazard stems from the inhalation of fine powders or aerosols.

• Primary Engineering Control: Whenever possible, handle the solid compound within a certified chemical fume hood to minimize the risk of inhalation.[7]

• When a Fume Hood is Not Feasible: If a fume hood is unavailable, or if there is a risk of generating dust outside of a hood (e.g., during weighing), a NIOSH-approved respirator is required. A half-mask respirator equipped with a P100 particulate filter is the minimum requirement. For tasks with a higher potential for aerosol generation, a powered air-purifying respirator (PAPR) may be necessary.[8][9][10]

• Fit Testing: All personnel required to wear tight-fitting respirators must undergo annual fit testing to ensure a proper seal.[9]

Operational Workflow for Safe Handling

Adherence to a standardized operational workflow is paramount for minimizing exposure and ensuring a safe experimental process.

Caption: Workflow for the safe handling of 5-[(Dimethylamino)methyl]-2-furoic acid.

Spill and Emergency Procedures

In the event of an accidental release or exposure, a swift and appropriate response is crucial.

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently cover the spill with an inert absorbent material like sand or vermiculite to avoid generating dust.[11]

  • Carefully sweep the absorbed material into a designated hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3]

  • Seek medical attention.

• Eye Contact:

  • Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[3]

  • Seek immediate medical attention.

• Inhalation:

  • Move the affected individual to fresh air.

  • If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.

  • Seek immediate medical attention.

Waste Disposal

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Segregation: Do not mix 5-[(Dimethylamino)methyl]-2-furoic acid waste with other waste streams.

• Containment: Collect all waste, including contaminated PPE and absorbent materials, in a clearly labeled, sealed, and appropriate hazardous waste container. The label should include the full chemical name and associated hazards.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Always follow local, state, and federal regulations for hazardous waste disposal.[11]

Conclusion

The principles of prudent laboratory practice demand that we treat all new chemical entities with a high degree of caution. By adhering to the comprehensive PPE and handling protocols outlined in this guide, you can confidently and safely work with 5-[(Dimethylamino)methyl]-2-furoic acid. Remember that this guidance is built upon the foundation of known hazards from similar compounds; always be vigilant and prepared to adapt your safety procedures as new information becomes available. Your commitment to a culture of safety is the most valuable asset in your laboratory.

References

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• 4. safeopedia.com [safeopedia.com]
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